Technical Documentation Center

trans-Cinnamoyl-phe-OH Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: trans-Cinnamoyl-phe-OH
  • CAS: 4950-65-6

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH)

For Researchers, Scientists, and Drug Development Professionals Abstract trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) is a naturally inspired N-phenylpropenoyl-L-amino acid conjugate that has garnered signifi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) is a naturally inspired N-phenylpropenoyl-L-amino acid conjugate that has garnered significant interest for its diverse biological activities. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and characterization. It delves into its multifaceted mechanisms of action, spanning from its role as a flavor enhancer through interactions with taste receptors to its potential therapeutic applications as an anti-inflammatory, antioxidant, and neuroprotective agent. This document is intended to serve as a valuable resource for researchers and professionals in drug discovery and development, offering detailed experimental protocols, data analysis, and insights into the therapeutic promise of this intriguing molecule.

Introduction

trans-Cinnamoyl-L-phenylalanine, a molecule at the intersection of natural product chemistry and pharmaceutical science, is an amide formed between trans-cinnamic acid and the essential amino acid L-phenylalanine. While N-phenylpropenoyl-L-amino acids are found in various plant species, the targeted investigation of trans-Cinnamoyl-phe-OH has revealed a spectrum of biological functionalities.[1] Initially explored for its flavor-modifying properties in the food industry, recent studies on related cinnamoyl derivatives have illuminated its potential in therapeutic areas, including the mitigation of inflammation and neurodegeneration.[1][2] This guide aims to consolidate the current scientific knowledge on trans-Cinnamoyl-phe-OH, providing a technical foundation for its further exploration and application.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of trans-Cinnamoyl-phe-OH is fundamental for its application in research and development.

PropertyValueSource(s)
CAS Number 4950-65-6[3][4]
Molecular Formula C₁₈H₁₇NO₃[3]
Molecular Weight 295.33 g/mol [3]
IUPAC Name (2S)-2-[(E)-3-phenylprop-2-enamido]-3-phenylpropanoic acid[5]
Melting Point 191.0-193.0 °C[6]
Boiling Point 564.8±50.0 °C (Predicted)[6]
Density 1.222±0.06 g/cm³ (Predicted)[6]
pKa 3.58±0.10 (Predicted)[6]
Appearance Solid[4]

Synthesis and Characterization

The synthesis of trans-Cinnamoyl-phe-OH can be achieved through both chemical and enzymatic methods. The enzymatic approach offers a "green" and stereospecific route, which is often preferred in the synthesis of bioactive molecules.

Enzymatic Synthesis Workflow

An optimized enzymatic synthesis has been reported, utilizing the direct amidation of trans-cinnamic acid with L-phenylalanine.[1] This process offers high purity of the final product.

Enzymatic Synthesis Workflow cluster_reactants Reactants cluster_reaction Enzymatic Reaction cluster_purification Purification cluster_product Final Product trans-Cinnamic Acid trans-Cinnamic Acid Enzyme Amidase/Lipase trans-Cinnamic Acid->Enzyme L-Phenylalanine L-Phenylalanine L-Phenylalanine->Enzyme Chromatography Column Chromatography (e.g., Silica Gel) Enzyme->Chromatography Crude Product Conditions Optimized Buffer Temperature pH Conditions->Enzyme Product trans-Cinnamoyl-phe-OH (>98% Purity) Chromatography->Product

Caption: Enzymatic synthesis of trans-Cinnamoyl-phe-OH.

Detailed Experimental Protocol: Enzymatic Synthesis

The following protocol is a representative method for the enzymatic synthesis of trans-Cinnamoyl-phe-OH.

Materials:

  • trans-Cinnamic acid

  • L-Phenylalanine

  • Immobilized Lipase (e.g., from Candida antarctica)

  • Organic solvent (e.g., tert-butanol)

  • Phosphate buffer (pH 7.5)

  • Silica gel for column chromatography

  • Eluent (e.g., ethyl acetate/hexane gradient)

Procedure:

  • Reaction Setup: In a temperature-controlled vessel, dissolve trans-cinnamic acid (1 equivalent) and L-phenylalanine (1.2 equivalents) in a suitable organic solvent.

  • Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading should be optimized based on its activity.

  • Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 50°C) with constant agitation for 24-48 hours.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Enzyme Removal: Once the reaction reaches completion, filter the reaction mixture to remove the immobilized enzyme. The enzyme can often be washed and reused.

  • Solvent Evaporation: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system to yield pure trans-Cinnamoyl-phe-OH.[7]

Characterization

The identity and purity of the synthesized trans-Cinnamoyl-phe-OH should be confirmed using a combination of spectroscopic and chromatographic techniques.

  • High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS/MS): This technique is used to confirm the purity and molecular weight of the compound. A purity of over 98% has been reported.[1] The mass spectrum will show the parent ion peak corresponding to the molecular weight of trans-Cinnamoyl-phe-OH.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation.

¹H NMR (DMSO-d₆, 400 MHz) δ (ppm):

  • Aromatic Protons: Multiple signals between 7.20 and 7.60 ppm.

  • Vinyl Protons: Two doublets characteristic of the trans-cinnamoyl group, typically around 6.50 and 7.50 ppm with a coupling constant of approximately 15-16 Hz.

  • α-Proton of Phenylalanine: A multiplet around 4.50-4.60 ppm.

  • β-Protons of Phenylalanine: Two doublets of doublets around 3.00-3.20 ppm.

  • Amide Proton: A doublet around 8.50-8.60 ppm.

  • Carboxylic Acid Proton: A broad singlet, typically above 12 ppm.

¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm):

  • Carbonyl Carbons: Signals around 173 ppm (carboxylic acid) and 165 ppm (amide).

  • Aromatic Carbons: Multiple signals in the range of 126-139 ppm.

  • Vinyl Carbons: Signals around 120 and 140 ppm.

  • α-Carbon of Phenylalanine: A signal around 55 ppm.

  • β-Carbon of Phenylalanine: A signal around 37 ppm.

Mechanism of Action

The biological effects of trans-Cinnamoyl-phe-OH are mediated through various mechanisms, reflecting its diverse potential applications.

Flavor Enhancement: Interaction with Taste Receptors

trans-Cinnamoyl-phe-OH has been shown to act as a flavor enhancer, particularly for sourness, saltiness, and umami tastes.[1] Molecular docking and dynamics simulations have revealed that it can bind to key taste receptors.[1]

Taste Receptor Interaction cluster_receptors Taste Receptors cluster_perception Enhanced Taste Perception trans-Cinnamoyl-phe-OH trans-Cinnamoyl-phe-OH OTOP1 OTOP1 (Sour) trans-Cinnamoyl-phe-OH->OTOP1 Binding Affinity TMC4 TMC4 (Salty) trans-Cinnamoyl-phe-OH->TMC4 Binding Affinity T1R1_T1R3 T1R1/T1R3 (Umami) trans-Cinnamoyl-phe-OH->T1R1_T1R3 Binding Affinity Sourness Sourness OTOP1->Sourness Saltiness Saltiness TMC4->Saltiness Umami Umami T1R1_T1R3->Umami

Caption: Interaction of trans-Cinnamoyl-phe-OH with taste receptors.

This interaction is thought to allosterically modulate the receptors, leading to an enhanced and prolonged perception of these tastes.[1]

Therapeutic Potential: Anti-inflammatory and Neuroprotective Pathways

While direct studies on the therapeutic mechanisms of trans-Cinnamoyl-phe-OH are emerging, research on related cinnamoyl derivatives provides strong evidence for its potential anti-inflammatory and neuroprotective effects.

Anti-inflammatory Action: Cinnamoyl derivatives have been shown to mitigate inflammation by targeting key signaling pathways. For instance, they can inhibit the lipopolysaccharide (LPS)-induced overexpression of Toll-like receptor 4 (TLR4), a key initiator of the inflammatory cascade.[1] This leads to the downregulation of downstream inflammatory mediators.

Anti-inflammatory Pathway LPS LPS (Lipopolysaccharide) TLR4 TLR4 LPS->TLR4 Activates NFkB NF-κB Pathway TLR4->NFkB Activates Cytokines Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6) NFkB->Cytokines Induces Expression trans-Cinnamoyl-phe-OH trans-Cinnamoyl-phe-OH trans-Cinnamoyl-phe-OH->TLR4 Inhibits

Caption: Putative anti-inflammatory mechanism of trans-Cinnamoyl-phe-OH.

Neuroprotective Action: The neuroprotective effects of cinnamoyl derivatives are likely multifactorial, involving antioxidant and anti-inflammatory mechanisms. A derivative of trans-Cinnamoyl-phe-OH has demonstrated neuroprotective effects in models of cerebral ischemia by inhibiting excitotoxicity and improving blood-brain barrier permeability.[8] Furthermore, cinnamoyl compounds have been investigated for their ability to modulate pathways relevant to neurodegenerative diseases like Parkinson's disease, including the inhibition of monoamine oxidase B (MAO-B) and antagonism of the adenosine A2A receptor (A2AR).[2]

Biological Activities and Therapeutic Potential

The unique chemical structure of trans-Cinnamoyl-phe-OH underpins a range of biological activities with potential therapeutic applications.

Antioxidant Activity

Cinnamoyl-amino acid conjugates have been reported to possess significant antioxidant properties. The presence of the phenolic ring and the conjugated double bond in the cinnamoyl moiety allows for the scavenging of free radicals. Quantitative assays are necessary to determine the specific antioxidant capacity of trans-Cinnamoyl-phe-OH.

Table of Antioxidant Activity of Related Compounds:

CompoundAssayIC₅₀ / ActivitySource
Cinnamoyl-amino acid conjugatesDPPH radical scavengingVaries with amino acid[9]
Cinnamoyl derivativesABTS radical scavengingEC₅₀ values reported[10]
Anti-inflammatory Activity

As discussed in the mechanism of action, trans-Cinnamoyl-phe-OH and its derivatives exhibit promising anti-inflammatory properties. These compounds can reduce the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-1β (IL-1β).[1][3]

Table of Anti-inflammatory Activity of Related Compounds:

CompoundModelEffectIC₅₀Source
Cinnamoyl derivativesLPS-stimulated Caco-2 cells↓ TLR4, cytokines, PGE2-[1]
1-Methylhydantoin cinnamoyl imidesLPS-stimulated RAW264.7 cells↓ NO, TNF-α, IL-1β-[3]
1-Methylhydantoin cinnamoyl imidesOvine COX-1Inhibition37 ± 4 µM[3]
1-Methylhydantoin cinnamoyl imidesOvine COX-2Inhibition126 ± 12 µM[3]
Antimicrobial Activity

Cinnamoyl amides of amino acid derivatives have demonstrated antimicrobial activity against various bacteria and yeasts. The activity is influenced by the specific amino acid and the substitution pattern on the cinnamoyl ring.

Table of Antimicrobial Activity of Related Compounds:

CompoundOrganismMIC (µg/mL)Source
Cinnamoyl butyl glycinateSaccharomyces cerevisiaeLower than benzoic acid[11]
L-phenylalanine estersGram-positive bacteriaVaries with alkyl chain length[12]
Cytotoxic Activity

Several studies have investigated the cytotoxic effects of cinnamoyl-amino acid conjugates against various human cancer cell lines, suggesting potential applications in oncology.[13] The mechanism of action is thought to involve the induction of DNA damage.[13]

Table of Cytotoxic Activity of Related Compounds:

CompoundCell LineActivitySource
Cinnamoyl-amino acid conjugatesMCF7, PC-3, Caco-2, A2780Cytotoxic[13]

Metabolism, Pharmacokinetics, and Toxicology (ADME/Tox)

For any compound with therapeutic potential, a thorough understanding of its ADME/Tox profile is paramount. While experimental data for trans-Cinnamoyl-phe-OH is limited, in silico predictions and studies on related compounds provide initial insights.

Absorption: In silico studies using PreADMET software on cinnamoyl derivatives predict high human intestinal absorption (HIA), suggesting good oral bioavailability.[1]

Distribution: The lipophilicity of trans-Cinnamoyl-phe-OH will influence its distribution in the body. Its ability to cross the blood-brain barrier is a key consideration for its potential neuroprotective effects.

Metabolism: N-acyl amino acids are subject to metabolic pathways, primarily hydrolysis of the amide bond by amidases, releasing the constituent fatty acid and amino acid.[14] The cinnamic acid and phenylalanine released from trans-Cinnamoyl-phe-OH would then enter their respective metabolic pathways.

Excretion: The metabolites of trans-Cinnamoyl-phe-OH are expected to be excreted primarily through the urine.

Toxicology: The toxicity of trans-Cinnamoyl-phe-OH has not been extensively studied. However, its components, trans-cinnamic acid and L-phenylalanine, are generally recognized as safe (GRAS) at typical dietary intake levels. Further toxicological studies are necessary to establish a safety profile for therapeutic use.

Future Directions and Conclusion

trans-Cinnamoyl-L-phenylalanine is a promising molecule with a diverse range of biological activities. While its role as a flavor enhancer is well-documented, its therapeutic potential as an anti-inflammatory, antioxidant, and neuroprotective agent warrants further in-depth investigation.

Key areas for future research include:

  • Detailed Pharmacokinetic and Toxicological Studies: In vivo studies are crucial to determine the ADME/Tox profile of trans-Cinnamoyl-phe-OH.

  • Elucidation of Therapeutic Mechanisms: Further research is needed to fully understand the molecular targets and signaling pathways involved in its anti-inflammatory and neuroprotective effects.

  • In Vivo Efficacy Studies: Preclinical studies in relevant animal models of inflammatory and neurodegenerative diseases are necessary to validate its therapeutic potential.

  • Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of analogs will help to optimize the potency and selectivity of this class of compounds.

References

  • Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. Food Chemistry, 2025.

  • Neuroprotective potential of cinnamoyl derivatives against Parkinson's disease indicators in Drosophila melanogaster and in silico models. Neurochemistry International, 2022.

  • Synthesis and Anti-Inflammatory Activity of 1-Methylhydantoin Cinnamoyl Imides. Molecules, 2022.

  • Cinnamoyl-(trans)-L-phenylalanine | CAS 4950-65-6. Santa Cruz Biotechnology.

  • Cinnamoyl-(trans)-L-phenylalanine | 4950-65-6. J&K Scientific.

  • 4950-65-6(TRANS-CINNAMOYL-PHE-OH) Product Description. ChemicalBook.

  • Purification of L-phenylalanine. Google Patents.

  • 4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine acid exerts its effects on the prevention, post-therapeutic and prolongation of the thrombolytic window in ischemia-reperfusion rats through multiple mechanisms of action. European Journal of Medicinal Chemistry, 2022.

  • Synthesis of cinnamoyl and hydroxycinnamoyl amino acid conjugates and evaluation of their antioxidant activity. Journal of Peptide Science, 2006.

  • Evaluation of the Antioxidant Activity of Cis/Trans-N-Phenyl-1,4,4a,5,8,8a-Hexahydro-3,1-Benzoxazin-2-Imines. Molecules, 2019.

  • Antimicrobial Activities of the Cinnamoyl Amide of Amino Acid Derivatives. ResearchGate.

  • A study of the antibacterial activity of L-phenylalanine and L-tyrosine esters in relation to their CMCs and their interactions with 1,2-dipalmitoyl-sn-glycero-3-phosphocholine, DPPC as model membrane. Microbiological Research, 2014.

  • Synthesis of New Cinnamoyl-Amino Acid Conjugates and in Vitro Cytotoxicity and Genotoxicity Studies. Chemistry & Biodiversity, 2022.

  • N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes. Frontiers in Physiology, 2019.

Sources

Exploratory

An In-depth Technical Guide to trans-Cinnamoyl-L-phenylalanine (trans-Cinn-Phe-OH)

Introduction trans-Cinnamoyl-L-phenylalanine (trans-Cinn-Phe-OH) is a fascinating molecule belonging to the family of N-acyl amino acids. This class of compounds is characterized by a fatty acid or a related acyl group l...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

trans-Cinnamoyl-L-phenylalanine (trans-Cinn-Phe-OH) is a fascinating molecule belonging to the family of N-acyl amino acids. This class of compounds is characterized by a fatty acid or a related acyl group linked to an amino acid via an amide bond[1][2]. These molecules are gaining increasing attention in various scientific fields due to their diverse biological activities and potential applications in food science, cosmetics, and drug development[3][4][5]. This guide provides a comprehensive overview of the chemical properties, synthesis, characterization, and biological significance of trans-Cinn-Phe-OH, tailored for researchers, scientists, and professionals in drug development.

The structure of trans-Cinn-Phe-OH combines the aromatic amino acid L-phenylalanine with trans-cinnamic acid, a well-known natural product. This conjugation results in a molecule with unique physicochemical and biological properties, distinct from its individual components.

Physicochemical Properties

A thorough understanding of the physicochemical properties of trans-Cinn-Phe-OH is crucial for its application in research and development. Key properties are summarized in the table below.

PropertyValueSource
Chemical Name (S,E)-2-Cinnamamido-3-phenylpropanoic acidN/A
Synonyms trans-Cinnamoyl-L-phenylalanine, N-Cinnamoyl-L-phenylalanineN/A
Molecular Formula C₁₈H₁₇NO₃N/A
Molecular Weight 295.33 g/mol N/A
Melting Point 191.0-193.0 °CN/A
Predicted Boiling Point 564.8 ± 50.0 °CN/A
Predicted Density 1.222 ± 0.06 g/cm³N/A
Predicted pKa 3.58 ± 0.10N/A
Appearance Off-white solidN/A

Solubility:

Generally, the solubility of amino acid derivatives is influenced by the properties of the side chains and the polypeptide backbone[6]. It is expected that trans-Cinn-Phe-OH will have limited solubility in water and higher solubility in polar organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and alcohols (methanol, ethanol)[7]. For structural proteins, which are also composed of amino acids, solvents like formic acid and hexafluoroisopropanol (HFIP) have been shown to be effective in solubilization due to their ability to stabilize both hydrophobic side chains and the polypeptide backbone[6]. The solubility of amino acids in various alcohol-water mixtures has been studied, generally showing decreased solubility with increasing alcohol content, highlighting the importance of the zwitterionic character in aqueous solutions[8].

Synthesis and Characterization

trans-Cinn-Phe-OH can be synthesized through both chemical and enzymatic methods. The choice of method depends on the desired scale, purity requirements, and available resources.

Chemical Synthesis

The chemical synthesis of trans-Cinn-Phe-OH involves the formation of an amide bond between the carboxylic acid of trans-cinnamic acid and the amine group of L-phenylalanine. A general and effective method for this transformation is through the use of coupling reagents to activate the carboxylic acid.

Experimental Protocol: Chemical Synthesis of trans-Cinnamoyl-L-phenylalanine

Materials:

  • L-phenylalanine

  • trans-Cinnamic acid

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

  • N-Hydroxysuccinimide (NHS) or 1-Hydroxybenzotriazole (HOBt)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM) or Dimethylformamide (DMF) as solvent

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for elution

Procedure:

  • Activation of Cinnamic Acid: In a round-bottom flask, dissolve trans-cinnamic acid (1.0 eq), EDC (1.2 eq), and NHS or HOBt (1.2 eq) in anhydrous DCM or DMF. Stir the mixture at 0 °C for 30 minutes. The formation of the active ester can be monitored by thin-layer chromatography (TLC).

  • Coupling Reaction: In a separate flask, dissolve L-phenylalanine (1.0 eq) in a mixture of water and a suitable organic solvent, or as a suspension in the reaction solvent. Add a base such as TEA or DIPEA (2.0-3.0 eq) to neutralize the amino acid salt and facilitate the reaction. Cool this mixture to 0 °C.

  • Slowly add the activated cinnamic acid solution from step 1 to the L-phenylalanine solution. Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by TLC.

  • Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield pure trans-Cinnamoyl-L-phenylalanine.

Enzymatic Synthesis

Enzymatic synthesis offers a greener and more specific alternative to chemical synthesis. Phenylalanine ammonia lyases (PALs) are enzymes that naturally catalyze the deamination of L-phenylalanine to trans-cinnamic acid and ammonia. However, this reaction is reversible, and in the presence of high concentrations of ammonia, PALs can catalyze the amination of trans-cinnamic acid to form L-phenylalanine[9]. While this is for the synthesis of the amino acid itself, other enzymatic approaches can be used for the synthesis of the amide. A study has reported the successful enzymatic synthesis of N-cinnamoyl-L-phenylalanine using trans-cinnamic acid and L-phenylalanine as substrates[9].

Experimental Protocol: Enzymatic Synthesis of trans-Cinnamoyl-L-phenylalanine

This protocol is based on the principles of enzymatic peptide synthesis.

Materials:

  • trans-Cinnamic acid

  • L-Phenylalanine methyl ester hydrochloride (as the nucleophile to protect the carboxylic acid)

  • A suitable lipase or protease (e.g., Papain, Alcalase)

  • Organic solvent (e.g., tert-butanol)

  • Buffer solution (e.g., Tris-HCl, pH 8.0)

  • Sodium hydroxide (NaOH) for saponification

  • Hydrochloric acid (HCl) for acidification

Procedure:

  • Enzymatic Coupling: Suspend trans-cinnamic acid (1.0 eq) and L-phenylalanine methyl ester hydrochloride (1.2 eq) in a suitable organic solvent or a biphasic system with buffer. Add the selected enzyme (e.g., immobilized lipase). The reaction is typically stirred at a controlled temperature (e.g., 40-50 °C) for 24-72 hours.

  • Monitoring: Monitor the formation of trans-Cinnamoyl-L-phenylalanine methyl ester by TLC or HPLC.

  • Work-up: After the reaction, filter off the enzyme. Evaporate the solvent and extract the product with a suitable organic solvent.

  • Saponification: Dissolve the crude methyl ester in a mixture of methanol and water. Add 1 M NaOH and stir at room temperature until the ester is completely hydrolyzed (monitored by TLC).

  • Purification: Acidify the reaction mixture with 1 M HCl to precipitate the product. Filter the solid, wash with cold water, and dry under vacuum to obtain trans-Cinnamoyl-L-phenylalanine.

Characterization

The structural confirmation of trans-Cinn-Phe-OH is achieved through a combination of spectroscopic techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of both the cinnamoyl and phenylalanine moieties, the vinyl protons of the cinnamoyl group (as doublets with a large coupling constant, ~15-16 Hz, confirming the trans configuration), the methine and methylene protons of the phenylalanine backbone, and the amide and carboxylic acid protons.

    • ¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbons of the amide and carboxylic acid, the aromatic carbons, the vinyl carbons, and the aliphatic carbons of the phenylalanine residue.

  • Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is typically used to confirm the molecular weight of the compound. The spectrum will show a prominent peak corresponding to the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻.

  • Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretch of the amide, the O-H stretch of the carboxylic acid, the C=O stretches of the amide and carboxylic acid, and the C=C stretch of the alkene.

  • High-Performance Liquid Chromatography (HPLC): HPLC is a crucial tool for assessing the purity of the synthesized compound. A reversed-phase column with a gradient of acetonitrile in water (often with 0.1% trifluoroacetic acid) is commonly used.

Biological Activity and Potential Applications

The conjugation of cinnamic acid with phenylalanine gives rise to a molecule with interesting biological properties.

Flavor Enhancer

Recent research has highlighted the potential of trans-Cinn-Phe-OH as a novel flavor enhancer in the food industry. A study demonstrated that at concentrations ranging from 1 to 100 mg/L, it significantly enhances the perception of sourness and umami in a dose-dependent manner. Furthermore, it was found to prolong the perception of saltiness and umami[9]. Molecular docking studies suggest that this effect may be due to its binding affinity with key taste receptors[9].

Potential Anticancer and Antimicrobial Activity

While direct studies on the anticancer and antimicrobial activities of trans-Cinn-Phe-OH are limited, the broader class of cinnamoyl-amino acid conjugates has shown promise in these areas.

  • Anticancer Activity: A study on various cinnamoyl-amino acid conjugates revealed cytotoxic effects against several human cancer cell lines, including MCF7 (breast cancer), PC-3 (prostate cancer), Caco-2 (colorectal cancer), and A2780 (ovarian cancer)[3]. The study suggested that the conjugation of cinnamic acid derivatives with amino acids enhances their anticancer efficacy and that the mechanism of cell death may involve DNA damage[3]. This provides a strong rationale for investigating the potential anticancer properties of trans-Cinn-Phe-OH.

  • Antimicrobial Activity: Cinnamic acid and its derivatives are known to possess antimicrobial properties[10][11]. The cinnamoyl moiety is a key structural feature for this activity. Although specific data for trans-Cinn-Phe-OH is scarce, related cinnamoyl amides have been shown to have antimicrobial effects[12][13]. The lipophilicity and structural features of trans-Cinn-Phe-OH make it a candidate for investigation as an antimicrobial agent.

Other Potential Biological Roles

N-acyl amino acids are increasingly recognized as a diverse class of signaling lipids with various physiological roles[1][2]. They are involved in processes such as energy homeostasis, inflammation, and neurotransmission[1]. The metabolism of N-acyl amino acids is a complex process involving both biosynthesis and degradation pathways, with enzymes like fatty acid amide hydrolase (FAAH) playing a role in their inactivation[14][15]. The specific metabolic fate and biological targets of trans-Cinn-Phe-OH remain an area for future investigation.

Safety and Toxicology

Specific toxicological data for trans-Cinn-Phe-OH is not extensively documented. However, the safety of its constituent parts, L-phenylalanine and trans-cinnamic acid, is well-established. L-phenylalanine is an essential amino acid, and trans-cinnamic acid is a naturally occurring compound found in many plants and is generally recognized as safe (GRAS) for use in food.

Safety assessments of amino acid alkyl amides used in cosmetics have concluded that they are safe for use when formulated to be non-irritating[5]. Similarly, animal- and plant-derived amino acids used in cosmetics are considered safe, with low potential for systemic toxicity through dermal application[16]. These findings suggest a favorable preliminary safety profile for trans-Cinn-Phe-OH, although further specific studies are warranted, especially for pharmaceutical applications.

Conclusion and Future Directions

trans-Cinnamoyl-L-phenylalanine is a molecule with significant potential, bridging the fields of food science, materials science, and drug discovery. Its role as a flavor enhancer is an immediate and practical application. The preliminary evidence from related compounds suggests that its biological activities may extend to anticancer and antimicrobial effects, warranting further in-depth investigation.

Future research should focus on:

  • Optimizing Synthesis: Developing more efficient and scalable synthesis protocols, particularly exploring biocatalytic routes.

  • Comprehensive Physicochemical Profiling: Generating quantitative data on solubility in a wide range of solvents and investigating its stability under various conditions.

  • Elucidating Biological Mechanisms: Conducting detailed in vitro and in vivo studies to explore its anticancer, antimicrobial, and other potential biological activities and to identify its molecular targets.

  • Pharmacokinetics and Metabolism: Investigating its absorption, distribution, metabolism, and excretion (ADME) profile to understand its fate in biological systems.

  • Toxicological Evaluation: Performing comprehensive safety and toxicity studies to support its potential use in food and pharmaceutical applications.

This technical guide provides a solid foundation for researchers and scientists to embark on further exploration of this promising molecule. The convergence of its interesting chemical properties and diverse biological potential makes trans-Cinnamoyl-L-phenylalanine a compelling subject for future scientific discovery and innovation.

Visualizations

Chemical Structure of trans-Cinnamoyl-L-phenylalanine

Caption: Chemical structure of trans-Cinnamoyl-L-phenylalanine.

General Synthesis Pathway

Synthesis cluster_reactants Reactants cluster_process Process cluster_product Product trans-Cinnamic Acid trans-Cinnamic Acid Amide Coupling Amide Coupling trans-Cinnamic Acid->Amide Coupling Carboxyl Group L-Phenylalanine L-Phenylalanine L-Phenylalanine->Amide Coupling Amino Group trans-Cinnamoyl-phe-OH trans-Cinnamoyl-phe-OH Amide Coupling->trans-Cinnamoyl-phe-OH

Caption: General chemical synthesis route to trans-Cinnamoyl-L-phenylalanine.

References

  • Avanesyan, A., et al. (2022). Synthesis of New Cinnamoyl-Amino Acid Conjugates and in Vitro Cytotoxicity and Genotoxicity Studies. Chemistry & Biodiversity, 19(9), e202200426. [Link]

  • Chen, J., et al. (2021). Natural Bioactive Cinnamoyltyramine Alkylamides and Co-Metabolites. Biomolecules, 11(12), 1765. [Link]

  • dos Santos, J. A. A., et al. (2021). Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. Molecules, 26(22), 6883. [Link]

  • Iannotti, F. A., et al. (2019). N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes. International Journal of Molecular Sciences, 20(23), 6030. [Link]

  • Li, Y., et al. (2025). Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. Food Chemistry, 465, 144542. [Link]

  • Hirano, A., et al. (2021). The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization. International Journal of Biological Macromolecules, 178, 37-45. [Link]

  • Sun, D., Zhang, L., & Wang, J. (2011). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Asian Journal of Chemistry, 23(11), 4877-4879.
  • Cosmetic Ingredient Review. (2013). Safety Assessment of Amino Acid Alkyl Amides as Used in Cosmetics. [Link]

  • Biringer, R. G. (2022). The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids: N-Acylphenylalanine, N-Acyltyrosine, N-Acyltryptophan, and N-Acylhistidine. Frontiers in Molecular Biosciences, 8, 808811. [Link]

  • Spasova, M., et al. (2006). Synthesis of cinnamoyl and hydroxycinnamoyl amino acid conjugates and evaluation of their antioxidant activity. Journal of Peptide Science, 12(5), 369-375. [Link]

  • O'Donnell, G., et al. (2009). Antimicrobial Activities of the Cinnamoyl Amide of Amino Acid Derivatives. Food Science and Biotechnology, 18(5), 1264-1267.
  • Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations. Paper 159. [Link]

  • Gotor-Fernández, V., et al. (2015). Synthesis of d- and l-Phenylalanine Derivatives by Phenylalanine Ammonia Lyases: A Multienzymatic Cascade Process. ChemCatChem, 7(8), 1363-1368. [Link]

  • Utchariyakiat, A., et al. (2024). Cinnamaldehyde in Focus: Antimicrobial Properties, Biosynthetic Pathway, and Industrial Applications. Molecules, 29(1), 183. [Link]

  • Brady, S. F., & Clardy, J. (2000). The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids: N-Acylphenylalanine, N-Acyltyrosine, N-Acyltryptophan, and N-Acylhistidine. Journal of Natural Products, 63(9), 1287-1290. [Link]

  • Chen, Z., et al. (2018). Biological macromolecule binding and anticancer activity of synthetic alkyne-containing L-phenylalanine derivatives. Journal of Biomolecular Structure and Dynamics, 36(11), 2845-2856. [Link]

  • Chakravarty, A., & Lahiri, S. C. (1987). Solubilities of Amino Acids in Different Mixed Solvents. Journal of the Indian Chemical Society, 64, 473-476.
  • Eicher, T., & Hauptmann, S. (2003).
  • Wikipedia. (n.d.). N-Acylamides. In Wikipedia. Retrieved January 23, 2026, from [Link]

  • Liu, Y., et al. (2021). A Review of Cinnamic Acid's Skeleton Modification: Features for Antibacterial-Agent-Guided Derivatives. Molecules, 26(16), 4991. [Link]

  • Molina-Gutiérrez, A., et al. (2018). Pathways for L-phenylalanine, 2-phenylethanol and trans-cinnamate production in Pseudomonas putida DOT-T1E. Microbial Biotechnology, 11(3), 557-570. [Link]

  • Usha, S., et al. (2017). Synthesis, characterization, antioxidant activity and anticancer activity of l-phenyl alanine -bis-mandelate. Journal of Saudi Chemical Society, 21(Supplement 1), S341-S349. [Link]

  • LibreTexts. (2024). 26.2: Structures of Amino Acids. Chemistry LibreTexts. [Link]

  • Biringer, R. G. (2022). The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids. Frontiers in Molecular Biosciences, 8, 808811. [Link]

  • Lim, S. H., et al. (2013). Anti-tyrosinase, antioxidant and antimicrobial activities of hydroxycinnamoylamides. Food Chemistry, 141(3), 2638-2644. [Link]

  • Spasova, M., et al. (2006). Synthesis of cinnamoyl and hydroxycinnamoyl amino acid conjugates and evaluation of their antioxidant activity. Journal of Peptide Science, 12(5), 369-375.
  • Cosmetic Ingredient Review. (2014). Safety Assessment of Animal- and Plant-Derived Amino Acids as Used in Cosmetics. [Link]

  • Spasova, M., et al. (2006). Synthesis of cinnamoyl and hydroxycinnamoyl amino acid conjugates and evaluation of their antioxidant activity. Journal of Peptide Science, 12(5), 369-375. [Link]

Sources

Foundational

trans-Cinnamoyl-phe-OH structure

An In-Depth Technical Guide to trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) For distribution to: Researchers, scientists, and drug development professionals. Executive Summary trans-Cinnamoyl-L-phenylalanine,...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH)

For distribution to: Researchers, scientists, and drug development professionals.

Executive Summary

trans-Cinnamoyl-L-phenylalanine, systematically known as (2S)-3-phenyl-2-((E)-3-phenylprop-2-enoylamino)propanoic acid, is a fascinating amide conjugate formed between the naturally occurring amino acid L-phenylalanine and the phenylpropanoid trans-cinnamic acid. This molecule stands at the intersection of peptide chemistry and natural product research, offering a versatile scaffold for scientific exploration. Its unique structure, combining a chiral amino acid core with the rigid, conjugated system of the cinnamoyl group, imparts a range of bioactivities. These properties have led to its investigation in diverse fields, including as a building block for novel therapeutic agents, an active ingredient in advanced cosmeceuticals, a modulator of amyloid-β aggregation in neurodegenerative disease research, and a potential anti-infective agent. This guide provides a comprehensive technical overview of its structure, properties, synthesis, and key applications, designed to serve as a foundational resource for professionals in the chemical and biomedical sciences.

Molecular Structure and Chemical Identity

The functionality and potential of trans-Cinnamoyl-phe-OH are fundamentally derived from its distinct molecular architecture. It is an N-acylated amino acid, a structure commonly found in natural secondary metabolites.

1.1. Nomenclature and Identifiers

  • Common Name : trans-Cinnamoyl-phe-OH, Cinnamoyl-(trans)-L-phenylalanine[1][2]

  • IUPAC Name : (2S)-3-phenyl-2-[(E)-3-phenylprop-2-enoyl]amino]propanoic acid[3][4]

  • CAS Number : 4950-65-6[1][3][5]

  • Molecular Formula : C₁₈H₁₇NO₃[1][5][6]

  • SMILES : C1=CC=C(C=C1)CC@@H(C(=O)O)NC(=O)/C=C/C2=CC=CC=C2[3]

  • InChI Key : YFHVCODMDZNZEA-PCUGXKRQSA-N[3][4]

1.2. Core Structural Features

The molecule is composed of three primary domains:

  • The L-Phenylalanine Core : This provides the chiral center (S-configuration at the α-carbon), a carboxylic acid group, and a benzyl side chain. The stereochemistry is critical for specific interactions with biological targets like enzymes and receptors.

  • The trans-Cinnamoyl Moiety : This group, derived from trans-cinnamic acid, features a phenyl ring connected to a propenoic acid residue via a trans (E)-configured double bond. This conjugated system is relatively planar and hydrophobic, contributing to potential π-π stacking interactions and membrane permeability.

  • The Amide Bond : A stable amide linkage covalently joins the amino group of L-phenylalanine to the carboxyl group of trans-cinnamic acid. This bond is resistant to hydrolysis under physiological conditions, providing metabolic stability.

1.3. Structural Diagram

G Phe_side Phenyl (from Phenylalanine) alpha_C α-Carbon (S) Phe_side->alpha_C COOH Carboxylic Acid (-COOH) alpha_C->COOH Amide_N Amide N-H alpha_C->Amide_N Amide_CO Amide C=O Amide_N->Amide_CO Alkene trans C=C Amide_CO->Alkene Cin_phenyl Phenyl (from Cinnamic Acid) Alkene->Cin_phenyl

Simplified schematic of trans-Cinnamoyl-phe-OH.

Physicochemical Properties

A thorough understanding of the molecule's physical and chemical properties is essential for its handling, formulation, and application in experimental settings.

PropertyValueSource(s)
Molecular Weight 295.33 g/mol [1][5]
Appearance Solid
Melting Point 158-164 °C or 191-193 °C (Note: Sources vary)[5][6]
Boiling Point 564.8 ± 50.0 °C (Predicted)[5]
Density 1.222 ± 0.06 g/cm³ (Predicted)[5]
pKa 3.58 ± 0.10 (Predicted, for carboxylic acid)[5]
Optical Rotation [α]²⁴D = -25.5 ± 2° (c=1 in Methanol)[6]
Purity (Commercial) ≥95-98%[2][6]
Storage Conditions 0-8°C or colder; protect from light and moisture[5][6]

Synthesis and Purification

The synthesis of trans-Cinnamoyl-phe-OH is a straightforward application of modern peptide coupling chemistry. The primary strategic consideration is the efficient and clean formation of the amide bond between the two precursor molecules.

3.1. Retrosynthetic Analysis & Strategy

The molecule can be disconnected at the amide bond, revealing L-phenylalanine and trans-cinnamic acid as the starting materials. The key challenge in the forward synthesis is the activation of the carboxylic acid of trans-cinnamic acid to make it susceptible to nucleophilic attack by the amino group of L-phenylalanine, without causing racemization of the chiral center. Standard peptide coupling reagents are ideal for this purpose.

3.2. Detailed Laboratory Synthesis Protocol (Chemical)

This protocol describes a robust method using HATU, a common and efficient coupling reagent.

  • Rationale : HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is chosen for its high efficiency, low rate of racemization, and the formation of soluble byproducts, which simplifies purification. DIPEA (N,N-Diisopropylethylamine) is a non-nucleophilic base used to deprotonate the amino acid and neutralize the generated acid.

  • Reactant Preparation : In a round-bottom flask, dissolve trans-cinnamic acid (1.0 eq) and HATU (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF). Stir the mixture under an inert atmosphere (e.g., nitrogen or argon) for 15-20 minutes at room temperature. This pre-activation step forms the highly reactive OAt-ester of cinnamic acid.

  • Addition of Amino Acid : In a separate flask, dissolve L-phenylalanine (1.05 eq) in DMF with the aid of DIPEA (2.5 eq).

  • Coupling Reaction : Slowly add the L-phenylalanine solution to the activated trans-cinnamic acid mixture. Allow the reaction to stir at room temperature for 4-6 hours, or until TLC/LC-MS analysis indicates the consumption of the limiting reagent.

  • Aqueous Workup : Quench the reaction by adding water. Extract the aqueous phase several times with a suitable organic solvent, such as ethyl acetate. The choice of pH for the aqueous phase can facilitate separation; acidifying slightly (e.g., with 1M HCl) will ensure the product's carboxylic acid is protonated, increasing its solubility in the organic layer.

  • Purification : Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified via flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure product.

3.3. Workflow Diagram

G cluster_reactants Reactants cluster_process Process cluster_validation Validation A trans-Cinnamic Acid C Amide Coupling (HATU, DIPEA in DMF) A->C B L-Phenylalanine B->C D Aqueous Workup (EtOAc/H₂O extraction) C->D E Purification (Chromatography or Recrystallization) D->E F Characterization (NMR, MS, HPLC) E->F G Final Product: trans-Cinnamoyl-phe-OH F->G

General workflow for chemical synthesis and validation.

3.4. Characterization and Quality Control

To ensure the integrity of the final product, a self-validating system of analytical checks is required:

  • HPLC : To assess the purity of the compound, typically aiming for >98%.[7]

  • Mass Spectrometry (MS) : To confirm the molecular weight (m/z) matches the expected value for C₁₈H₁₇NO₃.[7]

  • NMR Spectroscopy (¹H and ¹³C) : To confirm the chemical structure, including the trans configuration of the double bond (indicated by a large coupling constant, typically ~15-18 Hz, for the vinyl protons) and the integrity of the stereocenter.[7]

Biological Profile and Applications

trans-Cinnamoyl-phe-OH is not merely a synthetic curiosity; it is a scaffold with demonstrated and potential biological activities.

4.1. Key Research Applications

  • Neurodegenerative Disease Research : Analogs of this compound have been synthesized and evaluated for their ability to inhibit the aggregation of amyloid β, a key pathological event in Alzheimer's disease.[3] The rigid, aromatic structure may interfere with the protein-protein interactions necessary for fibril formation.

  • Infectious Disease Research : The molecule has been used as a scaffold in the development of inhibitors against Mycobacterium tuberculosis, the causative agent of tuberculosis.[3]

  • Anti-Neuroinflammatory Agents : Related structures are being investigated for their potential to mitigate neuroinflammation, a process implicated in numerous CNS disorders.[3]

  • Pharmaceutical and Cosmeceutical Development : Due to its structural similarity to natural peptides and its antioxidant properties, it is explored in drug delivery systems and as an anti-aging ingredient in skincare formulations designed to improve skin elasticity.[6]

  • Flavor Science : The compound has been identified as a flavor enhancer, capable of significantly increasing the perceived intensity of sourness, umami, and saltiness in food products.[7]

  • Agricultural Chemistry : It is also being investigated as a potential eco-friendly pesticide.[6]

4.2. Conceptual Mechanism of Action: Enzyme Inhibition

Many applications of trans-Cinnamoyl-phe-OH involve its interaction with enzymes. As a competitive inhibitor, the molecule might bind to the active site of an enzyme, preventing the natural substrate from binding and thus halting the catalytic reaction. The phenylalanine portion can mimic natural amino acid substrates, while the cinnamoyl group can form hydrophobic or π-stacking interactions within the binding pocket.

G cluster_normal Normal Enzymatic Reaction cluster_inhibited Inhibited Reaction S Substrate E Enzyme Active Site S->E Binds & Converts P Product E->P Binds & Converts S_i Substrate E_i Enzyme Active Site S_i->E_i Binding Prevented Blocked No Product E_i->Blocked I trans-Cinnamoyl-phe-OH (Inhibitor) I->E_i Blocks Active Site

Conceptual model of competitive enzyme inhibition.

Experimental Protocol: In Vitro Enzyme Inhibition Assay

To quantitatively assess the inhibitory potential of trans-Cinnamoyl-phe-OH against a target enzyme, a dose-response assay is typically performed to determine the half-maximal inhibitory concentration (IC₅₀).

  • Materials : Target enzyme, substrate, assay buffer, 96-well microplate, microplate reader, and trans-Cinnamoyl-phe-OH.

  • Stock Solution Preparation : Prepare a high-concentration stock solution of trans-Cinnamoyl-phe-OH (e.g., 10 mM) in a suitable solvent like DMSO.

  • Serial Dilution : Perform serial dilutions of the stock solution in assay buffer to create a range of inhibitor concentrations (e.g., from 100 µM to 1 nM). Include a vehicle control (DMSO only) and a positive control inhibitor if available.

  • Assay Procedure :

    • To each well of the microplate, add the assay buffer.

    • Add the serially diluted inhibitor solutions to the appropriate wells.

    • Add a fixed amount of the target enzyme to each well and incubate for a pre-determined time (e.g., 15 minutes) to allow for inhibitor binding.

    • Initiate the reaction by adding a fixed concentration of the substrate.

    • Monitor the reaction progress over time using a microplate reader (e.g., by measuring absorbance or fluorescence of the product).

  • Data Analysis :

    • Calculate the initial reaction rate for each inhibitor concentration.

    • Normalize the rates relative to the vehicle control (0% inhibition) and a no-enzyme control (100% inhibition).

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion

trans-Cinnamoyl-L-phenylalanine is a well-defined, synthetically accessible molecule with a rich and expanding profile of applications. Its value lies in its hybrid structure, which marries the chirality and functionality of an amino acid with the bioactivity of a natural phenylpropanoid. For researchers in drug discovery, materials science, and food chemistry, it represents a validated starting point for developing novel inhibitors, functional materials, and additives. The protocols and data presented in this guide offer a solid foundation for harnessing the potential of this versatile chemical entity.

References

  • PubChem. Cinnamaldehyde | C9H8O | CID 637511. National Center for Biotechnology Information. [Link]

  • J&K Scientific. Cinnamoyl-(trans)-L-phenylalanine | 4950-65-6. [Link]

  • Prime Bio. The Chemistry Behind Fmoc-Phe-OH: A Deep Dive into Its Role in Peptide Synthesis. [Link]

  • CP Lab Safety. trans-Cinnamoyl-Phe-OH, 95% Purity, C18H17NO3, 1 gram. [Link]

  • PubMed. Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. National Center for Biotechnology Information. [Link]

  • ResearchGate. Pathways for L-phenylalanine, 2-phenylethanol and trans-cinnamate... [Link]

  • National Institutes of Health. One-pot synthesis of (R)- and (S)-phenylglycinol from bio-based l-phenylalanine by an artificial biocatalytic cascade. [Link]

Sources

Exploratory

Authored by: A Senior Application Scientist

An In-Depth Technical Guide to trans-Cinnamoyl-L-phenylalanine (CAS: 4950-65-6) Abstract This technical guide provides a comprehensive overview of trans-Cinnamoyl-L-phenylalanine (CiA-Phe), an N-acyl amino acid with emer...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to trans-Cinnamoyl-L-phenylalanine (CAS: 4950-65-6)

Abstract

This technical guide provides a comprehensive overview of trans-Cinnamoyl-L-phenylalanine (CiA-Phe), an N-acyl amino acid with emerging applications in the food, cosmetic, and pharmaceutical industries. This document consolidates critical information on the compound's physicochemical properties, synthesis, purification, and analytical characterization. Furthermore, it delves into its known biological activities and mechanisms of action, supported by detailed experimental protocols and workflows. This guide is intended for researchers, chemists, and drug development professionals seeking to understand and utilize this versatile molecule.

Introduction and Molecular Overview

trans-Cinnamoyl-L-phenylalanine is a naturally occurring N-phenylpropenoyl-L-amino acid found in various plants, including the medicinal herb Rhizoma Coptidis.[1][2] It is formed by the amide linkage of two biologically significant precursors: trans-cinnamic acid, a key intermediate in the phenylpropanoid pathway, and L-phenylalanine, an essential proteinogenic amino acid.[3][4] This unique conjugation imparts a range of interesting properties, from sensory modulation to potential therapeutic activities.[5][6]

The structural similarity of CiA-Phe to natural peptides allows for its potential integration into bioactive peptide chains, making it a valuable building block in pharmaceutical research.[5] Its demonstrated ability to enhance flavor profiles has positioned it as a novel ingredient in the food industry, while its potential antioxidant properties are of interest for cosmetic and nutraceutical applications.[5][6]

Physicochemical and Structural Properties

A thorough understanding of the compound's properties is fundamental to its application. Key identifying information and physicochemical characteristics are summarized below.

PropertyValueSource(s)
CAS Number 4950-65-6[5]
Molecular Formula C₁₈H₁₇NO₃[5]
Molecular Weight 295.34 g/mol [5]
IUPAC Name (2S)-3-phenyl-2-{[(2E)-3-phenylprop-2-enoyl]amino}propanoic acid[7]
Synonyms Cinnamoyl-(trans)-L-Phe-OH, N-Cinnamoyl-L-phenylalanine[5]
Physical Form Solid[7]
Melting Point 158-164 °C[5]
Optical Rotation [α]D²⁴ = -25.5 ± 2º (c=1 in MeOH)[5]
Storage Store at 0-8°C for optimal stability.[5]

Structural Insights: The molecule's structure features a rigid trans-cinnamoyl group, which contributes to its planarity and potential for π-π stacking interactions, and a flexible L-phenylalanine moiety.[8] This combination of a hydrophobic benzyl group and a polar carboxylic acid function dictates its solubility and interaction with biological targets.

Synthesis and Purification

trans-Cinnamoyl-L-phenylalanine can be synthesized through both chemical and enzymatic routes. The choice of method depends on the desired scale, purity requirements, and environmental considerations.

Chemical Synthesis Workflow

Chemical synthesis is a robust method for producing N-acyl amino acids. A common and effective approach is the Schotten-Baumann reaction, which involves the acylation of the amino acid with an acyl chloride under basic conditions. While direct acylation of L-phenylalanine is possible, a more controlled two-step synthesis via a methyl ester intermediate ensures higher purity and prevents side reactions.

cluster_0 Step 1: Ester Synthesis cluster_1 Step 2: Saponification cluster_2 Purification & QC Phe_HCl L-Phenylalanine Methyl Ester HCl Reaction1 Stir at RT, 3 days Phe_HCl->Reaction1 CinCl trans-Cinnamoyl Chloride CinCl->Reaction1 Solvent DCM, Triethylamine Solvent->Reaction1 Ester N-Cinnamoyl-L-phenylalanine Methyl Ester Reaction1->Ester Hydrolysis LiOH, THF/H₂O Ester->Hydrolysis Final_Product trans-Cinnamoyl-phe-OH Hydrolysis->Final_Product Workup Acid Wash & Crystallization Final_Product->Workup QC HPLC, NMR, MS Workup->QC cluster_0 Enzymatic Reaction cluster_1 Purification & QC Phe L-Phenylalanine Reaction Incubate with Shaking Phe->Reaction Cin_Acid trans-Cinnamic Acid Cin_Acid->Reaction Enzyme Amidase / Lipase (Immobilized or Free) Enzyme->Reaction Buffer Aqueous Buffer (Optimized pH) Buffer->Reaction Purification Preparative HPLC or Column Chromatography Reaction->Purification Final_Product trans-Cinnamoyl-phe-OH Purification->Final_Product QC HPLC-MS/MS, NMR Final_Product->QC cluster_receptors Taste Receptors cluster_perceptions Enhanced Taste Perception CiAPhe trans-Cinnamoyl-phe-OH OTOP1 OTOP1 CiAPhe->OTOP1 Binds TMC4 TMC4 CiAPhe->TMC4 Binds T1R1_T1R3 T1R1/T1R3 CiAPhe->T1R1_T1R3 Binds Sour Sourness OTOP1->Sour Salty Saltiness TMC4->Salty Umami Umami T1R1_T1R3->Umami

Sources

Foundational

An In-Depth Technical Guide to the Biological Activity of trans-Cinnamoyl-L-phenylalanine (trans-Cin-Phe-OH)

Foreword: Unveiling the Potential of a Hybrid Molecule In the realm of drug discovery and natural product chemistry, the strategic combination of bioactive moieties presents a compelling avenue for the development of nov...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Unveiling the Potential of a Hybrid Molecule

In the realm of drug discovery and natural product chemistry, the strategic combination of bioactive moieties presents a compelling avenue for the development of novel therapeutic agents. trans-Cinnamoyl-L-phenylalanine (trans-Cin-Phe-OH), a conjugate of the well-documented phenylpropanoid, trans-cinnamic acid, and the essential amino acid, L-phenylalanine, stands as a molecule of significant interest. While its application as a flavor enhancer is established, its potential pharmacological activities remain a burgeoning field of investigation. This technical guide aims to provide researchers, scientists, and drug development professionals with a comprehensive overview of the known and anticipated biological activities of trans-Cin-Phe-OH, grounded in the established properties of its constituent parts and related derivatives. We will delve into its biosynthetic origins, explore its potential anticancer, anti-inflammatory, and neuroprotective mechanisms, and provide detailed experimental protocols for its investigation.

Biosynthesis and Chemical Profile

trans-Cinnamoyl-L-phenylalanine is a naturally occurring amide formed from trans-cinnamic acid and L-phenylalanine. The biosynthesis of its precursors is rooted in the shikimate pathway. L-phenylalanine, an essential aromatic amino acid, serves as a primary building block. In plants and microorganisms, the enzyme phenylalanine ammonia-lyase (PAL) catalyzes the non-oxidative deamination of L-phenylalanine to produce trans-cinnamic acid[1]. The subsequent conjugation of trans-cinnamic acid with L-phenylalanine can occur through enzymatic processes.

The chemical structure of trans-Cin-Phe-OH, featuring a cinnamoyl group linked to a phenylalanine moiety, provides a unique scaffold that may influence its biological interactions and pharmacokinetic properties. The presence of the L-phenylalanine component could potentially facilitate cellular uptake through amino acid transporters, a strategy that has been explored in drug design to enhance the delivery of therapeutic agents into target cells[2].

Anticipated Biological Activities: An Evidence-Based Perspective

While direct and extensive studies on the biological activities of trans-Cin-Phe-OH are emerging, a strong foundation for its potential can be inferred from the well-documented bioactivities of trans-cinnamic acid and its derivatives. The conjugation with L-phenylalanine is hypothesized to modulate these activities, potentially enhancing efficacy or altering the mechanism of action.

Anticancer Potential

trans-Cinnamic acid and its derivatives have demonstrated a range of anticancer properties, including the induction of apoptosis and inhibition of tumor cell proliferation[3][4]. It is plausible that trans-Cin-Phe-OH retains or even enhances these capabilities.

Hypothesized Mechanism of Action: The anticancer effects of cinnamoyl derivatives are often attributed to their ability to induce oxidative stress within cancer cells, leading to DNA damage and the activation of apoptotic pathways[5]. The α,β-unsaturated carbonyl group in the cinnamoyl moiety is a key structural feature implicated in this activity[3]. The addition of the phenylalanine group may enhance cytotoxicity, as has been observed with other cinnamic acid-amino acid conjugates[6]. The proposed mechanism involves the induction of apoptosis through caspase activation and disruption of mitochondrial function.

Below is a conceptual diagram illustrating the potential apoptotic pathway induced by trans-Cin-Phe-OH in cancer cells.

TCP trans-Cin-Phe-OH Cell Cancer Cell Membrane TCP->Cell Uptake ROS ↑ Reactive Oxygen Species (ROS) Cell->ROS Mito Mitochondrial Dysfunction ROS->Mito CytC Cytochrome c Release Mito->CytC Casp9 Caspase-9 Activation CytC->Casp9 Casp3 Caspase-3 Activation Casp9->Casp3 Apoptosis Apoptosis Casp3->Apoptosis

Caption: Potential Apoptotic Pathway of trans-Cin-Phe-OH.

Experimental Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method for assessing cell viability. Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.

I. Materials:

  • trans-Cinnamoyl-L-phenylalanine (solubilized in a suitable solvent, e.g., DMSO)

  • Human cancer cell line (e.g., U87MG glioblastoma or SHSY-5Y neuroblastoma cells)[6]

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

  • 96-well microtiter plates

  • Multichannel pipette

  • Microplate reader

II. Procedure: [7][8]

  • Cell Seeding: Seed cancer cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of trans-Cin-Phe-OH in complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a blank (medium only).

  • Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

  • MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C until a purple precipitate is visible.

  • Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well.

  • Absorbance Reading: Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals. Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting cell viability against the compound concentration.

Anti-inflammatory Activity

The anti-inflammatory properties of cinnamic acid and its derivatives are well-established, with many acting through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway[9][10]. NF-κB is a key transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes[11].

Hypothesized Mechanism of Action: It is hypothesized that trans-Cin-Phe-OH exerts anti-inflammatory effects by inhibiting the activation of the NF-κB pathway. This could occur through the inhibition of IκB kinase (IKK), which would prevent the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB. As a result, NF-κB would remain sequestered in the cytoplasm and unable to translocate to the nucleus to initiate the transcription of inflammatory genes.

The following diagram illustrates the proposed inhibitory effect of trans-Cin-Phe-OH on the NF-κB signaling pathway.

cluster_0 Cytoplasm TCP trans-Cin-Phe-OH IKK IKK Complex TCP->IKK Inhibition LPS LPS TLR4 TLR4 LPS->TLR4 TLR4->IKK IkBa IκBα IKK->IkBa Phosphorylation & Degradation NFkB NF-κB Nucleus Nucleus NFkB->Nucleus Translocation Inflammation Pro-inflammatory Gene Expression Nucleus->Inflammation

Caption: Proposed Inhibition of the NF-κB Pathway by trans-Cin-Phe-OH.

Experimental Protocol: NF-κB Reporter Assay

This assay measures the activity of the NF-κB transcription factor in response to an inflammatory stimulus, and the inhibitory effect of a test compound.

I. Materials:

  • trans-Cinnamoyl-L-phenylalanine

  • A cell line stably transfected with an NF-κB-driven reporter gene (e.g., luciferase or SEAP) (e.g., HEK293-NF-κB reporter cells)

  • Complete cell culture medium

  • An inflammatory stimulus (e.g., lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α))

  • Luciferase or SEAP assay reagent

  • 96-well plates (white plates for luminescence)

  • Luminometer or spectrophotometer

II. Procedure:

  • Cell Seeding: Seed the reporter cell line in a 96-well plate at an appropriate density and incubate for 24 hours.

  • Compound Pre-treatment: Treat the cells with various concentrations of trans-Cin-Phe-OH for 1-2 hours.

  • Inflammatory Stimulation: Add the inflammatory stimulus (e.g., LPS at 100 ng/mL) to the wells. Include a positive control (stimulus only) and a negative control (no stimulus, no compound).

  • Incubation: Incubate the plate for 6-24 hours, depending on the reporter gene.

  • Reporter Gene Assay: Lyse the cells (for luciferase) or collect the supernatant (for SEAP) and add the appropriate assay reagent according to the manufacturer's instructions.

  • Signal Detection: Measure the luminescence or absorbance using a plate reader.

  • Data Analysis: Normalize the reporter gene activity to cell viability (which can be assessed in a parallel plate using the MTT assay). Calculate the percentage of inhibition of NF-κB activity relative to the positive control.

Neuroprotective Effects

Recent studies have highlighted the neuroprotective potential of modified cinnamoyl-phenylalanine derivatives. For instance, 4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine Acid (AE-18) has been shown to have therapeutic effects in models of ischemic stroke by inhibiting excitotoxicity and improving blood-brain barrier permeability[12]. It also demonstrated the ability to promote neurogenesis in a model of chronic cerebral hypoperfusion[13]. These findings strongly suggest that the cinnamoyl-phenylalanine scaffold is a promising starting point for the development of neuroprotective agents.

Hypothesized Mechanism of Action: The neuroprotective effects of trans-Cin-Phe-OH could be multi-faceted. It may involve the modulation of neurotransmitter systems, as L-phenylalanine is a precursor to several neurotransmitters[14]. Additionally, its antioxidant properties could mitigate oxidative stress, a key contributor to neuronal damage in neurodegenerative diseases. The ability of related compounds to upregulate neurotrophic factors like brain-derived neurotrophic factor (BDNF) also points to a potential mechanism for promoting neuronal survival and plasticity[13].

Data Summary and Structure-Activity Relationship

The biological activity of cinnamoyl-amino acid conjugates is influenced by the nature of both the cinnamic acid derivative and the amino acid.

Compound/Derivative Biological Activity Key Findings Reference
trans-Cinnamic AcidAnticancer, Anti-inflammatory, AntioxidantInduces apoptosis in cancer cells; inhibits NF-κB signaling.[3][5][10]
Cinnamoyl-Amino Acid ConjugatesEnhanced Anticancer ActivityThe presence of an amino acid moiety increases the efficacy of cinnamic acid derivatives.[6]
4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine Acid (AE-18)NeuroprotectiveReduces neurological damage in ischemia models; promotes neurogenesis.[12][13]
trans-Cinnamoyl-L-phenylalanineFlavor EnhancerEnhances sourness and umami intensity in food products.[15]

Structure-Activity Relationship (SAR) Insights:

  • The α,β-unsaturated carbonyl group of the cinnamoyl moiety is often crucial for cytotoxic and anticancer activity[3].

  • The amino acid moiety can influence cellular uptake and may interact with specific biological targets. The use of L-phenylalanine could leverage amino acid transport systems for improved cell penetration[2].

  • Substitutions on the phenyl ring of the cinnamic acid can significantly modulate activity. For example, hydroxyl and methoxy groups can enhance antioxidant and other biological activities. The trifluoromethyl and fluoro substitutions in AE-18 demonstrate that modifications to both the cinnamoyl and phenylalanine rings can lead to potent neuroprotective effects[12][13].

Future Directions and Conclusion

trans-Cinnamoyl-L-phenylalanine is a molecule with considerable, yet largely untapped, therapeutic potential. The existing body of research on its parent molecules and related derivatives provides a strong rationale for its investigation as an anticancer, anti-inflammatory, and neuroprotective agent.

Future research should focus on:

  • Comprehensive in vitro screening: Systematically evaluating the cytotoxicity of trans-Cin-Phe-OH against a panel of cancer cell lines and assessing its anti-inflammatory activity in various cellular models.

  • Mechanistic studies: Elucidating the precise molecular targets and signaling pathways modulated by trans-Cin-Phe-OH.

  • In vivo efficacy studies: Investigating the therapeutic potential of trans-Cin-Phe-OH in animal models of cancer, inflammation, and neurodegenerative diseases.

  • Pharmacokinetic and toxicological profiling: Determining the absorption, distribution, metabolism, excretion (ADME), and safety profile of the compound.

References

  • Gouleni, E., et al. (2023). Anticancer Potential of Novel Cinnamoyl Derivatives against U87MG and SHSY-5Y Cell Lines. Anti-Cancer Agents in Medicinal Chemistry, 24(5), 624-637. [Link]

  • Kasperkowiak, M., et al. (2023). An In Vitro Antimicrobial, Anticancer and Antioxidant Activity of N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide Derivatives. International Journal of Molecular Sciences, 24(7), 6419. [Link]

  • Luo, Y., et al. (2015). Synthesis and biological evaluation of N-(4-phenylthiazol-2-yl) cinnamamide derivatives as novel potential anti-tumor agents. MedChemComm, 6(6), 1036-1043. [Link]

  • Wang, Y., et al. (2022). 4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine acid exerts its effects on the prevention, post-therapeutic and prolongation of the thrombolytic window in ischemia-reperfusion rats through multiple mechanisms of action. European Journal of Pharmacology, 921, 174865. [Link]

  • Moghadam, S., et al. (2021). NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders?. International Journal of Molecular Sciences, 22(19), 10763. [Link]

  • Li, J., et al. (2023). A novel L-phenylalanine dipeptide inhibits prostate cancer cell proliferation by targeting TNFSF9. Biomedicine & Pharmacotherapy, 160, 114360. [Link]

  • Bornaghi, L. F., et al. (2007). N-Cinnamoyl-l-phenylalanine methyl ester. Acta Crystallographica Section E: Structure Reports Online, 63(Pt 10), o4098. [Link]

  • Conte, C., et al. (2023). Exploring the therapeutic potential of cinnamoyl derivatives in attenuating inflammation in lipopolysaccharide-induced Caco-2 cells. Future Medicinal Chemistry, 15(16), 1365-1380. [Link]

  • de Oliveira, M. R., et al. (2012). Cinnamic acid induces apoptotic cell death and cytoskeleton disruption in human melanoma cells. Journal of Experimental & Clinical Cancer Research, 31, 18. [Link]

  • Li, Y., et al. (2022). Synthesis and in Vitro/in Vivo Anticancer Evaluation of Pentacyclic Triterpenoid Derivatives Linked with L-Phenylalanine or L-Proline. Journal of Agricultural and Food Chemistry, 70(32), 9901-9913. [Link]

  • Ka, M. H., et al. (2003). Cinnamaldehyde induces apoptosis by ROS-mediated mitochondrial permeability transition in human promyelocytic leukemia HL-60 cells. Cancer Letters, 196(2), 143-152. [Link]

  • Kim, Y. G., et al. (2007). Suppression of Age-Related Inflammatory NF-kappaB Activation by Cinnamaldehyde. Oxidative Medicine and Cellular Longevity, 1(3), 152-159. [Link]

  • Al-Fatlawi, A. A., et al. (2023). MTT Assay protocol. protocols.io. [Link]

  • ResearchGate. (n.d.). Pharmacokinetics properties of L-Phenylalanine. Retrieved January 23, 2026, from [Link]

  • Gouleni, E., et al. (2023). Anticancer Potential of Novel Cinnamoyl Derivatives against U87MG and SHSY-5Y Cell Lines. Anti-Cancer Agents in Medicinal Chemistry. [Link]

  • ResearchGate. (n.d.). Synthesis of cinnamoyl tethered indoline derivatives with anti-inflammatory and antioxidant activities. Retrieved January 23, 2026, from [Link]

  • Shandra, O., et al. (2008). Neuroprotective action of halogenated derivatives of L-phenylalanine. Stroke, 39(6), 1901-1906. [Link]

  • Tang, G. Y., et al. (2021). Plant Secondary Metabolites Inhibit Cancer by Targeting Epidermal Growth Factor Receptor (EGFR): An Updated Review on their Regulation and Mechanisms of Action. Current Pharmaceutical Biotechnology, 22(10), 1289-1303. [Link]

  • Chao, L. K., et al. (2012). Anti-Inflammatory Activities of Cinnamomum cassia Constituents In Vitro and In Vivo. Evidence-Based Complementary and Alternative Medicine, 2012, 429320. [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

  • Scharff, P., et al. (1977). [Investigations of pharmacokinetics and metabolic behavior of N-L-pnenylalanyl-L-2-amino-1-phenylpropane (author's transl)]. Arzneimittel-Forschung, 27(4), 817-821. [Link]

  • Ji, X., et al. (2022). Design, Synthesis and Structure—Activity Relationships of Phenylalanine-Containing Peptidomimetics as Novel HIV-1 Capsid Binders Based on Ugi Four-Component Reaction. Molecules, 27(18), 5995. [Link]

  • Wang, Y., et al. (2022). Protective Effects of 4-Trifluoromethyl-(E)-cinnamoyl]- L-4- F-phenylalanine Acid against Chronic Cerebral Hypoperfusion Injury through Promoting Brain-Derived Neurotrophic Factor-Mediated Neurogenesis. ACS Chemical Neuroscience, 13(21), 3073-3084. [Link]

  • ResearchGate. (n.d.). Antioxidant and Anti-Inflammatory Mechanisms of Cardamonin through Nrf2 Activation and NF-kB Suppression in LPS-Activated BV-2 Microglial Cells. Retrieved January 23, 2026, from [Link]

  • Chao, L. K., et al. (2012). Anti-Inflammatory Activities of Cinnamomum cassia Constituents In Vitro and In Vivo. Evidence-Based Complementary and Alternative Medicine. [Link]

  • Li, Y., et al. (2025). Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. Food Chemistry, 469, 144542. [Link]

  • ResearchGate. (n.d.). Pathways for L-phenylalanine, 2-phenylethanol and trans-cinnamate.... Retrieved January 23, 2026, from [Link]

  • Zhang, X., et al. (2019). Cocrystallization of 5-fluorouracil and l-phenylalanine: the first zwitterionic cocrystal of 5-fluorouracil with amino acid exhibiting perfect in vitro/vivo pharmaceutical properties. CrystEngComm, 21(3), 423-431. [Link]

  • Chen, J., et al. (2021). Six Selected Flavones and Their Related Signaling Pathways That Induce Apoptosis in Cancer. International Journal of Molecular Sciences, 22(16), 8823. [Link]

  • Ullah, N., et al. (2021). On the Neuroprotective Effects of Naringenin: Pharmacological Targets, Signaling Pathways, Molecular Mechanisms, and Clinical Perspective. Molecules, 26(16), 4991. [Link]

  • ResearchGate. (n.d.). MTT Proliferation Assay Protocol. Retrieved January 23, 2026, from [Link]

  • Chang, C. H., et al. (2019). Induction of apoptotic but not autophagic cell death by Cinnamomum cassia extracts on human oral cancer cells. Journal of Cellular Physiology, 234(6), 9179-9188. [Link]

  • Perkins, N. D. (2016). NFKB1: a Suppressor of Inflammation, Ageing and Cancer. The FEBS Journal, 283(10), 1817-1832. [Link]

  • Sanna, V., et al. (2021). Anticancer Activity of Two Novel Hydroxylated Biphenyl Compounds toward Malignant Melanoma Cells. International Journal of Molecular Sciences, 22(11), 5645. [Link]

  • Chao, L. K., et al. (2012). Anti-Inflammatory Activities of Cinnamomum cassia Constituents In Vitro and In Vivo. Evidence-Based Complementary and Alternative Medicine. [Link]

  • El-Shorbagy, S., et al. (2024). Metabolomic profiling reveals altered phenylalanine metabolism in Parkinson's disease in an Egyptian cohort. Frontiers in Aging Neuroscience, 16, 1356064. [Link]

  • Usha, S., et al. (2017). Synthesis, characterization, antioxidant activity and anticancer activity of l-phenyl alanine-bis-mandelate. International Journal of Pharmaceutical and Biological Sciences, 8(2), 196-202. [Link]

  • ResearchGate. (n.d.). Formyl-methionyl-leucyl-phenylalanine Induces Apoptosis in Murine Neurons: Evidence for NO-Dependent Caspase-9 Activation. Retrieved January 23, 2026, from [Link]

Sources

Exploratory

A Comprehensive Technical Guide to the Natural Sources of N-Phenylpropenoyl-L-Amino Acids

Abstract: This technical guide provides an in-depth exploration of N-phenylpropenoyl-L-amino acids (NPAs), a significant class of plant secondary metabolites. It is designed for researchers, scientists, and professionals...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This technical guide provides an in-depth exploration of N-phenylpropenoyl-L-amino acids (NPAs), a significant class of plant secondary metabolites. It is designed for researchers, scientists, and professionals in drug development, offering a comprehensive overview of their natural distribution, biosynthesis, and methodologies for their isolation, characterization, and bioactivity assessment. This document emphasizes the scientific integrity behind experimental protocols and provides actionable insights for the study and potential application of these bioactive compounds.

Introduction: The Significance of N-Phenylpropenoyl-L-Amino Acids

N-phenylpropenoyl-L-amino acids (NPAs) are a diverse group of naturally occurring phenolic amides, formed by the conjugation of a phenylpropanoid derivative (such as caffeic, p-coumaric, or ferulic acid) with the amino group of an L-amino acid. Their discovery in a wide array of plant species has garnered considerable scientific interest due to their multifaceted biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.

From a drug development perspective, NPAs represent a promising class of lead compounds. Their unique chemical structures, combining the features of phenolic acids and amino acids, offer a rich scaffold for medicinal chemistry exploration. Understanding their natural sources and the biochemical pathways that produce them is the foundational step in harnessing their therapeutic potential. This guide serves as a technical resource to facilitate this endeavor.

Natural Occurrence and Distribution

NPAs are widely distributed throughout the plant kingdom, with notable concentrations in various edible and medicinal plants. The specific NPA profile, including the types of phenylpropenoyl and amino acid moieties, can vary significantly between plant species, cultivars, and even different plant tissues.

Prominent Natural Sources

A diverse range of plants have been identified as sources of NPAs. Some of the most well-documented examples include:

  • Cocoa (Theobroma cacao): Cocoa beans are a particularly rich source of a variety of NPAs, which contribute to their characteristic astringent taste[1]. N-[3',4'-dihydroxy-(E)-cinnamoyl]-L-aspartic acid is often the most abundant NPA in cocoa[2].

  • Coffee (Coffea spp.): Coffee beans contain a range of hydroxycinnamoyl acid amides, contributing to their complex flavor and potential health benefits.

  • Oats (Avena sativa): Oats are a unique source of a specific subclass of NPAs known as avenanthramides . These compounds are conjugates of anthranilic acid derivatives and hydroxycinnamic acids and are recognized for their potent antioxidant and anti-inflammatory properties.

  • Red Clover (Trifolium pratense): This medicinal plant is a well-known source of clovamide (N-caffeoyl-L-DOPA) and its derivatives[3][4].

  • Medicinal Herbs: A screening of numerous medicinal plants has revealed the presence of NPAs in species such as Angelica archangelica (roots), Cassia angustifolia (fruits), Coriandrum sativum (fruits), Hedera helix (leaves), Lavandula species (flowers), and Sambucus nigra (flowers).

Comparative Overview of NPA Content in Various Plant Sources

The following table summarizes the occurrence of specific NPAs in some of their prominent natural sources, providing a comparative overview for researchers.

Plant SourceCommon NPA ExamplesKey References
Cocoa (Theobroma cacao)N-caffeoyl-L-aspartic acid, Clovamide, N-p-coumaroyl-L-aspartic acid[1]
Oats (Avena sativa)Avenanthramide A, B, C
Red Clover (Trifolium pratense)Clovamide, N-p-coumaroyl-L-DOPA[3][4]
Coffee (Coffea spp.)N-caffeoyl-L-tryptophan, N-p-coumaroyl-L-tryptophan
Angelica archangelica Various caffeoyl and feruloyl amino acid conjugates
Coriandrum sativum Various caffeoyl and feruloyl amino acid conjugates

Biosynthesis of N-Phenylpropenoyl-L-Amino Acids in Plants

The biosynthesis of NPAs is an elegant example of the interplay between primary and secondary metabolism in plants. It primarily involves the convergence of the shikimate pathway, which produces aromatic amino acids, and the phenylpropanoid pathway, which generates hydroxycinnamoyl-CoAs.

The Core Biosynthetic Pathway

The synthesis of NPAs can be conceptually divided into three major stages:

  • Synthesis of L-Amino Acids: The amino acid precursors are synthesized through various established metabolic pathways within the plant cell.

  • Synthesis of Phenylpropanoid Derivatives: The phenylpropanoid pathway begins with the deamination of L-phenylalanine by phenylalanine ammonia-lyase (PAL) to yield cinnamic acid. Subsequent hydroxylations and methylations, catalyzed by enzymes such as cinnamate-4-hydroxylase (C4H) and O-methyltransferases (OMTs) , produce a variety of hydroxycinnamic acids (e.g., p-coumaric acid, caffeic acid, ferulic acid).

  • Conjugation of Phenylpropanoids and L-Amino Acids: The final and committing step is the formation of an amide bond between the activated hydroxycinnamoyl-CoA thioester and the amino group of an L-amino acid. This reaction is catalyzed by a class of enzymes known as acyltransferases , specifically members of the BAHD acyltransferase superfamily. For instance, hydroxycinnamoyl-CoA:hydroxyanthranilate N-hydroxycinnamoyltransferase (HHT) is involved in avenanthramide biosynthesis in oats, while hydroxycinnamoyl-CoA:L-DOPA hydroxycinnamoyl transferase (HDT) is responsible for clovamide synthesis in red clover[5].

Visualizing the Biosynthetic Pathway

The following diagram illustrates the general biosynthetic pathway leading to the formation of N-phenylpropenoyl-L-amino acids.

NPA_Biosynthesis cluster_shikimate Shikimate Pathway cluster_phenylpropanoid Phenylpropanoid Pathway Shikimate Shikimate Chorismate Chorismate Shikimate->Chorismate L_Amino_Acids L-Amino Acids (e.g., L-Asp, L-Tyr, L-DOPA) Chorismate->L_Amino_Acids NPA N-Phenylpropenoyl-L-Amino Acid L_Amino_Acids->NPA Acyltransferase (e.g., HDT, HHT) L_Phe L-Phenylalanine Cinnamic_Acid Cinnamic Acid L_Phe->Cinnamic_Acid PAL p_Coumaric_Acid p-Coumaric Acid Cinnamic_Acid->p_Coumaric_Acid C4H Caffeic_Acid Caffeic Acid p_Coumaric_Acid->Caffeic_Acid C3'H Hydroxycinnamoyl_CoAs Hydroxycinnamoyl-CoAs (e.g., Caffeoyl-CoA) Caffeic_Acid->Hydroxycinnamoyl_CoAs 4CL Hydroxycinnamoyl_CoAs->NPA

Caption: Generalized biosynthetic pathway of N-phenylpropenoyl-L-amino acids.

Experimental Protocols: From Extraction to Bioactivity

The following sections provide detailed, field-proven methodologies for the extraction, purification, characterization, and bioactivity assessment of NPAs from plant sources.

Extraction and Purification of NPAs from Plant Material

This protocol is a robust method for the extraction and purification of NPAs, with a specific example for cocoa beans. It can be adapted for other plant materials with appropriate modifications.

4.1.1. Materials and Reagents

  • Liquid nitrogen

  • Grinding mill

  • n-Pentane

  • Acetone

  • Dichloromethane

  • Methanol

  • Deionized water

  • Solid-Phase Extraction (SPE) cartridges (C18)

  • Centrifuge

  • Rotary evaporator

  • Freeze-dryer

4.1.2. Step-by-Step Extraction Protocol from Cocoa Beans [6]

  • Sample Preparation: Freeze 100 g of peeled plant material (e.g., washed cocoa beans) in liquid nitrogen and immediately crush into a fine powder using a grinding mill. This rapid freezing prevents enzymatic degradation of the target compounds.

  • Defatting: Transfer the powdered material to a suitable flask and add 300 mL of n-pentane. Stir for 30 minutes at room temperature. Centrifuge the mixture and discard the supernatant. Repeat this step five times to ensure complete removal of lipids, which can interfere with subsequent extractions.

  • Extraction of NPAs: To the defatted plant material, add 300 mL of an acetone:water mixture (7:3, v/v). Stir for 45 minutes at room temperature.

  • Filtration and Solvent Removal: Filter the mixture and collect the liquid extract. Remove the acetone from the extract using a rotary evaporator at a reduced pressure and a temperature of 30°C.

  • Liquid-Liquid Partitioning: Transfer the resulting aqueous solution to a separatory funnel and extract five times with 150 mL of dichloromethane to remove alkaloids such as theobromine and caffeine. Discard the dichloromethane layers.

  • Lyophilization: Freeze-dry the remaining aqueous extract to obtain a crude NPA-containing powder.

4.1.3. Solid-Phase Extraction (SPE) for Purification [6]

  • Sample Preparation: Dissolve 1 g of the crude extract in 10 mL of deionized water and filter to remove any insoluble material.

  • Cartridge Conditioning: Precondition a C18 SPE cartridge by flushing with methanol followed by deionized water. This step activates the stationary phase for optimal compound retention.

  • Sample Loading: Apply the filtered extract onto the conditioned C18 cartridge.

  • Fractionation:

    • Elute with 50 mL of water to remove highly polar compounds (Fraction S1).

    • Elute with 40 mL of a methanol:water mixture (20:80, v/v) to elute the NPAs (Fraction S2).

    • Elute with 40 mL of methanol to remove any remaining less polar compounds (Fraction S3).

  • Concentration and Lyophilization: Collect the NPA-rich fraction (S2), concentrate it under vacuum, and then freeze-dry to obtain the purified NPA extract.

Extraction_Workflow Start Plant Material (e.g., Cocoa Beans) Freeze_Grind Freeze in Liquid N2 & Grind Start->Freeze_Grind Defatting Defatting (n-Pentane) Freeze_Grind->Defatting Extraction Extraction (Acetone:Water) Defatting->Extraction Solvent_Removal Solvent Removal (Rotary Evaporator) Extraction->Solvent_Removal Partitioning Liquid-Liquid Partitioning (Dichloromethane) Solvent_Removal->Partitioning Crude_Extract Crude NPA Extract (Lyophilized) Partitioning->Crude_Extract SPE Solid-Phase Extraction (C18 Cartridge) Crude_Extract->SPE Purified_Extract Purified NPA Extract SPE->Purified_Extract

Caption: Workflow for the extraction and purification of NPAs.

Structural Characterization of NPAs

Accurate structural elucidation is paramount for the identification and subsequent study of NPAs. A combination of chromatographic and spectroscopic techniques is typically employed.

4.2.1. UPLC-MS/MS Analysis

Ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is a powerful tool for the sensitive and selective detection and quantification of NPAs in complex mixtures[2][7][8].

Exemplary UPLC-MS/MS Parameters for N-caffeoyl-L-aspartic acid: [6][8][9]

  • Column: Reversed-phase C18 (e.g., 150 x 4.6 mm)

  • Mobile Phase:

    • A: Water with 0.1% formic acid

    • B: Methanol with 0.1% formic acid

  • Gradient: A linear gradient from 10% B to 90% B over 30 minutes.

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 2 µL

  • Detection: Tandem mass spectrometry in negative ionization mode.

  • MRM Transition for N-caffeoyl-L-aspartic acid: Precursor ion (m/z 294) -> Product ion (m/z 132) corresponding to the aspartic acid moiety after cleavage of the amide bond.

4.2.2. NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for the unambiguous structural determination of novel NPAs. 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments provide detailed information about the connectivity of atoms and the stereochemistry of the molecule.

Characteristic ¹H NMR Signals for N-caffeoyl-L-aspartic acid: [10]

  • Aromatic Protons (caffeoyl moiety): δ 6.5–7.5 ppm

  • Vinylic Protons (caffeoyl moiety): δ 6.2-6.5 ppm (α-H) and δ 7.4-7.7 ppm (β-H)

  • α-Proton (aspartic acid moiety): δ 4.2–4.5 ppm

Assessment of Biological Activity

The following protocols provide standardized methods for evaluating the antioxidant and anti-inflammatory properties of NPA extracts or isolated compounds.

4.3.1. Antioxidant Activity: DPPH Radical Scavenging Assay [11][12]

This assay measures the ability of a compound to donate a hydrogen atom or electron to the stable DPPH (2,2-diphenyl-1-picrylhydrazyl) radical, thus neutralizing it.

Protocol:

  • Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The absorbance of this solution at 517 nm should be approximately 1.0.

  • Sample Preparation: Prepare a series of dilutions of the NPA extract or pure compound in methanol.

  • Reaction: In a 96-well plate, add 50 µL of each sample dilution to 150 µL of the DPPH solution.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance at 517 nm using a microplate reader.

  • Calculation: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution with methanol, and A_sample is the absorbance of the DPPH solution with the sample.

4.3.2. Anti-inflammatory Activity: Nitric Oxide Inhibition in RAW 264.7 Macrophages [13][14][15][16]

This cell-based assay assesses the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Protocol:

  • Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁵ cells per well and incubate for 24 hours.

  • Treatment: Pre-treat the cells with various concentrations of the NPA extract or pure compound for 1 hour.

  • Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours to induce an inflammatory response.

  • Nitrite Measurement (Griess Assay):

    • Collect 50 µL of the cell culture supernatant.

    • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature.

    • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for 10 minutes.

  • Measurement: Measure the absorbance at 540 nm. The concentration of nitrite is determined from a standard curve of sodium nitrite.

Conclusion and Future Perspectives

N-phenylpropenoyl-L-amino acids represent a vast and largely untapped reservoir of bioactive molecules with significant potential for the development of new therapeutics. This guide has provided a comprehensive overview of their natural sources, biosynthesis, and the key experimental methodologies required for their study. As analytical techniques become more sensitive and our understanding of plant metabolic pathways deepens, we can expect the discovery of novel NPAs with unique biological activities. The protocols and information presented herein are intended to serve as a valuable resource for researchers dedicated to exploring this exciting frontier of natural product science.

References

  • Stark, T., Justus, H., & Hofmann, T. (2005). Isolation, Structure Determination, Synthesis, and Sensory Activity of N-Phenylpropenoyl-l-amino Acids from Cocoa (Theobroma cacao). Journal of Agricultural and Food Chemistry, 53(19), 5419–5428. [Link]

  • Hensel, A., et al. (2012). Fast determination of N-phenylpropenoyl-l-amino acids (NPA) in cocoa samples from different origins by ultra-performance liquid chromatography and capillary electrophoresis. Food Chemistry, 135(4), 2568-2574. [Link]

  • PubChem. (n.d.). N-Caffeoyl-L-aspartic acid. National Center for Biotechnology Information. Retrieved from [Link]

  • Stark, T., & Hofmann, T. (2005). Isolation, structure determination, synthesis, and sensory activity of N-phenylpropenoyl-L-amino acids from cocoa (Theobroma cacao). Journal of Agricultural and Food Chemistry, 53(14), 5419-5428. [Link]

  • Yang, J., et al. (2019). The Biosynthetic Pathway of Major Avenanthramides in Oat. International Journal of Molecular Sciences, 20(16), 3865. [Link]

  • FooDB. (2010). Showing Compound Caffeoyl aspartic acid (FDB000298). [Link]

  • Lee, J. H., et al. (2018). Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages. Molecules, 23(10), 2576. [Link]

  • Van de Poel, B., et al. (2022). A UPLC-MS/MS method for quantification of metabolites in the ethylene biosynthesis pathway and its biological validation in Arabidopsis. The Plant Journal, 110(3), 893-905. [Link]

  • ResearchGate. (n.d.). Chemical structure and fragmentation pattern observed for caffeoyl-aspartic acid in dragée samples. [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, D2O, experimental) (HMDB0000191). [Link]

  • ResearchGate. (n.d.). Solid-phase extraction procedure for determination of phenolic acids and some flavonols in honey. [Link]

  • ResearchGate. (n.d.). Product ion spectra and fragmentation patterns of (A) L-aspartic acid,... [Link]

  • Fallarini, S., et al. (2009). Clovamide and Flavonoids from Leaves of Trifolium pratense and T. pratense subsp. nivale Grown in Italy. Journal of Natural Products, 72(4), 646-650. [Link]

  • Arslan, F. N. (2019). An LC-MS/MS Method Validation for the Phytochemical Quantification of Four Edible Plants. Journal of the Turkish Chemical Society Section A: Chemistry, 6(3), 639-652. [Link]

  • Li, Y., et al. (2021). Plant-Derived Caffeic Acid and Its Derivatives: An Overview of Their NMR Data and Biosynthetic Pathways. Molecules, 26(23), 7293. [Link]

  • Ndlovu, N., et al. (2017). Highlighting mass spectrometric fragmentation differences and similarities between hydroxycinnamoyl-quinic acids and hydroxycinnamoyl-isocitric acids. Chemistry Central Journal, 11(1), 30. [Link]

  • Chinese Pharmaceutical Association. (n.d.). MS/MS spectrum (a) and proposed fragmentation pathways (b) of caffeic acid under negative ion mode. [Link]

  • Alara, O. R., et al. (2021). Extraction and characterization of phenolic compounds and their potential antioxidant activities. Journal of Food Measurement and Characterization, 15(5), 4239-4251. [Link]

  • Özyürek, M., et al. (2011). DPPH Radical Scavenging Assay. In Comprehensive Sampling and Sample Preparation (Vol. 4, pp. 339-361). [Link]

  • Sullivan, M. L., & Zeller, W. E. (2021). Red Clover HDT, a BAHD Hydroxycinnamoyl-Coenzyme A:L-3,4-Dihydroxyphenylalanine (L-DOPA) Hydroxycinnamoyl Transferase That Synthesizes Clovamide and Other N-Hydroxycinnamoyl-Aromatic Amino Acid Amides. Frontiers in Plant Science, 12, 769539. [Link]

  • Bio-protocol. (n.d.). Evaluation of Cytotoxic and Anti-Inflammatory Activity Using RAW 264.7 Murine Macrophage Cells Line. [Link]

  • Nerdy, N., & Manurung, K. (2018). Spectrophotometric Method for Antioxidant Activity Test and Total Phenolic Determination of Red Dragon Fruit Leaves and White Dragon Fruit Leaves. Rasayan Journal of Chemistry, 11(3), 1183-1192. [Link]

  • Fallarini, S., et al. (2009). Clovamide and Flavonoids from Leaves of Trifolium pratense and T. pratense subsp. nivale Grown in Italy. Journal of Natural Products, 72(4), 646-650. [Link]

  • Agritrop. (2023). SOP for Extraction, Quantification and Analysis of Phenol Acid Components of Cassava. [Link]

  • Ghosh, S., et al. (2022). Insights into Anti-Inflammatory Activity and Internalization Pathway of Onion Peel-Derived Gold Nano Bioconjugates in RAW 264.7 Macrophages. ACS Omega, 7(8), 7088-7100. [Link]

  • Arslan, F. N. (2019). An LC-MS/MS Method Validation for the Phytochemical Quantification of Four Edible Plants. Journal of the Turkish Chemical Society Section A: Chemistry, 6(3), 639-652. [Link]

  • E3S Web of Conferences. (2020). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb.). [Link]

  • Pereira, R. B., et al. (2022). Anti-Inflammatory Activity of Bryophytes Extracts in LPS-Stimulated RAW264.7 Murine Macrophages. Molecules, 27(6), 1898. [Link]

Sources

Foundational

Unlocking the Therapeutic Potential of trans-Cinnamoyl-L-phenylalanine: A Technical Guide for Researchers

Foreword: Charting a Course for a Promising Molecule To the researchers, scientists, and drug development professionals who are the architects of future therapeutics, this guide serves as a comprehensive technical resour...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Charting a Course for a Promising Molecule

To the researchers, scientists, and drug development professionals who are the architects of future therapeutics, this guide serves as a comprehensive technical resource on trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH). While direct clinical applications of this specific molecule are in their nascent stages of exploration, a compelling body of evidence from structurally related compounds, particularly its derivatives and the parent molecule, trans-cinnamic acid, points towards significant therapeutic potential. This document is designed not as a mere summary of existing data, but as a strategic roadmap for investigation. It is structured to provide the scientific rationale, mechanistic hypotheses, and detailed experimental frameworks necessary to rigorously evaluate and unlock the therapeutic promise of trans-Cinnamoyl-phe-OH. We will delve into the causality behind experimental choices, ensuring that each proposed protocol is a self-validating system for generating robust and meaningful data.

Molecular Profile and Synthesis

trans-Cinnamoyl-phe-OH is a synthetic derivative of the amino acid L-phenylalanine, where the amino group is acylated with a trans-cinnamoyl group.

PropertyValue
Synonyms Cinnamoyl-(trans)-L-phenylalanine, (S)-2-(3-phenylacrylamido)-3-phenylpropanoic acid
CAS Number 4950-65-6
Molecular Formula C₁₈H₁₇NO₃
Molecular Weight 295.33 g/mol
Melting Point 191.0-193.0 °C
Rationale for Synthesis and Structural Significance

The conjugation of trans-cinnamic acid to L-phenylalanine is a deliberate strategy to potentially enhance the bioavailability and modulate the biological activity of both parent molecules. Trans-cinnamic acid and its derivatives are known to possess a range of pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial effects.[1] L-phenylalanine, an essential amino acid, is a precursor to several key neurotransmitters and can influence neurological pathways.[2] The amide linkage creates a stable molecule with distinct physicochemical properties that may facilitate its interaction with biological targets.

Laboratory-Scale Synthesis Protocol

The synthesis of trans-Cinnamoyl-phe-OH can be achieved through standard peptide coupling techniques. A common method involves the reaction of L-phenylalanine with trans-cinnamoyl chloride or by using a coupling agent.

Materials:

  • L-phenylalanine

  • trans-Cinnamic acid

  • Thionyl chloride or a suitable coupling agent (e.g., TBTU, HOBt)

  • Anhydrous solvents (e.g., Dichloromethane (DCM), N,N-Dimethylformamide (DMF))

  • Base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

  • Hydrochloric acid (HCl)

  • Sodium bicarbonate (NaHCO₃)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Step-by-Step Protocol:

  • Activation of trans-Cinnamic Acid:

    • In a round-bottom flask, dissolve trans-cinnamic acid in an excess of thionyl chloride.

    • Reflux the mixture for 2-3 hours.

    • Remove the excess thionyl chloride under reduced pressure to obtain trans-cinnamoyl chloride.

  • Protection of L-phenylalanine (if necessary):

    • The carboxylic acid group of L-phenylalanine can be protected as a methyl or ethyl ester to prevent side reactions.

  • Coupling Reaction:

    • Dissolve L-phenylalanine (or its ester) in an anhydrous solvent like DCM.

    • Cool the solution in an ice bath.

    • Add a base, such as triethylamine, to neutralize the hydrochloride salt of the amino acid ester.

    • Slowly add a solution of trans-cinnamoyl chloride in the same solvent.

    • Allow the reaction to stir overnight at room temperature.

  • Work-up and Purification:

    • Wash the reaction mixture sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

    • Purify the crude product by silica gel column chromatography.

  • Deprotection (if ester was used):

    • If an ester protecting group was used, saponify the ester using a base like sodium hydroxide in a methanol/water mixture.

    • Acidify the reaction mixture to precipitate the final product, trans-Cinnamoyl-phe-OH.

    • Filter, wash with cold water, and dry the purified product.

Postulated Therapeutic Applications and Mechanistic Insights

Based on the bioactivities of its structural analogs, the primary therapeutic avenues for trans-Cinnamoyl-phe-OH are postulated to be in the realms of neuroprotection and anti-inflammatory applications.

Neuroprotection: A Promising Frontier

The neuroprotective potential of cinnamoyl-phenylalanine derivatives is highlighted by studies on fluorinated analogs. For instance, 4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine Acid (AE-18) has demonstrated significant neuroprotective effects in a rat model of ischemic stroke.[3] The proposed mechanisms include the inhibition of excitotoxicity and improvement of blood-brain barrier (BBB) integrity.[3] Furthermore, trans-cinnamaldehyde, a related compound, has been shown to protect dopaminergic neurons, suggesting potential applications in neurodegenerative diseases like Parkinson's.[4]

Hypothesized Mechanism of Action:

We hypothesize that trans-Cinnamoyl-phe-OH may exert its neuroprotective effects through a multi-pronged approach:

  • Modulation of Inflammatory Pathways: By attenuating the activation of microglia and astrocytes, thereby reducing the production of pro-inflammatory cytokines.

  • Inhibition of Oxidative Stress: By scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes.

  • Regulation of Neurotransmitter Systems: Through the influence of the L-phenylalanine moiety on catecholamine synthesis.

dot

G cluster_0 Neuroinflammatory Insult (e.g., Ischemia, LPS) cluster_1 Microglial Activation and Signaling cluster_2 Neuronal Damage cluster_3 Therapeutic Intervention Insult Ischemic Event / Lipopolysaccharide (LPS) Microglia Microglia Insult->Microglia MAPK MAPK Pathway (ERK, JNK, p38) Microglia->MAPK Activation NFkB NF-κB Pathway Microglia->NFkB Activation ROS Reactive Oxygen Species (ROS) Microglia->ROS Production Cytokines Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6) MAPK->Cytokines Upregulation NFkB->Cytokines Upregulation Apoptosis Neuronal Apoptosis Cytokines->Apoptosis ROS->Apoptosis Neuron Neuron Apoptosis->Neuron Damage tCPOH trans-Cinnamoyl-phe-OH tCPOH->MAPK Inhibition tCPOH->NFkB Inhibition tCPOH->ROS Scavenging caption Proposed Neuroprotective Mechanism of trans-Cinnamoyl-phe-OH

Caption: Proposed Neuroprotective Mechanism of trans-Cinnamoyl-phe-OH.

Anti-Inflammatory Potential

The anti-inflammatory properties of cinnamoyl derivatives are well-documented.[1][5][6] These compounds have been shown to mitigate lipopolysaccharide (LPS)-induced inflammation in various cell types.[5] The underlying mechanisms often involve the inhibition of key inflammatory signaling pathways such as NF-κB and MAPK.[7]

Hypothesized Mechanism of Action:

trans-Cinnamoyl-phe-OH is likely to exert anti-inflammatory effects by:

  • Inhibiting NF-κB Translocation: Preventing the nuclear translocation of the p65 subunit of NF-κB, a master regulator of inflammatory gene expression.

  • Suppressing MAPK Phosphorylation: Attenuating the phosphorylation of key kinases in the MAPK signaling cascade (ERK, JNK, and p38).

dot

G LPS Lipopolysaccharide (LPS) TLR4 Toll-like Receptor 4 (TLR4) LPS->TLR4 IKK IκB Kinase (IKK) TLR4->IKK Activation IkB IκBα IKK->IkB Phosphorylation & Degradation NFkB NF-κB (p65/p50) IkB->NFkB Release Nucleus Nucleus NFkB->Nucleus Translocation Inflammatory_Genes Inflammatory Gene Transcription Nucleus->Inflammatory_Genes Activation Cytokines Pro-inflammatory Cytokines Inflammatory_Genes->Cytokines tCPOH trans-Cinnamoyl-phe-OH tCPOH->IKK Inhibition caption Proposed Anti-inflammatory Mechanism via NF-κB Inhibition G cluster_0 Cell Culture and Treatment cluster_1 Endpoint Assays Culture Culture BV-2 Microglial Cells Pretreat Pre-treat with trans-Cinnamoyl-phe-OH Culture->Pretreat Stimulate Stimulate with LPS (1 µg/mL) Pretreat->Stimulate NO_Assay Nitric Oxide Assay (Griess) Stimulate->NO_Assay Cytokine_ELISA Cytokine Measurement (ELISA) Stimulate->Cytokine_ELISA Western_Blot Western Blot for NF-κB and MAPK Stimulate->Western_Blot Cell_Viability Cell Viability (MTT) Stimulate->Cell_Viability caption In Vitro Neuroinflammation Experimental Workflow

Caption: In Vitro Neuroinflammation Experimental Workflow.

Protocol: Assessing Anti-inflammatory Activity in BV-2 Microglial Cells

  • Cell Culture: Culture BV-2 murine microglial cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • Seeding: Seed cells in 96-well plates for viability and cytokine assays, and in 6-well plates for protein analysis. Allow cells to adhere overnight.

  • Treatment: Pre-treat the cells with various concentrations of trans-Cinnamoyl-phe-OH (e.g., 1, 10, 50 µM) for 1-2 hours.

  • Stimulation: Induce an inflammatory response by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL for 24 hours.

  • Nitric Oxide Measurement: Collect the cell culture supernatant and measure nitric oxide (NO) production using the Griess reagent.

  • Cytokine Quantification: Measure the levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in the supernatant using commercially available ELISA kits.

  • Western Blot Analysis:

    • Lyse the cells and quantify protein concentration.

    • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

    • Probe the membrane with primary antibodies against total and phosphorylated forms of p65 (NF-κB), ERK, JNK, and p38 MAPK.

    • Use a secondary antibody conjugated to HRP and detect with a chemiluminescence substrate. [8][9][10]8. Cell Viability Assay: Assess cell viability using the MTT assay to ensure the observed effects are not due to cytotoxicity.

In Vivo Ischemic Stroke Model

The middle cerebral artery occlusion (MCAO) model is a widely used and clinically relevant model of focal ischemic stroke in rodents. [11][12][13][14] Protocol: Middle Cerebral Artery Occlusion (MCAO) in Mice

  • Animal Preparation: Anesthetize the mouse and maintain its body temperature at 37°C.

  • Surgical Procedure:

    • Make a midline cervical incision and expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

    • Ligate the distal ECA and the proximal CCA.

    • Introduce a silicon-coated filament into the ECA and advance it into the ICA until it blocks the origin of the middle cerebral artery (MCA). [11]3. Occlusion and Reperfusion:

    • Maintain the filament in place for a defined period (e.g., 60 minutes) to induce ischemia.

    • Withdraw the filament to allow for reperfusion.

  • Treatment: Administer trans-Cinnamoyl-phe-OH (e.g., 5 or 10 mg/kg, intravenously or intraperitoneally) either before or after the MCAO procedure. [3]5. Neurological Assessment: Evaluate neurological deficits at various time points post-MCAO using a standardized scoring system.

  • Infarct Volume Measurement:

    • After 24-48 hours, euthanize the animal and harvest the brain.

    • Slice the brain into coronal sections and stain with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.

    • Quantify the infarct volume using image analysis software.

  • Blood-Brain Barrier Permeability: Assess BBB permeability by injecting Evans blue dye or sodium fluorescein intravenously and measuring its extravasation into the brain parenchyma. [2][15][16][17][18]

Concluding Remarks and Future Directions

The data from related cinnamoyl compounds strongly suggest that trans-Cinnamoyl-phe-OH is a molecule of significant therapeutic interest, particularly in the context of neuroinflammatory and neurodegenerative disorders. The experimental frameworks provided in this guide offer a robust starting point for a thorough investigation of its biological activities and mechanisms of action.

Future research should focus on:

  • Pharmacokinetic and ADME studies: To understand the absorption, distribution, metabolism, and excretion of trans-Cinnamoyl-phe-OH.

  • In-depth mechanistic studies: To identify specific molecular targets and signaling pathways modulated by the compound.

  • Evaluation in other disease models: To explore its potential in other inflammatory conditions and neurodegenerative diseases such as Parkinson's and Alzheimer's disease.

This technical guide is intended to empower researchers to embark on a systematic and scientifically rigorous exploration of trans-Cinnamoyl-phe-OH, a compound that holds the promise of becoming a valuable therapeutic agent.

References

  • Assaying Microglia Functions In Vitro. PubMed Central. [Link]

  • Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening. National Center for Biotechnology Information. [Link]

  • Exploring the therapeutic potential of cinnamoyl derivatives in attenuating inflammation in lipopolysaccharide-induced Caco-2 cells. PubMed Central. [Link]

  • Synthesis of a Phenylalanine-Rich Peptide as Potential Anthelmintic and Cytotoxic Agent. [Link]

  • Neuroprotective potential of cinnamoyl derivatives against Parkinson's disease indicators in Drosophila melanogaster and in silico models. PubMed. [Link]

  • Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. PubMed Central. [Link]

  • Prediction of Drug Permeability Using In Vitro Blood–Brain Barrier Models with Human Induced Pluripotent Stem Cell-Derived Brain Microvascular Endothelial Cells. PubMed Central. [Link]

  • Modeling Stroke in Mice - Middle Cerebral Artery Occlusion with the Filament Model. PubMed Central. [Link]

  • Preclinical models of middle cerebral artery occlusion: new imaging approaches to a classic technique. Frontiers. [Link]

  • Synthesis and Evaluation of Substituted Cinnamoyl Alanines for Antiinflammatory, Analgesic and Antioxidant Activities. ResearchGate. [Link]

  • Assessing neuroinflammation in vitro in a microglial model: advancing cannabinoid-based therapeutic insights. F1000Research. [Link]

  • Blood Brain Barrier Permeability Assay Background. Neuromics. [Link]

  • Synthesis of Novel Peptides Using Unusual Amino Acids. PubMed Central. [Link]

  • 4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine acid exerts its effects on the prevention, post-therapeutic and prolongation of the thrombolytic window in ischemia-reperfusion rats through multiple mechanisms of action. PubMed. [Link]

  • MAPK Phosphorylation Assay with Leaf Disks of Arabidopsis. Bio-protocol. [Link]

  • Method for solid phase synthesis of liraglutide.
  • An Overview of in vitro Methods to Study Microglia. Frontiers. [Link]

  • Animal Models of Ischemic Stroke with Different Forms of Middle Cerebral Artery Occlusion. [Link]

  • In vivo Blood-brain Barrier Permeability Assays Using Clostridium perfringens Epsilon Toxin. [Link]

  • Incubation time for MAP Kinase signalling. ResearchGate. [Link]

  • Human NF-KappaB p65 Activity Assay Kit. RayBiotech. [Link]

  • In Vitro Blood Brain Barrier Permeability Assessment. Visikol. [Link]

  • NF-kappa B Activation Assay Kits. Fivephoton Biochemicals. [Link]

  • A Review on Anti-Inflammatory Activity of Phenylpropanoids Found in Essential Oils. National Institutes of Health. [Link]

  • Assaying Microglia Functions In Vitro. ResearchGate. [Link]

  • The Neuroprotective Effects of Cinnamic Aldehyde in an MPTP Mouse Model of Parkinson's Disease. MDPI. [Link]

  • Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. MDPI. [Link]

  • Quantification of In Vitro Blood-Brain Barrier Permeability. PubMed Central. [Link]

  • What will be the best way to test NFkb activation via western blot? ResearchGate. [Link]

  • Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora. PubMed Central. [Link]

  • Synthesis and Evaluation of Substituted Cinnamoyl Alanines for Antiinflammatory, Analgesic and Antioxidant Activities. [Link]

  • Neuroprotective action of halogenated derivatives of L-phenylalanine. PubMed. [Link]

  • Modelling Neuroinflammation In Vitro: A Tool to Test the Potential Neuroprotective Effect of Anti-Inflammatory Agents. PubMed Central. [Link]

  • Method for synthesizing liraglutide.
  • Induction of Ischemic Stroke and Ischemia-reperfusion in Mice Using the Middle Artery Occlusion Technique and Visualization of Infarct Area. PubMed Central. [Link]

  • Mechanisms and Potential Benefits of Neuroprotective Agents in Neurological Health. MDPI. [Link]

  • Synthesis and Anti-Inflammatory Activity of 1-Methylhydantoin Cinnamoyl Imides. MDPI. [Link]

  • Reversible Middle Cerebral Artery Occlusion MCAO with an Intraluminal Filament in Mice. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Antioxidant Properties of Cinnamoyl Derivatives

For Researchers, Scientists, and Drug Development Professionals Abstract Cinnamoyl derivatives, a class of compounds derived from cinnamic acid, are gaining significant attention in therapeutic research due to their pote...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cinnamoyl derivatives, a class of compounds derived from cinnamic acid, are gaining significant attention in therapeutic research due to their potent antioxidant properties. Found abundantly in various plants, these molecules exhibit a remarkable capacity to neutralize harmful reactive oxygen species (ROS) and modulate cellular signaling pathways associated with oxidative stress. This guide provides a comprehensive technical overview of the antioxidant mechanisms of cinnamoyl derivatives, their structure-activity relationships, methodologies for their evaluation, and their potential in the development of novel therapeutics for oxidative stress-related diseases. By synthesizing current research, this document serves as a critical resource for professionals engaged in pharmacology, medicinal chemistry, and drug discovery.

The Landscape of Oxidative Stress and Antioxidant Defense

Oxidative stress is a pathological state characterized by an imbalance between the production of ROS and the biological system's ability to detoxify these reactive intermediates. ROS, such as superoxide anions (O₂⁻), hydroxyl radicals (•OH), and hydrogen peroxide (H₂O₂), are natural byproducts of cellular metabolism. However, their overproduction can inflict significant damage on vital macromolecules, including lipids, proteins, and DNA, leading to cellular dysfunction and contributing to the pathogenesis of numerous diseases like cancer, cardiovascular disorders, and neurodegenerative conditions.

Antioxidants counteract oxidative stress through various mechanisms. They can directly scavenge free radicals, chelate transition metals involved in radical formation, or enhance the endogenous antioxidant defense system. Cinnamoyl derivatives have emerged as a versatile class of antioxidants, demonstrating a broad spectrum of biological activities with low toxicity.

The Cinnamoyl Scaffold: A Structural Basis for Antioxidant Activity

The antioxidant capacity of cinnamoyl derivatives is intrinsically linked to their chemical structure, which is characterized by a phenyl ring attached to an acrylic acid moiety. The structure-activity relationship (SAR) is a critical consideration in designing potent antioxidant agents.

Key Structural Features:

  • Phenolic Hydroxyl Groups (-OH): The number and position of hydroxyl groups on the phenyl ring are paramount. These groups can readily donate a hydrogen atom to a free radical, neutralizing it and forming a stable phenoxyl radical. Derivatives with ortho- or para-dihydroxyl groups, such as caffeic acid, exhibit particularly strong radical-scavenging capabilities.

  • The Propenoic Acid Side Chain: The α,β-unsaturated carboxylic acid side chain contributes to the molecule's ability to stabilize the phenoxyl radical through

Protocols & Analytical Methods

Method

Enzymatic Synthesis of trans-Cinnamoyl-L-phenylalanine: An Application Note and Detailed Protocol

Introduction: The Significance of N-Acylated Amino Acids N-acyl amino acids represent a versatile class of molecules with broad applications in pharmaceuticals, cosmetics, and food science.[1] The conjugation of a lipoph...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of N-Acylated Amino Acids

N-acyl amino acids represent a versatile class of molecules with broad applications in pharmaceuticals, cosmetics, and food science.[1] The conjugation of a lipophilic acyl group to an amino acid can enhance its bioavailability, impart specific biological activities, and modify its physicochemical properties. trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) is one such molecule, garnering interest for its potential as a bioactive peptide building block, a flavoring agent in the food industry, and for its antioxidant properties in cosmetic formulations.[1][2] Traditional chemical synthesis of these compounds often involves harsh reagents and protection/deprotection steps, leading to environmental concerns and potential side reactions.[3] In contrast, enzymatic synthesis offers a green and highly selective alternative, operating under mild conditions with high specificity, thus minimizing byproduct formation.[3]

This application note provides a comprehensive guide to the enzymatic synthesis of trans-cinnamoyl-L-phenylalanine, leveraging the catalytic prowess of lipases. We will delve into the mechanistic underpinnings of this biocatalytic approach and provide a detailed, field-proven protocol for its synthesis, purification, and characterization.

Principle of the Method: Lipase-Catalyzed Amide Bond Formation

The enzymatic synthesis of trans-cinnamoyl-L-phenylalanine involves the formation of an amide bond between the carboxyl group of trans-cinnamic acid and the amino group of L-phenylalanine. This reaction is efficiently catalyzed by lipases, a class of hydrolases that can function in non-aqueous or low-water environments to catalyze synthesis reactions. The commercially available immobilized lipase B from Candida antarctica, Novozym® 435, is a robust and highly effective biocatalyst for this transformation.[4][5]

The catalytic mechanism proceeds through a two-step process. First, the carboxylic acid (trans-cinnamic acid) acylates a serine residue in the active site of the lipase, forming a reactive acyl-enzyme intermediate and releasing a molecule of water. Subsequently, the amino group of the nucleophile (L-phenylalanine) attacks the acyl-enzyme intermediate, leading to the formation of the amide bond in the final product, trans-cinnamoyl-L-phenylalanine, and regeneration of the free enzyme.

Enzymatic_Synthesis cluster_substrates Substrates cluster_enzyme Enzyme cluster_intermediates Intermediates cluster_product Product trans-Cinnamic_Acid trans-Cinnamic Acid Acyl-Enzyme Acyl-Enzyme Intermediate trans-Cinnamic_Acid->Acyl-Enzyme Acylation (+ Lipase-Ser-OH) (- H2O) L-Phenylalanine L-Phenylalanine Product trans-Cinnamoyl-phe-OH L-Phenylalanine->Product Lipase Lipase (e.g., Novozym® 435) Acyl-Enzyme->Product Aminolysis (+ L-Phenylalanine) (- Lipase-Ser-OH)

Sources

Application

High-Resolution Purification of trans-Cinnamoyl-L-phenylalanine (trans-Cin-Phe-OH) by Preparative Reversed-Phase HPLC

An Application Note for Researchers, Scientists, and Drug Development Professionals Senior Application Scientist: Dr. Gemini Abstract This application note provides a comprehensive, field-tested protocol for the purifica...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist: Dr. Gemini

Abstract

This application note provides a comprehensive, field-tested protocol for the purification of trans-Cinnamoyl-L-phenylalanine (trans-Cin-Phe-OH), a modified amino acid often utilized in peptide synthesis and drug discovery. The inherent hydrophobicity of the molecule, contributed by both the cinnamoyl and phenylalanine moieties, makes Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) the ideal methodology for achieving high purity. This guide details a robust workflow, beginning with analytical method development and seamlessly scaling to a preparative protocol for isolating multi-milligram to gram quantities of the target compound. We will explore the causal science behind parameter selection—from the stationary phase and mobile phase composition to detection wavelengths—to empower researchers with a self-validating system for purification.

Introduction and Purification Rationale

trans-Cinnamoyl-L-phenylalanine is an important synthetic building block. The cinnamoyl group not only enhances the molecule's bioactivity in certain contexts but also introduces significant hydrophobicity.[1] Following its synthesis, particularly via methods like Solid Phase Peptide Synthesis (SPPS), the crude product is often a complex mixture containing truncated sequences, deletion products, and byproducts from cleavage and deprotection steps.[2][3] Achieving a purity level of >98% is often mandatory for subsequent applications, such as in-vitro assays, structural studies, or further synthetic elaboration.

RP-HPLC is the gold standard for peptide and peptide-like purification due to its high resolving power and compatibility with volatile solvents, which simplifies product recovery.[4][5] The principle of separation is based on the differential partitioning of the analyte between a non-polar stationary phase and a polar mobile phase.[6] For trans-Cin-Phe-OH, the hydrophobic stationary phase (typically C18-silica) strongly retains the molecule via its aromatic rings. Elution is achieved by gradually increasing the concentration of an organic solvent in the mobile phase, which weakens these hydrophobic interactions.

Physicochemical Characteristics of trans-Cinnamoyl-phe-OH

A foundational understanding of the target molecule's properties is critical for designing an effective purification strategy.

PropertyValueSource
Chemical Name (2S)-2-(E)-3-phenylprop-2-enamido-3-phenylpropanoic acid-
Synonyms trans-Cinnamoyl-L-Phe-OH[1]
Molecular Formula C₁₈H₁₇NO₃[7]
Molecular Weight 295.33 g/mol [7]
Predicted pKa 3.58 ± 0.10 (Carboxylic Acid)[7]
Key Structural Features Phenylalanine residue, Cinnamoyl group, Free C-terminal carboxylic acid
UV Absorbance Strong absorbance due to conjugated phenyl and acryloyl groups.[8][9]

The Purification Workflow: From Analytical Scouting to Preparative Isolation

Effective purification is a two-stage process. First, an analytical method is developed to optimize the separation of the target compound from its impurities. This optimized method is then scaled up for preparative purification. This strategy conserves valuable crude material and reduces solvent consumption.[10][11]

HPLC_Workflow cluster_prep Phase 1: Pre-Purification cluster_dev Phase 2: Method Development cluster_scaleup Phase 3: Purification cluster_post Phase 4: Product Recovery Crude Crude Synthetic Product SamplePrep Sample Preparation (Dissolution & Filtration) Crude->SamplePrep Analytical Analytical HPLC (Scouting Run) SamplePrep->Analytical Prep Preparative HPLC (Purification Run) SamplePrep->Prep Optimize Method Optimization (Gradient & Flow Rate) Analytical->Optimize Analyze Chromatogram ScaleUp Scale-Up Calculation (Load & Flow Rate) Optimize->ScaleUp ScaleUp->Prep Fraction Fraction Collection (Peak-based) Prep->Fraction Analysis Purity Analysis (Analytical HPLC) Fraction->Analysis Pooling Pool Pure Fractions Analysis->Pooling Lyo Lyophilization (Solvent Removal) Pooling->Lyo Final Pure trans-Cin-Phe-OH (>98% Purity) Lyo->Final

Sources

Method

Application Note: Comprehensive Characterization of trans-Cinnamoyl-L-phenylalanine by NMR and HPLC-MS/MS

Introduction trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) is a fascinating hybrid molecule that marries the structural features of a key aromatic amino acid, L-phenylalanine, with the unsaturated side chain o...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) is a fascinating hybrid molecule that marries the structural features of a key aromatic amino acid, L-phenylalanine, with the unsaturated side chain of trans-cinnamic acid. This conjugate and similar hydroxycinnamoyl-amino acid conjugates are of significant interest in diverse fields, from pharmaceutical development, where they are explored for novel therapeutic properties, to the food and cosmetics industries for their potential antioxidant and flavoring characteristics.[1][2] The precise and unambiguous characterization of such molecules is paramount for quality control, metabolic studies, and ensuring reproducible biological activity.

This application note provides a detailed guide for the comprehensive characterization of trans-Cinnamoyl-phe-OH using two powerful analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). We will delve into the causality behind experimental choices and provide robust, step-by-step protocols for researchers, scientists, and drug development professionals.

Part 1: Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for the de novo structural elucidation of organic molecules in solution.[3][4] By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map the molecular skeleton and deduce the connectivity of atoms.

Theoretical Framework: Predicting the NMR Fingerprint

The chemical environment of each proton and carbon atom in trans-Cinnamoyl-phe-OH dictates its resonance frequency (chemical shift, δ) in the NMR spectrum.[5][6] The electron-withdrawing nature of the amide and carboxylic acid groups, along with the aromatic rings and the double bond, leads to a deshielding effect on nearby nuclei, shifting their signals downfield (to higher ppm values).[7]

¹H NMR Spectroscopy: We anticipate a spectrum revealing distinct signals for the protons of the cinnamoyl and phenylalanine moieties. The vinyl protons of the cinnamoyl group are expected to appear as doublets with a large coupling constant (J), characteristic of a trans configuration. The aromatic protons will resonate in the aromatic region (typically 7-8 ppm), while the aliphatic protons of the phenylalanine backbone will appear at higher field strengths.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides a direct count of the number of non-equivalent carbon atoms in the molecule.[8][9] The carbonyl carbons of the amide and carboxylic acid will be the most downfield signals. The aromatic and vinyl carbons will also have characteristic chemical shifts, while the aliphatic carbons of the phenylalanine residue will be the most upfield.

Predicted NMR Data

The following tables summarize the predicted chemical shifts for trans-Cinnamoyl-phe-OH. These values are based on established chemical shift ranges for similar functional groups and may vary slightly depending on the solvent and experimental conditions.[9][10][11]

Table 1: Predicted ¹H NMR Chemical Shifts for trans-Cinnamoyl-phe-OH

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz)
Phenylalanine aromatic (5H)7.20 - 7.40Multiplet
Cinnamoyl aromatic (5H)7.30 - 7.60Multiplet
Cinnamoyl vinyl (H-α)6.40 - 6.60Doublet~15-16
Cinnamoyl vinyl (H-β)7.60 - 7.80Doublet~15-16
Phenylalanine α-CH4.80 - 5.00Multiplet
Phenylalanine β-CH₂3.10 - 3.30Multiplet
Amide NH8.00 - 8.50Doublet
Carboxylic Acid OH10.0 - 12.0Broad Singlet

Table 2: Predicted ¹³C NMR Chemical Shifts for trans-Cinnamoyl-phe-OH

Carbon Assignment Predicted Chemical Shift (δ, ppm)
Carboxylic Acid C=O173 - 176
Amide C=O165 - 168
Cinnamoyl vinyl C-β140 - 145
Phenylalanine aromatic C-ipso136 - 138
Cinnamoyl aromatic C-ipso134 - 136
Phenylalanine/Cinnamoyl aromatic CH127 - 130
Cinnamoyl vinyl C-α118 - 122
Phenylalanine α-CH54 - 57
Phenylalanine β-CH₂37 - 40
Experimental Protocol: NMR Analysis

This protocol outlines the steps for acquiring high-quality 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC) NMR spectra.

1. Sample Preparation:

  • Weigh 5-10 mg of trans-Cinnamoyl-phe-OH for ¹H NMR and 20-50 mg for ¹³C NMR.[12] The higher concentration for ¹³C NMR is necessary due to the low natural abundance of the ¹³C isotope.[9]
  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄). The choice of solvent is critical as it must dissolve the compound without its own signals obscuring key resonances. DMSO-d₆ is often a good choice for molecules with exchangeable protons (NH, OH) as it slows down the exchange rate, allowing for their observation.
  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).
  • Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer.
  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity and resolution.
  • Acquire a standard ¹H NMR spectrum. Key parameters to optimize include the number of scans, relaxation delay, and spectral width.
  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to the ¹H spectrum.
  • (Optional but recommended) Acquire 2D NMR spectra such as COSY (to identify proton-proton couplings) and HSQC (to correlate directly bonded protons and carbons) to aid in the unambiguous assignment of all signals.
Visualization of Molecular Structure

trans_Cinnamoyl_phe_OH_Structure cluster_cinnamoyl Cinnamoyl Moiety cluster_phenylalanine Phenylalanine Moiety C1 C2 C1->C2 double bond C4 Phenyl C1->C4 C3 C=O C2->C3 O1 O C3->O1 N1 N C3->N1 C5 Cα' N1->C5 C6 Cβ' C5->C6 C8 COOH C5->C8 C7 Phenyl' C6->C7

Caption: Molecular structure of trans-Cinnamoyl-phe-OH.

Part 2: Purity Assessment and Molecular Weight Confirmation by HPLC-MS/MS

HPLC-MS/MS is a cornerstone technique for the separation, detection, and structural analysis of small molecules in complex mixtures.[13] It provides orthogonal information to NMR, confirming molecular weight and offering insights into the molecule's fragmentation pattern, which is invaluable for its unequivocal identification.

Theoretical Framework: Separation and Fragmentation

HPLC Separation: Reversed-phase HPLC (RP-HPLC) is the most common mode for separating moderately polar compounds like trans-Cinnamoyl-phe-OH.[14][15] The separation is based on the differential partitioning of the analyte between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. By gradually increasing the proportion of an organic solvent (e.g., acetonitrile) in the mobile phase (gradient elution), compounds are eluted in order of increasing hydrophobicity.

MS/MS Analysis: After separation by HPLC, the analyte is ionized, typically using electrospray ionization (ESI), and its mass-to-charge ratio (m/z) is determined. For structural confirmation, the precursor ion corresponding to the protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecule is isolated and fragmented by collision-induced dissociation (CID). The resulting product ions are then analyzed to generate a characteristic MS/MS spectrum.

Predicted Mass Spectrometry Data
  • Molecular Formula: C₁₈H₁₇NO₃

  • Monoisotopic Mass: 295.1208 g/mol

  • Expected Precursor Ions:

    • Positive Mode ([M+H]⁺): m/z 296.1281

    • Negative Mode ([M-H]⁻): m/z 294.1136

Table 3: Predicted Major MS/MS Fragment Ions (Positive Mode)

m/z Proposed Fragment Neutral Loss
278.1176[M+H - H₂O]⁺H₂O
148.0603[Cinnamic acid + H]⁺C₉H₉NO
131.0500[Cinnamoyl]⁺C₉H₈NO₂
120.0813[Iminium ion of Phe]⁺C₁₀H₉O₂
91.0548[Tropylium ion]⁺C₁₁H₁₀NO₃

Table 4: Predicted Major MS/MS Fragment Ions (Negative Mode)

m/z Proposed Fragment Neutral Loss
250.1234[M-H - CO₂]⁻CO₂
164.0714[Phenylalanine - H]⁻C₉H₇O
147.0452[Cinnamic acid - H]⁻C₉H₈N

Note: The fragmentation of phenylalanine-containing peptides can be complex, and other fragmentation pathways may be observed.[16]

Experimental Protocol: HPLC-MS/MS Analysis

This protocol provides a starting point for developing a robust HPLC-MS/MS method for trans-Cinnamoyl-phe-OH.

1. Sample and Mobile Phase Preparation:

  • Prepare a stock solution of trans-Cinnamoyl-phe-OH at 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).
  • Prepare working solutions by diluting the stock solution to a final concentration of 1-10 µg/mL with the initial mobile phase composition.
  • Mobile Phase A: 0.1% formic acid in water.
  • Mobile Phase B: 0.1% formic acid in acetonitrile. The addition of formic acid aids in the protonation of the analyte in positive ion mode ESI.

2. HPLC Method Development:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is a good starting point for fast and efficient separations.
  • Flow Rate: 0.3-0.5 mL/min.
  • Injection Volume: 1-5 µL.
  • Column Temperature: 30-40 °C.
  • Gradient Elution: Start with a shallow gradient to scout for the optimal elution conditions. A representative starting gradient is:
  • 0-1 min: 10% B
  • 1-8 min: 10% to 90% B
  • 8-9 min: 90% B
  • 9-10 min: 10% B (re-equilibration)

3. MS/MS Method Development:

  • Ionization Mode: ESI in both positive and negative modes.
  • Full Scan (MS1): Acquire full scan data to determine the m/z of the precursor ion.
  • Tandem MS (MS/MS): Select the precursor ion ([M+H]⁺ or [M-H]⁻) for fragmentation. Optimize the collision energy to obtain a rich fragmentation spectrum.
Visualization of the Analytical Workflow

HPLC_MSMS_Workflow cluster_hplc HPLC System cluster_ms Mass Spectrometer Sample Sample Injection Pump Solvent Delivery System (Gradient Elution) Sample->Pump Column C18 Reversed-Phase Column Pump->Column Detector UV Detector (Optional) Column->Detector IonSource Electrospray Ionization (ESI) Detector->IonSource MS1 Mass Analyzer 1 (Precursor Ion Selection) IonSource->MS1 CID Collision Cell (Fragmentation) MS1->CID MS2 Mass Analyzer 2 (Product Ion Detection) CID->MS2 DataSystem Data Acquisition and Analysis MS2->DataSystem

Caption: Workflow for HPLC-MS/MS analysis.

Conclusion

The synergistic application of NMR spectroscopy and HPLC-MS/MS provides a robust and comprehensive framework for the characterization of trans-Cinnamoyl-L-phenylalanine. NMR offers detailed insights into the molecular structure and stereochemistry, while HPLC-MS/MS confirms the molecular weight, assesses purity, and provides characteristic fragmentation data for unequivocal identification. The protocols and data presented in this application note serve as a valuable resource for researchers in pharmaceutical sciences, natural product chemistry, and related fields, enabling the confident and accurate characterization of this and other cinnamoyl-amino acid conjugates.

References

  • Chemical Shifts. (n.d.). Retrieved from [Link]

  • Harrison, A. G. (1998). Effect of phenylalanine on the fragmentation of deprotonated peptides. Journal of Mass Spectrometry, 33(9), 841–848. Retrieved from [Link]

  • Ky, C.-L., et al. (2020). Hydroxycinnamoyl Amino Acids Conjugates: A Chiral Pool to Distinguish Commercially Exploited Coffea spp. ArTS, 3(1), 1-13. Retrieved from [Link]

  • J&K Scientific. (n.d.). Cinnamoyl-(trans)-L-phenylalanine. Retrieved from [Link]

  • Compound Interest. (2015). A Guide to 1H NMR Chemical Shift Values. Retrieved from [Link]

  • Platypus Technologies. (n.d.). NMR Sample Preparation Guidelines. Retrieved from [Link]

  • AMS Biotechnology (AMSBIO). (2023). UPLC-MS/MS method development for peptide analysis. Retrieved from [Link]

  • Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

  • D'Ascenzo, L., et al. (2020). Efficient NMR Screening Approach to Discover Small Molecule Fragments Binding Structured RNA. ACS Chemical Biology, 15(6), 1484–1492. Retrieved from [Link]

  • Mant, C. T., & Hodges, R. S. (2002). HPLC Analysis and Purification of Peptides. In The Protein Protocols Handbook (pp. 49-74). Humana Press. Retrieved from [Link]

  • Wang, Y., et al. (2021). Identification and Mass Spectrometric Fragmentation Pathways of Chemical Components in the Traditional Chinese Medicine Formula of Jiuwei Decoction. Journal of Analytical Methods in Chemistry, 2021, 5528897. Retrieved from [Link]

  • Cvetković, D. D., et al. (2018). Synthesis of cinnamoyl and hydroxycinnamoyl amino acid conjugates and evaluation of their antioxidant activity. Journal of the Serbian Chemical Society, 83(1), 55-66. Retrieved from [Link]

  • Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Shimadzu. (2022). Multi-Step Preparative LC–MS Workflow for Peptide Purification. LCGC International, 35(11), 540-545. Retrieved from [Link]

  • Roth, M., et al. (2014). Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization. Analytical and Bioanalytical Chemistry, 406(23), 5589–5601. Retrieved from [Link]

  • LibreTexts. (2023). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000159). Retrieved from [Link]

  • LibreTexts. (2023). Interpreting C-13 NMR Spectra. Retrieved from [Link]

  • Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. Retrieved from [Link]

  • Nolis, P. (2024). NMR spectroscopy of small molecules in solution. Nuclear Magnetic Resonance, 50, 1-33. Retrieved from [Link]

  • Waters. (n.d.). Peptide Isolation – Method Development Considerations. Retrieved from [Link]

  • Yamada, H., et al. (1979). Production of l-Phenylalanine from trans-Cinnamic Acid with Rhodotorula glutinis Containing l-Phenylalanine Ammonia-Lyase Activity. Applied and Environmental Microbiology, 38(1), 15-20. Retrieved from [Link]

  • Havlin, R. H., et al. (2001). A Solid State 13C NMR, Crystallographic, and Quantum Chemical Investigation of Phenylalanine and Tyrosine Residues in Dipeptides. Journal of the American Chemical Society, 123(44), 10850–10859. Retrieved from [Link]

  • Agilent Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Retrieved from [Link]

  • Portolés, T., et al. (2022). Simultaneous Determination of Amino Acids and Biogenic Amines by Liquid Chromatography Coupled to Mass Spectrometry for Assessing Wine Quality. Foods, 11(21), 3535. Retrieved from [Link]

  • Blanchard, J. W., et al. (2021). Zero- to Ultralow-Field NMR Spectroscopy of Small Biomolecules. Analytical Chemistry, 93(3), 1385–1391. Retrieved from [Link]

  • Liptaj, T., Remko, M., & Polčin, J. (1979). Analysis of 1H-NMR spectra of cinnamaldehyde type model substances of lignin. Collection of Czechoslovak Chemical Communications, 44(2), 330-336. Retrieved from [Link]

  • Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

  • ResearchGate. (n.d.). Fragmentation pathway of trans-cinnamaldehyde in positive ion mode. Retrieved from [Link]

  • de Souza, E. L., et al. (2022). IDENTIFICATION OF UNUSUAL PHASE II AMINO ACID CONJUGATES (POLY)PHENOL METABOLITES BY UPLC-IMS-QTOF-HRMS. Proceedings.Science. Retrieved from [Link]

  • Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

  • Tan, Y. B., et al. (2021). Systematic Characterisation of the Fragmentation of Flavonoids using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Preprints.org. Retrieved from [Link]

  • Tan, Y. B., et al. (2021). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Metabolites, 11(9), 582. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for Utilizing trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) in Cosmetic Formulations

Introduction: A Novel Bio-Inspired Molecule for Advanced Skincare In the dynamic landscape of cosmetic science, the pursuit of innovative and efficacious ingredients is paramount. trans-Cinnamoyl-L-phenylalanine (trans-C...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Novel Bio-Inspired Molecule for Advanced Skincare

In the dynamic landscape of cosmetic science, the pursuit of innovative and efficacious ingredients is paramount. trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) has emerged as a compelling molecule, bio-inspired by naturally occurring compounds, for the development of advanced skincare formulations. This amino acid derivative, which combines the well-documented properties of cinnamic acid with the essential amino acid L-phenylalanine, offers a multi-faceted approach to skin health and aesthetics. Its primary mechanism of action is believed to be the inhibition of tyrosinase, the key enzyme in melanin synthesis, positioning it as a promising candidate for skin lightening and the management of hyperpigmentation.[1][2] Furthermore, the inherent antioxidant properties of the cinnamoyl moiety suggest potential anti-aging benefits by mitigating oxidative stress, a key contributor to the aging process.[3]

This document serves as a comprehensive guide for researchers, cosmetic chemists, and drug development professionals on the effective utilization of trans-Cinnamoyl-phe-OH in cosmetic formulations. It provides a detailed exploration of its mechanism of action, practical formulation guidelines, and robust protocols for evaluating its efficacy and safety.

Physicochemical Properties

A thorough understanding of the physicochemical properties of trans-Cinnamoyl-phe-OH is fundamental for its successful incorporation into cosmetic formulations.

PropertyValueReference
Synonyms Cinnamoyl-(trans)-L-Phe-OH[4]
CAS Number 4950-65-6[4]
Molecular Formula C18H17NO3[4]
Molecular Weight 295.34 g/mol [4]
Appearance White to off-white powder
Melting Point 158-164 °C[4]
Purity ≥ 98% (TLC)[4]

Mechanism of Action: A Multi-Pronged Approach to Skin Health

The cosmetic benefits of trans-Cinnamoyl-phe-OH are primarily attributed to its influence on key biological pathways in the skin.

Inhibition of Melanogenesis for Skin Lightening

The primary and most well-understood mechanism of action for trans-Cinnamoyl-phe-OH is its ability to inhibit tyrosinase, the rate-limiting enzyme in the production of melanin.[1][2] Melanin is the pigment responsible for skin color, and its overproduction can lead to hyperpigmentation disorders such as melasma and age spots.

  • Tyrosinase Inhibition: Cinnamic acid and its derivatives have been shown to act as tyrosinase inhibitors.[1][2][5] The proposed mechanism involves the binding of the inhibitor to the active site of the enzyme, thereby preventing the conversion of L-tyrosine to L-DOPA and subsequently to dopaquinone, the precursor of melanin.[1] Kinetic studies on related cinnamic acid derivatives suggest a mixed-type or competitive inhibition, indicating a direct interaction with the enzyme.[1][5] While specific kinetic data for trans-Cinnamoyl-phe-OH is still emerging, its structural similarity to known tyrosinase inhibitors strongly supports this mode of action.

Melanogenesis_Inhibition Tyrosine L-Tyrosine DOPA L-DOPA Tyrosine->DOPA hydroxylation Dopaquinone Dopaquinone DOPA->Dopaquinone oxidation Melanin Melanin Dopaquinone->Melanin Tyrosinase Tyrosinase TCP trans-Cinnamoyl-phe-OH TCP->Tyrosinase Tyrosinase_Assay_Workflow Start Start Prep Prepare Reagents: - Tyrosinase - L-DOPA - Test Compound - Kojic Acid (Control) Start->Prep Plate Plate Components: - Test Compound/Control - Phosphate Buffer - Tyrosinase Solution Prep->Plate Incubate1 Incubate at 25°C for 10 minutes Plate->Incubate1 Add_Substrate Add L-DOPA Solution Incubate1->Add_Substrate Measure Measure Absorbance at 475 nm (Kinetic Reading) Add_Substrate->Measure Analyze Calculate Reaction Rates & % Inhibition Measure->Analyze IC50 Determine IC50 Value Analyze->IC50 End End IC50->End

Sources

Method

Introduction: Unveiling a New Frontier in Flavor Modification

An in-depth guide for researchers, scientists, and product development professionals on the application of trans-Cinnamoyl-L-phenylalanine as a novel flavor enhancer. In the dynamic world of flavor science, the quest for...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide for researchers, scientists, and product development professionals on the application of trans-Cinnamoyl-L-phenylalanine as a novel flavor enhancer.

In the dynamic world of flavor science, the quest for novel ingredients that can enhance sensory experiences while meeting consumer demands for cleaner labels and healthier products is paramount. N-trans-Cinnamoyl-L-phenylalanine (CiA-Phe), a compound belonging to the N-phenylpropenoyl-L-amino acids family found naturally in some plants, has emerged as a significant candidate for flavor enhancement.[1] This molecule, with the CAS number 4950-65-6, is not just another flavoring agent; it functions as a sophisticated flavor modifier, primarily enhancing the "kokumi" sensation.[2][3][4]

Kokumi, a Japanese term, describes a complex sensory experience characterized by richness, thickness, mouthfulness, and continuity—a quality that cannot be defined by the five basic tastes alone.[5][6] Substances that elicit this sensation, like CiA-Phe, do not have a strong taste of their own but amplify and round out the flavors already present in a food matrix. Recent research has demonstrated that CiA-Phe can significantly enhance sourness, umami, and the lingering perception of saltiness, making it a valuable tool for creating more satisfying and impactful flavor profiles, particularly in low-sodium or low-fat formulations.[1][7][8]

This document serves as a comprehensive guide to the application of trans-Cinnamoyl-L-phenylalanine. It provides an in-depth look at its mechanism of action, detailed protocols for its evaluation, and practical insights for its use in research and product development.

Physicochemical Properties

A thorough understanding of the compound's properties is the foundation for its effective application.

PropertyValueSource
Chemical Name (2S)-3-phenyl-2-[(E)-3-phenylprop-2-enoylamino]propanoic acid[2]
Synonyms trans-Cinnamoyl-phe-OH, Cinnamoyl-(trans)-L-phenylalanine[4][9]
CAS Number 4950-65-6[3]
Molecular Formula C₁₈H₁₇NO₃[3]
Molecular Weight 295.34 g/mol [9]
Purity ≥ 95-98%[3][9]
Appearance White to off-white powder-
Melting Point 158-164 °C[9]
Storage Store at 0-8°C in a dry, well-ventilated place.[9]

Mechanism of Action: The "Kokumi" Effect

The flavor-enhancing properties of trans-Cinnamoyl-L-phenylalanine are rooted in its ability to interact with specific taste receptors on the human tongue. Unlike traditional flavor ingredients that activate primary taste receptors (sweet, sour, salty, bitter, umami), CiA-Phe acts as a modulator.

Recent molecular docking and dynamics simulations have provided compelling evidence for its mechanism.[1] CiA-Phe exhibits a significant binding affinity for several key taste receptors:

  • Umami (T1R1/T1R3): By binding to the T1R1/T1R3 heterodimer, the primary receptor for umami taste, CiA-Phe enhances the perception of savory and brothy notes.

  • Sourness (OTOP1): Interaction with the OTOP1 proton channel, responsible for detecting sour tastes, leads to an amplified sourness perception.

  • Saltiness (TMC4): The compound is also suggested to interact with the TMC4 channel, which plays a role in salt taste perception, prolonging the salty sensation.[1]

This multi-receptor interaction model explains the compound's broad-spectrum enhancement capabilities. Furthermore, the action of many kokumi substances is mediated through the calcium-sensing receptor (CaSR).[10][11][12] Activation of CaSR in taste cells by compounds like CiA-Phe is believed to trigger downstream signaling that sensitizes and amplifies the signals from other taste receptors, leading to the characteristic kokumi effects of enhanced complexity, mouthfulness, and flavor longevity.[6][13]

G Figure 1: Proposed Mechanism of CiA-Phe Flavor Enhancement cluster_taste_cell Taste Bud Cell cluster_perception Enhanced Sensory Perception CIA_PHE trans-Cinnamoyl-phe-OH (CiA-Phe) T1R1_T1R3 T1R1 T1R3 CIA_PHE->T1R1_T1R3 Binds & Modulates OTOP1 OTOP1 (Proton Channel) CIA_PHE->OTOP1 Binds & Modulates TMC4 TMC4 (Ion Channel) CIA_PHE->TMC4 Binds & Modulates CaSR CaSR (Calcium-Sensing Receptor) CIA_PHE->CaSR Activates Umami Umami T1R1_T1R3->Umami Sour Sourness OTOP1->Sour Salt Saltiness (Prolonged) TMC4->Salt Kokumi Kokumi (Mouthfulness, Thickness) CaSR->Kokumi

Caption: Proposed interaction of CiA-Phe with multiple taste receptors.

Applications in Flavor Science

The unique properties of trans-Cinnamoyl-L-phenylalanine open up a wide range of applications in the food, beverage, and pharmaceutical industries. Its primary function is to build a flavor foundation, enhancing mouthfeel and amplifying key taste attributes without adding a distinct flavor of its own.

Application AreaFunctionRecommended Concentration Range (in final product)
Soups, Broths, and Sauces Enhances umami, saltiness, and overall richness. Adds a lingering, satisfying mouthfeel.10 - 100 mg/L
Low-Sodium Products Compensates for flavor loss by prolonging and enhancing the perception of saltiness.20 - 100 mg/L
Low-Fat Products (e.g., dressings, yogurts) Improves mouthfeel and creaminess, mimicking the sensory attributes of fat.[7][8]15 - 75 mg/L
Plant-Based Meat Analogs Masks off-notes and builds a more complex, savory, and "meaty" flavor profile.25 - 100 mg/kg
Beverages (e.g., citrus) Enhances sourness and fruitiness, masks bitterness.[7]1 - 20 mg/L
Pharmaceutical Formulations Masks the bitterness of active pharmaceutical ingredients (APIs) and improves palatability.Varies by application

Note: The optimal concentration is highly dependent on the food matrix and desired sensory outcome. Benchtop experimentation is crucial.

Experimental Protocols

To effectively evaluate and utilize trans-Cinnamoyl-L-phenylalanine, a systematic approach combining analytical chemistry and sensory science is essential.

Protocol 4.1: Preparation of Stock Solutions

Rationale: Accurate preparation of stock solutions is critical for reproducible results. Due to its chemical structure, CiA-Phe has limited solubility in water. A food-grade solvent is required.

Materials:

  • trans-Cinnamoyl-L-phenylalanine (≥98% purity)

  • Propylene Glycol (PG) or 5% Ethanol (food grade)

  • Deionized water

  • Analytical balance

  • Volumetric flasks

  • Magnetic stirrer and stir bar

Procedure:

  • Weighing: Accurately weigh 100 mg of trans-Cinnamoyl-L-phenylalanine powder.

  • Initial Dissolution: Transfer the powder to a 100 mL volumetric flask. Add 20 mL of Propylene Glycol or 5% Ethanol.

  • Mixing: Place the flask on a magnetic stirrer and mix at a moderate speed until the powder is fully dissolved. Gentle warming (to ~40°C) can aid dissolution but avoid overheating.

  • Dilution: Once fully dissolved, slowly add deionized water to the 100 mL mark.

  • Final Mixing: Invert the flask several times to ensure a homogenous solution. This creates a 1000 mg/L (1000 ppm) stock solution.

  • Storage: Store the stock solution in a sealed, amber glass bottle at 4°C for up to one week.

Protocol 4.2: Sensory Evaluation of Flavor Enhancement

Rationale: Human sensory panels are the definitive tool for assessing flavor modification.[14] This protocol uses Quantitative Descriptive Analysis (QDA) to measure the intensity of specific sensory attributes.[15]

4.2.1. Objective: To quantify the enhancing effect of CiA-Phe on umami, saltiness, and mouthfulness in a model food system.

4.2.2. Panelist Selection and Training:

  • Selection: Recruit 10-12 individuals screened for their ability to detect basic tastes and their interest in the task.[15]

  • Training: Conduct several training sessions to familiarize panelists with the sensory attributes to be evaluated (e.g., umami, saltiness, thickness, mouthfulness, continuity). Provide reference standards for each attribute. Ensure panelists can reliably use the rating scale.[16]

4.2.3. Test Environment:

  • Conduct evaluations in a dedicated sensory analysis room with controlled lighting, temperature, and ventilation to minimize distractions.[17][18][19]

  • Ensure the area is free from competing aromas.[19]

  • Provide individual booths for each panelist to prevent interaction and bias.[17]

4.2.4. Sample Preparation:

  • Base: Prepare a simple, neutral-tasting chicken or vegetable broth. A basic salt solution (e.g., 0.5% NaCl) can also be used to specifically test salt enhancement.

  • Test Samples: Using the 1000 mg/L stock solution, prepare samples with final CiA-Phe concentrations of 0 (Control), 10, 50, and 100 mg/L in the broth.

  • Presentation: Serve 20 mL of each sample, heated to a consistent temperature (e.g., 50°C), in identical cups labeled with random three-digit codes.[15]

  • Randomization: The presentation order of the samples must be randomized for each panelist to avoid order effects.[17]

  • Palate Cleanser: Provide room-temperature deionized water and unsalted crackers for panelists to cleanse their palates between samples.[15]

4.2.5. Evaluation Procedure:

  • Instruct panelists to evaluate the samples in the presented order.

  • For each sample, they should rate the intensity of the following attributes on a 10-cm line scale anchored with "Not at all intense" on the left (0) and "Very intense" on the right (10):

    • Umami/Savory

    • Saltiness

    • Thickness/Mouthfulness

    • Flavor Longevity (aftertaste)

  • Allow a 2-minute break between samples for palate cleansing.

4.2.6. Data Analysis:

  • Measure the distance from the left anchor (0) on the 10-cm line scale for each attribute for each panelist.

  • Analyze the collected data using a two-way Analysis of Variance (ANOVA) with "Sample" and "Panelist" as factors.

  • If the ANOVA shows a significant effect for the "Sample" factor, perform a post-hoc test, such as Tukey’s Honestly Significant Difference (HSD), to determine which concentrations are significantly different from the control (p < 0.05).[15]

G Figure 2: Sensory Evaluation Workflow cluster_prep Preparation Phase cluster_eval Evaluation Phase cluster_analysis Analysis Phase P1 Panelist Selection & Training E1 Present Samples to Panelists in Controlled Environment P1->E1 P2 Prepare Base Matrix (e.g., Broth) P4 Create Test Samples (Control, 10, 50, 100 mg/L) P2->P4 P3 Prepare CiA-Phe Stock Solution P3->P4 P5 Code & Randomize Sample Presentation P4->P5 P5->E1 E2 Panelists Evaluate & Score Sensory Attributes E1->E2 Loop for each sample E3 Palate Cleansing Between Samples E2->E3 Loop for each sample A1 Collect & Tabulate Scorecard Data E2->A1 E3->E2 Loop for each sample A2 Statistical Analysis (ANOVA, Tukey's HSD) A1->A2 A3 Interpret Results & Generate Report A2->A3

Caption: A typical workflow for sensory evaluation of a flavor enhancer.

Data Interpretation and Troubleshooting

Example Data Table:

Sample (CiA-Phe Conc.)Mean Umami Score (± SEM)Mean Saltiness Score (± SEM)Mean Mouthfulness Score (± SEM)
Control (0 mg/L)3.2 ± 0.34.5 ± 0.22.1 ± 0.2
10 mg/L3.8 ± 0.44.9 ± 0.32.9 ± 0.3
50 mg/L5.5 ± 0.3ᵃ5.8 ± 0.2ᵃ4.8 ± 0.4ᵃ
100 mg/L6.8 ± 0.4ᵃ6.5 ± 0.3ᵃ6.2 ± 0.5ᵃ
ᵃ Indicates a statistically significant difference from the Control (p < 0.05) based on Tukey's HSD test.

Interpretation:

  • A statistically significant increase in the mean scores for umami, saltiness, and mouthfulness at 50 and 100 mg/L demonstrates the efficacy of CiA-Phe as a flavor enhancer in this matrix.

  • The dose-dependent increase in scores suggests a direct relationship between concentration and sensory effect within this range.[1]

Troubleshooting:

  • High Variability in Scores: May indicate insufficient panelist training or panelist fatigue. Ensure training is thorough and limit the number of samples per session.[17]

  • No Significant Effect: The concentration range may be too low for the specific food matrix. Test higher concentrations. Alternatively, the matrix itself may contain ingredients that mask the effect.

  • Perception of Off-Notes: While CiA-Phe is largely tasteless, at very high concentrations it may impart subtle notes. If off-notes are reported, this may indicate the upper limit of the practical usage range. Purity of the compound is also critical; ensure it is of high analytical grade.

Conclusion

trans-Cinnamoyl-L-phenylalanine represents a significant advancement in flavor modification technology. Its demonstrated ability to enhance umami, sourness, and saltiness through a sophisticated "kokumi" mechanism provides food scientists and product developers with a powerful tool for creating richer, more satisfying sensory experiences.[1] By following rigorous evaluation protocols, researchers can effectively harness the potential of this compound to address key industry challenges, including sodium and fat reduction, off-note masking, and the overall improvement of flavor quality in a wide array of applications.

References

  • Harman, C. L., Hallagan, J. B., & the FEMA Science Committee. (n.d.). Sensory Testing for Flavorings with Modifying Properties. FEMA.
  • FlavorSum. (n.d.). Unlocking Flavor Secrets: Guidelines for Food and Beverage Sensory Analysis.
  • J&K Scientific. (n.d.). Cinnamoyl-(trans)-L-phenylalanine | 4950-65-6.
  • Zhao, X., Cai, L., Huang, P., & Cui, C. (2025). Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. Food Chemistry, 144542.
  • Chem-Impex. (n.d.). Cinnamoyl-(trans-L-phenylalanine.
  • Campden BRI. (2018). SENSORY ANALYSIS HANDBOOK 2018.
  • CP Lab Safety. (n.d.). trans-Cinnamoyl-Phe-OH, 95% Purity, C18H17NO3, 1 gram.
  • BRF Ingredients. (2025).
  • ResearchGate. (2025). Enzymatic synthesis and sensory evaluation of the novel kokumi compound N-butyryl phenylalanine.
  • Ajinomoto Group. (n.d.).
  • DLG. (2017). Practice guide for sensory panel training Part 1. DLG Expert report 07/2017.
  • Ohkuri, T., et al. (2012). Kokumi substances, enhancers of basic tastes, induce responses in calcium-sensing receptor expressing taste cells. PLoS One, 7(4), e34489.
  • Manukumar, H. M., & Umesha, S. (2017). Synthesis of a phenylalanine-rich peptide as potential anthelmintic and cytotoxic agent. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 8(2), 1645-1655.
  • Kuroda, M., & Miyamura, N. (2015). Mechanism of the perception of “kokumi” substances and the sensory characteristics of the “kokumi” peptide, γ-Glu-Val-Gly. Flavour, 4(1), 11.
  • Wu, J., et al. (2022). Preparation and Taste Characteristics of Kokumi N-Lactoyl Phenylalanine in the Presence of Phenylalanine and Lactate. Journal of Agricultural and Food Chemistry, 70(15), 4744–4752.
  • ResearchGate. (2025).
  • Miyamura, N., & Kuroda, M. (2015). Mechanism of the perception of “kokumi” substances and the sensory characteristics of the “kokumi” peptide, γ-Glu. Flavour, 4(1), 1-6.
  • Liu, J., et al. (2022).
  • Everglow Spirits. (n.d.).
  • Methven, L., et al. (2021). Perceptual and Nutritional Impact of Kokumi Compounds. In The Fifth Sense: The importance and implications of the sense of taste for nutrition and health (pp. 233-247). Wageningen Academic Publishers.
  • Santa Cruz Biotechnology. (n.d.). Cinnamoyl-(trans)-L-phenylalanine | CAS 4950-65-6.
  • Puratos. (2023, July 14). How to conduct a Sensory Analysis test: the golden rules.
  • Wu, J., et al. (2022). Preparation and Taste Characteristics of Kokumi N-Lactoyl Phenylalanine in the Presence of Phenylalanine and Lactate.

Sources

Application

Application Notes and Protocols for the Pharmaceutical Development of trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH)

Abstract This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the evaluation of trans-cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) as a potential...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the evaluation of trans-cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) as a potential pharmaceutical agent. We delve into the synthesis, characterization, and potential mechanisms of action of this compound, with a primary focus on its prospective role as an enzyme inhibitor. Detailed, field-proven protocols for assessing its enzyme inhibition kinetics, cytotoxicity, and metabolic stability are provided to facilitate its progression through the drug discovery pipeline. This guide is structured to offer not just procedural steps, but also the scientific rationale behind a robust preclinical evaluation of this promising molecule.

Introduction: The Therapeutic Potential of a Hybrid Molecule

trans-Cinnamoyl-L-phenylalanine is a fascinating hybrid molecule that combines the structural features of trans-cinnamic acid and the essential amino acid L-phenylalanine. Both parent moieties are deeply integrated into biological systems. Cinnamic acid and its derivatives are known for a wide array of biological activities, including antioxidant and antibacterial properties.[1] L-phenylalanine is a fundamental building block of proteins and a precursor for several key signaling molecules. Its derivatives are being extensively explored for their therapeutic potential, offering enhanced stability and bioavailability in peptide-based drugs and other therapeutic agents.[2][3]

The strategic combination of these two entities in trans-cinnamoyl-L-phenylalanine presents a compelling case for its investigation as a novel drug candidate. The cinnamoyl group offers a reactive Michael acceptor and potential for π-π stacking interactions, while the phenylalanine portion can facilitate recognition by amino acid transporters and interaction with protein binding sites. This unique structure suggests a high potential for specific and potent interactions with biological targets, particularly enzymes. This document will, therefore, focus on the application of this compound in the context of enzyme inhibition, a common mechanism of action for many successful drugs.[2]

Synthesis and Characterization

The generation of high-purity trans-cinnamoyl-L-phenylalanine is a prerequisite for any meaningful biological evaluation. Two primary synthetic routes are commonly employed:

2.1. Enzymatic Synthesis: A green and highly specific approach involves the use of phenylalanine ammonia lyases (PALs).[1][4] These enzymes naturally catalyze the reversible reaction between cinnamic acids and ammonia to produce phenylalanine analogs.[4][5] This biocatalytic method offers the advantage of producing enantiomerically pure L-phenylalanine derivatives.[2]

2.2. Chemical Synthesis: A more traditional and often higher-yielding method is the direct amidation of trans-cinnamic acid with L-phenylalanine.[6] This typically involves the activation of the carboxylic acid of trans-cinnamic acid (e.g., to an acid chloride or using coupling agents like DCC/DMAP) followed by reaction with the amino group of L-phenylalanine.

2.3. Physicochemical Characterization and Quality Control: Regardless of the synthetic route, rigorous characterization is essential. The purity of the final compound should be assessed by High-Performance Liquid Chromatography (HPLC), and its identity confirmed by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[7]

ParameterMethodExpected Outcome
Purity HPLC-UV>98% peak area
Identity LC-MS/MSCorrect molecular ion peak [M+H]⁺ or [M-H]⁻
Structural Elucidation ¹H and ¹³C NMRSpectral data consistent with the proposed structure

Postulated Mechanism of Action: Enzyme Inhibition

The phenylpropanoid pathway, in which both cinnamic acid and phenylalanine are key players, is a rich source of potential enzyme targets.[8][9] Enzymes such as phenylalanine ammonia-lyase (PAL) and cinnamic acid 4-hydroxylase (C4H) are critical regulatory points in this pathway.[10][11] Given that the product of the PAL-catalyzed reaction, trans-cinnamic acid, can act as a feedback inhibitor of PAL, it is plausible that trans-cinnamoyl-L-phenylalanine could mimic this effect, potentially with greater potency or specificity.[10]

Therefore, a primary hypothesis for the biological activity of trans-cinnamoyl-L-phenylalanine is its ability to act as an enzyme inhibitor. The following protocols are designed to rigorously test this hypothesis.

Diagram of the Phenylpropanoid Pathway Entry Point

Phenylpropanoid_Pathway cluster_inhibition Potential Inhibition Phe L-Phenylalanine tCA trans-Cinnamic Acid Phe->tCA PAL pCoumaric p-Coumaric Acid tCA->pCoumaric C4H Downstream Downstream Phenylpropanoids (Lignins, Flavonoids, etc.) pCoumaric->Downstream trans-Cinnamoyl-phe-OH trans-Cinnamoyl-phe-OH trans-Cinnamoyl-phe-OH->tCA Feedback Inhibition?

Caption: Postulated feedback inhibition of the phenylpropanoid pathway by trans-Cinnamoyl-phe-OH.

Application Protocols

Protocol 1: Determination of Enzyme Inhibition Kinetics

This protocol details the steps to determine the half-maximal inhibitory concentration (IC₅₀) and the mode of inhibition of trans-cinnamoyl-L-phenylalanine against a target enzyme. For illustrative purposes, we will use a generic enzyme assay that can be adapted for specific targets like PAL.

4.1. Principle: The enzymatic activity is measured in the presence of varying concentrations of the inhibitor. The IC₅₀ is the concentration of the inhibitor that reduces the enzyme activity by 50%. The mode of inhibition (e.g., competitive, non-competitive) is determined by analyzing the enzyme kinetics at different substrate and inhibitor concentrations.[12][13]

4.2. Materials:

  • Target Enzyme (e.g., Phenylalanine Ammonia-Lyase)

  • Substrate (e.g., L-Phenylalanine for PAL)

  • trans-Cinnamoyl-phe-OH

  • Assay Buffer (optimized for the target enzyme)

  • 96-well UV-transparent microplates

  • Microplate reader

4.3. Experimental Workflow for IC₅₀ Determination:

IC50_Workflow A Prepare Serial Dilutions of trans-Cinnamoyl-phe-OH B Add Enzyme and Inhibitor to 96-well Plate A->B C Pre-incubate B->C D Initiate Reaction with Substrate C->D E Monitor Reaction Kinetics (e.g., Absorbance Change) D->E F Calculate Initial Velocities E->F G Plot % Inhibition vs. [Inhibitor] and Determine IC50 F->G

Caption: Workflow for determining the IC₅₀ of trans-Cinnamoyl-phe-OH.

4.4. Step-by-Step Procedure for IC₅₀ Determination:

  • Prepare a stock solution of trans-cinnamoyl-L-phenylalanine in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution to obtain a range of concentrations (e.g., 100 µM to 0.01 µM).

  • In a 96-well plate, add:

    • Assay Buffer

    • trans-Cinnamoyl-phe-OH dilution (or solvent for control)

    • Enzyme solution

  • Pre-incubate the plate at the optimal temperature for the enzyme for a defined period (e.g., 10-15 minutes).

  • Initiate the reaction by adding the substrate solution to all wells.

  • Immediately measure the change in absorbance (or fluorescence) over time using a microplate reader. The wavelength will depend on the substrate and product.

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration.

  • Calculate the percentage of inhibition for each concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.[14]

4.5. Determining the Mechanism of Inhibition: To understand how trans-cinnamoyl-L-phenylalanine inhibits the enzyme, kinetic studies are performed by varying the concentrations of both the substrate and the inhibitor.[15][16] The data is then plotted on a Lineweaver-Burk plot (1/V₀ vs. 1/[S]) to visualize the effect on Vmax and Km.[12]

Inhibition TypeEffect on VmaxEffect on KmLineweaver-Burk Plot Appearance
Competitive UnchangedIncreasesLines intersect at the y-axis
Non-competitive DecreasesUnchangedLines intersect at the x-axis
Uncompetitive DecreasesDecreasesParallel lines
Protocol 2: Cell Viability and Cytotoxicity Assays

Assessing the effect of a new compound on cell viability is a critical early step in drug development to identify potential therapeutic windows and off-target toxicity.

5.1. Principle: This protocol uses a colorimetric assay (e.g., MTT or resazurin-based) to measure the metabolic activity of cells, which is proportional to the number of viable cells.[17][18] A decrease in metabolic activity in the presence of trans-cinnamoyl-L-phenylalanine indicates either cytotoxicity (cell death) or cytostatic effects (inhibition of proliferation).[19]

5.2. Materials:

  • Human cancer cell line (e.g., MCF-7, A549)

  • Complete cell culture medium

  • trans-Cinnamoyl-phe-OH

  • MTT or Resazurin reagent

  • Solubilization solution (for MTT)

  • 96-well tissue culture plates

  • Microplate reader

5.3. Step-by-Step Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of trans-cinnamoyl-L-phenylalanine in a complete culture medium.

  • Treat the cells by replacing the medium with the medium containing the different concentrations of the compound. Include a vehicle control (e.g., DMSO).

  • Incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Add the viability reagent (e.g., MTT or resazurin) to each well and incubate according to the manufacturer's instructions.

  • If using MTT, add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance or fluorescence using a microplate reader at the appropriate wavelength.

  • Calculate the percentage of cell viability relative to the vehicle control and plot it against the compound concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Protocol 3: In Vitro Metabolic Stability Assay

Understanding the metabolic fate of a drug candidate is crucial for predicting its in vivo pharmacokinetic profile.[20][21] This assay determines the rate at which trans-cinnamoyl-L-phenylalanine is metabolized by liver enzymes.

6.1. Principle: The compound is incubated with liver microsomes (containing Phase I enzymes) or hepatocytes (containing Phase I and Phase II enzymes), and the decrease in its concentration over time is measured by LC-MS/MS.[22][23] From this, the in vitro half-life (t₁/₂) and intrinsic clearance (Clᵢₙₜ) can be calculated.[22]

6.2. Materials:

  • Pooled human liver microsomes or cryopreserved hepatocytes

  • NADPH regenerating system (for microsomes)

  • trans-Cinnamoyl-phe-OH

  • Incubation buffer (e.g., phosphate buffer)

  • Acetonitrile with an internal standard (for quenching)

  • LC-MS/MS system

6.3. Step-by-Step Procedure:

  • Prepare a reaction mixture containing the buffer and liver microsomes/hepatocytes.

  • Pre-warm the mixture to 37°C.

  • Add trans-cinnamoyl-L-phenylalanine to the mixture.

  • Initiate the metabolic reaction by adding the NADPH regenerating system (for microsomes).

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to cold acetonitrile with an internal standard to stop the reaction and precipitate proteins.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of trans-cinnamoyl-L-phenylalanine.

  • Plot the natural logarithm of the percentage of compound remaining versus time to determine the elimination rate constant (k).

  • Calculate the in vitro half-life (t₁/₂ = 0.693/k) and intrinsic clearance.[22]

Conclusion and Future Directions

The application notes and protocols outlined in this document provide a robust framework for the initial preclinical evaluation of trans-cinnamoyl-L-phenylalanine. By systematically assessing its interaction with target enzymes, its effect on cell viability, and its metabolic stability, researchers can build a comprehensive profile of this compound. Positive outcomes from these studies, such as potent and selective enzyme inhibition, a favorable therapeutic window, and acceptable metabolic stability, would strongly support its advancement into more complex preclinical models and, ultimately, toward clinical development. The unique structural attributes of trans-cinnamoyl-L-phenylalanine make it a compelling candidate for further investigation, and the methodologies described herein are designed to rigorously and efficiently unveil its therapeutic potential.

References

  • Sustainable synthesis of L-phenylalanine derivatives in continuous flow by immobilized phenylalanine ammonia lyase - Frontiers. (2023-05-03). Retrieved from [Link]

  • Pathways for L-phenylalanine, 2-phenylethanol and trans-cinnamate... - ResearchGate. Retrieved from [Link]

  • Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights - PubMed. (2025-09-01). Retrieved from [Link]

  • Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives (β-PAD): an update (2010–2022) - PMC - NIH. (2024-05-09). Retrieved from [Link]

  • Production of trans-cinnamic acid by whole-cell bioconversion from l-phenylalanine in engineered Corynebacterium glutamicum - NIH. (2021-07-24). Retrieved from [Link]

  • Regulatory Roles of MYB Transcription Factors in Root Barrier Under Abiotic Stress - MDPI. Retrieved from [Link]

  • Biochemistry | Enzyme Inhibition - YouTube. (2017-04-26). Retrieved from [Link]

  • Production of l-Phenylalanine from trans-Cinnamic Acid with Rhodotorula glutinis Containing l-Phenylalanine Ammonia-Lyase Activity - PMC - NIH. Retrieved from [Link]

  • Amino acids L-phenylalanine and L-lysine involvement in trans and cis piperamides biosynthesis in two Piper species - ResearchGate. Retrieved from [Link]

  • Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry - NIH. Retrieved from [Link]

  • Plasma concentrations and pharmacokinetics of phenylalanine in rats and mice administered aspartame - PubMed. Retrieved from [Link]

  • Altering Expression of Cinnamic Acid 4-Hydroxylase in Transgenic Plants Provides Evidence for a Feedback Loop at the Entry Point into the Phenylpropanoid Pathway - NIH. Retrieved from [Link]

  • (PDF) Molecular Docking, ADME Study, Synthesis, Characterization and Preliminary Antimicrobial Activity Evaluation of New Phenylalanine Derivatives of Sulfonamide - ResearchGate. Retrieved from [Link]

  • Discovery and Mechanistic Investigation of Piperazinone Phenylalanine Derivatives with Terminal Indole or Benzene Ring as Novel HIV-1 Capsid Modulators - PMC - PubMed Central. (2022-12-01). Retrieved from [Link]

  • Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf - NIH. (2012-05-01). Retrieved from [Link]

  • Synthesis and plant growth inhibitory activity of N-trans-cinnamoyltyramine: its possible inhibition mechanisms and biosynthesis pathway - ResearchGate. (2025-08-06). Retrieved from [Link]

  • Industry view: In vitro comparative metabolism studies to identify metabolites - EFSA. Retrieved from [Link]

  • Optimization of Cell Viability Assays for Drug Sensitivity Screens - PubMed. Retrieved from [Link]

  • Silencing of Hydroxycinnamoyl-Coenzyme A Shikimate/Quinate Hydroxycinnamoyltransferase Affects Phenylpropanoid Biosynthesis - PMC - NIH. Retrieved from [Link]

  • Pharmacokinetics properties of L-Phenylalanine. | Download Scientific Diagram - ResearchGate. Retrieved from [Link]

  • The Role of Cell Viability Studies in Modern Drug Development - G-Biosciences. (2025-03-05). Retrieved from [Link]

  • Enzyme inhibition and kinetics graphs (article) - Khan Academy. Retrieved from [Link]

  • N-Cinnamoyl-l-phenylalanine methyl ester - PMC - NIH. Retrieved from [Link]

  • ADME Profiling in Drug Discovery and Development: An Overview - ResearchGate. Retrieved from [Link]

  • In Vitro Metabolism and In Vivo Pharmacokinetics Profiles of Hydroxy-α-Sanshool - MDPI. (2024-01-24). Retrieved from [Link]

  • The Role of L-Phenylalanine Derivatives in Modern Drug Development. (2026-01-20). Retrieved from [Link]

  • Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf - NIH. (2012-05-01). Retrieved from [Link]

  • In Vitro Metabolism Studies - Creative Biolabs. Retrieved from [Link]

Sources

Method

Application Note: A Comprehensive Guide to the Solid-Phase Synthesis of Cinnamoyl-Amino Acid Conjugates

Abstract Cinnamoyl-amino acid and peptide conjugates are a class of molecules garnering significant interest in pharmaceutical and food science research due to their diverse biological activities, including antioxidant p...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Cinnamoyl-amino acid and peptide conjugates are a class of molecules garnering significant interest in pharmaceutical and food science research due to their diverse biological activities, including antioxidant properties, and their potential as flavor enhancers.[1][2] This application note provides a comprehensive, field-proven guide for the synthesis of these conjugates using Fluorenylmethyloxycarbonyl (Fmoc)-based Solid-Phase Peptide Synthesis (SPPS). We delve into the core chemical principles, from resin handling to the final N-terminal cinnamoylation, and provide detailed, step-by-step protocols for synthesis, cleavage, purification, and characterization. This guide is designed for researchers, scientists, and drug development professionals, offering both the practical "how-to" and the critical "why" behind each experimental step to ensure robust and reproducible outcomes.

Principles of the Method

The synthesis of cinnamoyl-amino acid conjugates is efficiently achieved by adapting the well-established SPPS methodology.[3] The core strategy involves assembling a peptide chain on an insoluble polymer resin, which simplifies the purification process by allowing excess reagents and byproducts to be removed by simple filtration and washing.[4] The final step involves capping the N-terminal amine of the resin-bound amino acid or peptide with cinnamic acid before cleaving the final product from the solid support.

The Solid-Phase Peptide Synthesis (SPPS) Workflow

The synthesis is a cyclical process, with each cycle adding one amino acid to the growing chain.[5] The process begins by attaching the C-terminal amino acid to the resin.[6] For the synthesis of a single cinnamoyl-amino acid conjugate, this cycle is truncated, proceeding directly to the cinnamoylation step after the first amino acid is deprotected.

SPPS_Workflow Start Start: Fmoc-AA-Resin Deprotection Step 1: Fmoc Deprotection (e.g., 20% Piperidine/DMF) Start->Deprotection Wash1 Wash (DMF) Deprotection->Wash1 Coupling Step 2: Coupling (Fmoc-AA-OH, Activator, Base) Wash1->Coupling Wash2 Wash (DMF) Coupling->Wash2 Repeat Repeat Cycle or Proceed to Final Step Wash2->Repeat Repeat->Deprotection Add next AA Capping Final Step: N-Terminal Capping (Cinnamic Acid) Repeat->Capping Final AA added Cleavage Final Cleavage & Deprotection (TFA Cocktail) Capping->Cleavage

Figure 1: General workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS), adapted for N-terminal modification.

Key Chemical Strategies

Fmoc/tBu Orthogonal Protection: The success of SPPS hinges on the use of orthogonal protecting groups, which can be removed under different conditions without affecting each other.[7] The most common strategy utilizes the base-labile Fmoc group for temporary protection of the α-amino terminus and acid-labile groups (like tert-Butyl, tBu) for permanent side-chain protection.[8] This allows for the selective deprotection of the N-terminus at each cycle using a mild base (e.g., piperidine) while side-chain protectors remain intact until the final acid-mediated cleavage step.

Activation & Amide Bond Formation: The formation of a peptide bond between a carboxylic acid and an amine is not spontaneous and requires the "activation" of the carboxyl group.[9] Carbodiimides, such as Diisopropylcarbodiimide (DIC), are common activating agents.[10] DIC reacts with the carboxylic acid of the incoming amino acid (or cinnamic acid) to form a highly reactive O-acylisourea intermediate.[11] This intermediate is susceptible to nucleophilic attack by the free N-terminal amine on the resin-bound peptide, forming the desired amide bond and a soluble diisopropylurea (DIU) byproduct.[10][11]

  • Causality: DIC is preferred over its analogue Dicyclohexylcarbodiimide (DCC) in SPPS because the resulting urea byproduct (DIU) is soluble in common solvents like DMF, facilitating its removal during wash steps.[9][10] The byproduct from DCC is largely insoluble and can precipitate on the resin, hindering subsequent reactions.

To minimize the risk of racemization, especially for sensitive amino acids, an additive like 1-hydroxybenzotriazole (HOBt) is included.[10] HOBt reacts with the O-acylisourea intermediate to form an OBt active ester, which is less reactive but couples more cleanly with minimal epimerization.[10][12]

Coupling_Mechanism cluster_activation Activation Phase cluster_coupling Coupling Phase Carboxylic_Acid R-COOH (Cinnamic Acid) Intermediate O-Acylisourea Intermediate (Highly Reactive) Carboxylic_Acid->Intermediate DIC DIC (Carbodiimide) DIC->Intermediate Product R-CO-NH-Peptide-Resin (Amide Bond Formed) Intermediate->Product Byproduct DIU (Soluble Byproduct) Intermediate->Byproduct Amine H₂N-Peptide-Resin (Free N-Terminus) Amine->Product

Figure 2: Simplified mechanism of carbodiimide-mediated amide bond formation.

Final Cleavage and Deprotection: Once the synthesis is complete, the conjugate is cleaved from the resin, and all side-chain protecting groups are removed simultaneously. This is typically achieved using a strong acid, most commonly trifluoroacetic acid (TFA).[4][13] During this process, the acid-labile protecting groups are released as highly reactive carbocations. To prevent these cations from undesirably modifying sensitive amino acid residues (like Trp, Met, Cys, Tyr), "scavengers" are added to the cleavage cocktail to trap them.[14] Common scavengers include water, triisopropylsilane (TIS), and ethanedithiol (EDT).[13]

Experimental Protocols

This section provides a detailed protocol for the manual synthesis of Cinnamoyl-L-Phenylalanine on Wang resin, a common support for synthesizing C-terminal carboxylic acids.

Materials and Reagents
Reagent / MaterialGradeSupplier Recommendation
Fmoc-L-Phenylalanine-Wang Resin100-200 mesh, ~0.5 mmol/g loadingStandard peptide synthesis grade
Cinnamic Acid≥98%Sigma-Aldrich, Acros Organics
Diisopropylcarbodiimide (DIC)≥99%Standard peptide synthesis grade
1-Hydroxybenzotriazole (HOBt)AnhydrousStandard peptide synthesis grade
N,N-Dimethylformamide (DMF)Peptide synthesis gradeBiosolve, Acros
Dichloromethane (DCM)ACS gradeFisher Scientific
Piperidine≥99.5%Standard peptide synthesis grade
Trifluoroacetic Acid (TFA)≥99%Standard peptide synthesis grade
Triisopropylsilane (TIS)98%Standard peptide synthesis grade
Diethyl EtherAnhydrousFisher Scientific
Acetonitrile (ACN)HPLC GradeFisher Scientific
Ninhydrin Test KitStandard peptide synthesis grade
SPPS Reaction Vessel10-50 mL with fritted disc
Protocol 1: Resin Preparation and Cinnamoylation

This protocol assumes a starting scale of 0.2 mmol using Fmoc-Phe-Wang resin with a substitution of 0.5 mmol/g (i.e., 400 mg of resin).

  • Resin Swelling:

    • Place 400 mg of Fmoc-Phe-Wang resin into an SPPS reaction vessel.

    • Add ~5 mL of DCM and gently agitate for 20 minutes. Drain the DCM.

    • Add ~5 mL of DMF and gently agitate for 20 minutes. Drain the DMF. This ensures the polymer matrix is fully solvated, making reactive sites accessible.

  • Fmoc Deprotection:

    • Add 5 mL of 20% (v/v) piperidine in DMF to the swollen resin.

    • Agitate for 3 minutes and drain.

    • Add a fresh 5 mL of 20% piperidine in DMF and agitate for an additional 15 minutes.

    • Drain the solution and wash the resin thoroughly with DMF (5 x 5 mL) to remove all traces of piperidine.

  • Deprotection Confirmation (Kaiser Test):

    • Take a small sample of resin beads (~1-2 mg) and wash them with ethanol.[3]

    • Perform a qualitative ninhydrin test. A positive result (deep blue beads) confirms the presence of a free primary amine and successful Fmoc removal.[3] The test is crucial for process validation before proceeding to the costly coupling step.

  • N-Terminal Capping with Cinnamic Acid:

    • In a separate vial, prepare the activation solution:

      • Cinnamic Acid: 118.5 mg (0.8 mmol, 4 equivalents)

      • HOBt: 122.5 mg (0.8 mmol, 4 equivalents)

      • Dissolve in ~3 mL of DMF.

    • Add DIC to the activation solution: 126 µL (0.8 mmol, 4 equivalents).

    • Allow the mixture to pre-activate for 5-10 minutes at room temperature.

    • Add the activated cinnamic acid solution to the deprotected resin.

    • Agitate the reaction mixture for 2-4 hours at room temperature.

  • Final Washing:

    • Drain the coupling solution.

    • Wash the resin thoroughly to remove excess reagents and byproducts:

      • DMF (3 x 5 mL)

      • DCM (3 x 5 mL)

      • Methanol (3 x 5 mL) to shrink the resin for drying.[14]

    • Dry the resin under a high vacuum for at least 4 hours, or preferably overnight.[14]

Protocol 2: Cleavage and Product Precipitation

Safety Note: Perform this procedure in a certified fume hood. TFA is highly corrosive.

  • Prepare Cleavage Cocktail:

    • Prepare "Reagent R": 95% TFA, 2.5% Water, 2.5% TIS (v/v/v). For 10 mL total volume, use 9.5 mL TFA, 250 µL Water, and 250 µL TIS.

    • Cool the cocktail on an ice bath.

  • Perform Cleavage:

    • Place the dried peptide-resin in a round-bottom flask.

    • Add the cold cleavage cocktail to the resin (approx. 10 mL per gram of resin). For this scale, 4-5 mL is sufficient.

    • Allow the reaction to proceed for 2-3 hours at room temperature with occasional stirring.[3]

  • Isolate the Crude Product:

    • Filter the resin using a sintered glass funnel, collecting the TFA filtrate which contains the product.

    • Wash the resin with a small additional volume of fresh TFA (~1 mL) and combine the filtrates.[15]

    • Concentrate the TFA solution under a gentle stream of nitrogen or using a rotary evaporator to a volume of ~1-2 mL.[15]

    • Add the concentrated solution dropwise into a conical tube containing ~40 mL of cold diethyl ether to precipitate the crude product.[15]

    • Centrifuge the mixture, decant the ether, and wash the peptide pellet with cold ether two more times.

    • Dry the resulting white powder under vacuum.

Protocol 3: Purification and Analysis
  • Purification by Preparative RP-HPLC:

    • Peptides are typically purified using preparative or semi-preparative reversed-phase HPLC.[16]

    • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., 50% ACN/water).

    • Typical Conditions:

      • Column: C18, 5-10 µm particle size.

      • Mobile Phase A: 0.1% TFA in Water.

      • Mobile Phase B: 0.1% TFA in Acetonitrile.

      • Gradient: A linear gradient, for example, from 10% to 70% B over 30-40 minutes. The exact gradient should be optimized based on analytical HPLC runs.

      • Detection: UV at 220 nm (peptide bond) and 280 nm (cinnamoyl group).[17]

    • Collect fractions corresponding to the major product peak.

  • Purity Assessment and Characterization:

    • Analytical RP-HPLC: Analyze the collected fractions to assess purity. Pool fractions with >95% purity.[18]

    • Mass Spectrometry: Confirm the identity of the purified product by determining its molecular weight. Electrospray Ionization Mass Spectrometry (ESI-MS) is a standard technique for this purpose.[19][20]

Expected Results & Data Interpretation

For the target molecule, Cinnamoyl-L-Phenylalanine, the expected data is as follows:

AnalysisExpected ResultInterpretation
Analytical HPLC A single major peak with a purity of >95% after purification.Confirms the homogeneity of the final product. The cinnamoyl group increases hydrophobicity, leading to a longer retention time compared to the unconjugated amino acid.
Mass Spectrometry Calculated Monoisotopic Mass: 295.1208 Da. Expected [M+H]⁺: 296.1281 Da.The observed mass should match the calculated mass within the instrument's mass accuracy tolerance, confirming the identity of the Cinnamoyl-Phe conjugate.[20]

Troubleshooting Guide

ProblemPossible Cause(s)Recommended Solution(s)
No/Low Coupling Efficiency (Negative Kaiser test after coupling)1. Inefficient activation of cinnamic acid. 2. Poor quality reagents (DIC, HOBt). 3. Incomplete Fmoc deprotection.1. Double the coupling time or repeat the coupling step. 2. Use fresh, high-quality reagents. 3. Extend deprotection time; confirm with a positive Kaiser test before coupling.
Multiple Peaks in HPLC 1. Incomplete coupling leading to deletion sequences. 2. Racemization during activation/coupling. 3. Side reactions during TFA cleavage.1. Optimize coupling conditions (see above). 2. Ensure proper stoichiometry of HOBt/DIC; avoid strong bases during coupling. 3. Use an optimized scavenger cocktail appropriate for the amino acid.
Low Product Yield after Cleavage 1. Incomplete cleavage from the resin. 2. Product loss during precipitation/washing.1. Extend cleavage time to 3-4 hours. 2. Ensure ether is sufficiently cold; minimize the number of wash steps.

Conclusion

This application note details a robust and validated methodology for the solid-phase synthesis of cinnamoyl-amino acid conjugates. By leveraging the efficiency of the Fmoc/tBu SPPS strategy, this approach allows for the straightforward N-terminal modification of resin-bound amino acids or peptides. The provided protocols, grounded in established chemical principles, emphasize critical process controls such as reaction monitoring and the use of scavengers to ensure high-purity products. This guide serves as a foundational tool for researchers aiming to synthesize and explore this important class of modified biomolecules.

References

  • Coupling Reagents - Aapptec Peptides. (n.d.). Aapptec. Retrieved January 23, 2026, from [Link]

  • Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. (2024, April 29). YouTube. Retrieved January 23, 2026, from [Link]

  • Spasova, M., et al. (2006). Synthesis of cinnamoyl and hydroxycinnamoyl amino acid conjugates and evaluation of their antioxidant activity. Journal of Peptide Science, 12(5), 369-375. Retrieved January 23, 2026, from [Link]

  • Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). CSBio. Retrieved January 23, 2026, from [Link]

  • DeTar, D. F., & Silverstein, R. (1966). Mechanism of the carbodiimide reaction. II. Peptide synthesis on the solid phase. Journal of the American Chemical Society, 88(5), 1020–1023. Retrieved January 23, 2026, from [Link]

  • Synthesis of cinnamoyl and hydroxycinnamoyl amino acid conjugates and evaluation of their antioxidant activity. (2006). ResearchGate. Retrieved January 23, 2026, from [Link]

  • Supplemental materials General Methods. (n.d.). Retrieved January 23, 2026, from [Link]

  • Lee, S. R., et al. (2021). Logical Exploration of Cinnamoyl-Containing Nonribosomal Peptides via Metabologenomic Targeting and Regulator Overexpression. Journal of Natural Products, 84(11), 2919–2928. Retrieved January 23, 2026, from [Link]

  • Rieck, F. (n.d.). Efficient Purification of Synthetic Peptides at High and Low pH. Agilent. Retrieved January 23, 2026, from [Link]

  • Chemical ligation and cleavage on solid support facilitate recombinant peptide purification. (n.d.). PubMed. Retrieved January 23, 2026, from [Link]

  • Peptide Purification. (n.d.). AAPPTec. Retrieved January 23, 2026, from [Link]

  • Arlorio, M., et al. (2020). Hydroxycinnamoyl Amino Acids Conjugates: A Chiral Pool to Distinguish Commercially Exploited Coffea spp. ArTS, 8(2), 23. Retrieved January 23, 2026, from [Link]

  • Carbodiimides and Additives. (2021, May 19). Aapptec Peptides. Retrieved January 23, 2026, from [Link]

  • Wang, Y., et al. (2023). Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. Food Chemistry, 420, 136069. Retrieved January 23, 2026, from [Link]

  • Ashenhurst, J. (2019, February 15). Introduction to Peptide Synthesis. Master Organic Chemistry. Retrieved January 23, 2026, from [Link]

  • Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. Retrieved January 23, 2026, from [Link]

  • Amino Acid Derivatives for Peptide Synthesis. (n.d.). Aapptec. Retrieved January 23, 2026, from [Link]

  • An Overview of the Potential of Mass Spectrometry in the Study of Peptide Drug Conjugates. (n.d.). PubMed. Retrieved January 23, 2026, from [Link]

  • Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3–35. Retrieved January 23, 2026, from [Link]

  • Peptide Cleavage and Protected Cleavage Procedures Application Note. (n.d.). CEM Corporation. Retrieved January 23, 2026, from [Link]

  • Contente, M. L., et al. (2023). Sustainable synthesis of L-phenylalanine derivatives in continuous flow by immobilized phenylalanine ammonia lyase. Frontiers in Catalysis, 3. Retrieved January 23, 2026, from [Link]

  • Clifford, M. N. (2004). The Analysis and Characterization of Chlorogenic Acids and Other Cinnamates. ResearchGate. Retrieved January 23, 2026, from [Link]

  • Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. (2012). The Royal Society of Chemistry. Retrieved January 23, 2026, from [Link]

  • Novabiochem® Coupling reagents. (n.d.). Merck Millipore. Retrieved January 23, 2026, from [Link]

  • How to purify synthetic peptides - what are the options? (2023, January 30). Biotage. Retrieved January 23, 2026, from [Link]

  • Gfesser, G. A., et al. (2008). Acid promoted cinnamyl ion mobility within peptide derived macrocycles. Organic Letters, 10(22), 5227-5230. Retrieved January 23, 2026, from [Link]

  • Albericio, F., & Kruger, H. G. (2012). Solid-phase peptide synthesis. Future Medicinal Chemistry, 4(12), 1527-1529. Retrieved January 23, 2026, from [Link]

  • Synthesis of N-phenyl-l-alanine (2 a). b) Synthesis of one of the... (n.d.). ResearchGate. Retrieved January 23, 2026, from [Link]

  • Methods and protocols of modern solid phase peptide synthesis. (2004). Retrieved January 23, 2026, from [Link]

  • Katsila, T., et al. (2016). Peptide and protein drugs: The study of their metabolism and catabolism by mass spectrometry. Current Pharmaceutical Design, 22(18), 2639-2655. Retrieved January 23, 2026, from [Link]

  • Cleavage of synthetic peptides. (2015). Google Patents.
  • Analysis and Purification of Synthetic Peptides by Liquid Chromatography. (n.d.). Phenomenex. Retrieved January 23, 2026, from [Link]

  • Mechanism of peptide bond formation through carbodiimide. (n.d.). ResearchGate. Retrieved January 23, 2026, from [Link]

  • Unveiling Molecular Transformations in Bioconjugates: Insights from Mass Spectrometry. (2024, March 18). LCGC International. Retrieved January 23, 2026, from [Link]

Sources

Application

Quantitative Analysis of trans-Cinnamoyl-L-phenylalanine: A Detailed Guide to Analytical Methods and Protocols

Introduction: The Significance of Quantifying trans-Cinnamoyl-L-phenylalanine trans-Cinnamoyl-L-phenylalanine (trans-Cinn-Phe-OH) is a molecule of growing interest in pharmaceutical and biomedical research. As an acylate...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Quantifying trans-Cinnamoyl-L-phenylalanine

trans-Cinnamoyl-L-phenylalanine (trans-Cinn-Phe-OH) is a molecule of growing interest in pharmaceutical and biomedical research. As an acylated amino acid, its unique structure, combining the aromatic properties of cinnamic acid with the essential amino acid L-phenylalanine, imparts it with diverse biological activities. Accurate and precise quantification of trans-Cinn-Phe-OH in various biological matrices is paramount for pharmacokinetic studies, metabolism research, and the overall development of novel therapeutics.

This comprehensive guide provides detailed, field-proven protocols for the quantitative analysis of trans-Cinn-Phe-OH in biological samples. We will delve into the principles behind the chosen analytical techniques, offering a robust framework for researchers, scientists, and drug development professionals. The methodologies described herein are designed to be self-validating systems, grounded in established scientific principles and regulatory guidelines.

Principles of Analysis: Selecting the Right Tools for Quantification

The choice of an analytical method for a small molecule like trans-Cinn-Phe-OH is dictated by the required sensitivity, selectivity, and the nature of the sample matrix. For this analyte, two primary techniques are recommended: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

  • HPLC-UV: This technique offers a cost-effective and robust method for quantification. The cinnamoyl moiety in trans-Cinn-Phe-OH is a strong chromophore, absorbing ultraviolet (UV) light, which allows for sensitive detection. The phenylalanine component also contributes to UV absorbance, with a characteristic peak around 260 nm.[1][2] This method is particularly suitable for analyzing samples with relatively high concentrations of the analyte and less complex matrices.

  • LC-MS/MS: For samples with very low concentrations of trans-Cinn-Phe-OH or highly complex biological matrices (e.g., plasma, tissue homogenates), LC-MS/MS is the gold standard. Its superior sensitivity and selectivity are achieved by separating the analyte from the matrix using liquid chromatography and then detecting it based on its specific mass-to-charge ratio (m/z) and fragmentation pattern. This technique minimizes interferences from other matrix components, ensuring highly accurate and reliable quantification.

Sample Preparation: The Critical First Step

The goal of sample preparation is to extract trans-Cinn-Phe-OH from the biological matrix and remove interfering substances like proteins and lipids that can compromise the analytical measurement.[3][4] For plasma or serum samples, protein precipitation is a simple, rapid, and effective method.[5][6]

Workflow for Sample Preparation

Caption: General workflow for protein precipitation of plasma/serum samples.

Protocol 1: Quantification of trans-Cinnamoyl-L-phenylalanine by HPLC-UV

This protocol details a reversed-phase HPLC method with UV detection for the quantification of trans-Cinn-Phe-OH.

Materials and Reagents
  • trans-Cinnamoyl-L-phenylalanine analytical standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water

  • Plasma or serum samples

Instrumentation
  • HPLC system with a UV detector

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • Centrifuge

  • Nitrogen evaporator

Step-by-Step Protocol
  • Preparation of Standards:

    • Prepare a stock solution of trans-Cinn-Phe-OH (1 mg/mL) in methanol.

    • Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 25, 50, 100 µg/mL).

  • Sample Preparation (Protein Precipitation):

    • To 100 µL of plasma/serum sample, add 300 µL of ice-cold acetonitrile.[7]

    • Vortex the mixture vigorously for 1 minute to precipitate proteins.

    • Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

    • Centrifuge the samples at 12,000 x g for 15 minutes at 4°C.[8]

    • Carefully transfer the supernatant to a clean tube.

    • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

    • Reconstitute the dried extract in 100 µL of the mobile phase.

  • HPLC Analysis:

    • Mobile Phase: A mixture of Acetonitrile and 0.1% Formic Acid in water. A gradient elution is recommended for optimal separation.

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 20 µL

    • Column Temperature: 30°C

    • UV Detection Wavelength: 260 nm (based on the phenylalanine chromophore) or a wavelength determined by UV spectral analysis of the compound.[9][10]

    • Run Time: Approximately 10-15 minutes, ensuring the analyte peak is well-resolved.

  • Data Analysis:

    • Construct a calibration curve by plotting the peak area of the trans-Cinn-Phe-OH standards against their known concentrations.

    • Determine the concentration of trans-Cinn-Phe-OH in the unknown samples by interpolating their peak areas from the calibration curve.

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[11] Key validation parameters are summarized in the table below.

Validation ParameterAcceptance Criteria
Linearity Correlation coefficient (r²) ≥ 0.995 for the calibration curve.
Accuracy % Recovery between 80-120% of the nominal concentration.
Precision Repeatability (intra-day) and Intermediate Precision (inter-day) RSD ≤ 15%.
Specificity No interfering peaks at the retention time of the analyte in blank matrix samples.
Limit of Quantitation (LOQ) The lowest concentration on the calibration curve that can be quantified with acceptable precision and accuracy.
Limit of Detection (LOD) The lowest concentration of analyte that can be detected but not necessarily quantified.

Protocol 2: Ultrasensitive Quantification by LC-MS/MS

For low-level quantification, this LC-MS/MS protocol provides the necessary sensitivity and selectivity.

Materials and Reagents
  • As per Protocol 1

  • Internal Standard (IS): A stable isotope-labeled analog of trans-Cinn-Phe-OH is ideal. If unavailable, a structurally similar compound can be used.

Instrumentation
  • LC-MS/MS system (e.g., a triple quadrupole mass spectrometer)

  • As per Protocol 1

Step-by-Step Protocol
  • Preparation of Standards and Samples:

    • Follow the same procedure as in Protocol 1 for preparing calibration standards and processing samples.

    • Prior to protein precipitation, spike all samples, standards, and quality controls with the internal standard at a fixed concentration.

  • LC-MS/MS Analysis:

    • Liquid Chromatography: Utilize similar LC conditions as in Protocol 1, potentially with a lower flow rate (e.g., 0.4-0.6 mL/min) and a smaller particle size column for improved separation.

    • Mass Spectrometry:

      • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode (to be optimized).

      • Detection Mode: Multiple Reaction Monitoring (MRM).

      • MRM Transitions: Determine the specific precursor ion (Q1) and product ion (Q3) transitions for both trans-Cinn-Phe-OH and the internal standard by direct infusion of the compounds into the mass spectrometer. For example, for a related compound, phenylalanine, transitions of m/z 166.2/120.2 have been reported.[12]

  • Data Analysis:

    • Quantify trans-Cinn-Phe-OH using the ratio of the peak area of the analyte to the peak area of the internal standard.

    • Construct a calibration curve by plotting the peak area ratio against the concentration of the standards.

    • Determine the concentration in unknown samples from this curve.

Workflow for LC-MS/MS Analysis

Caption: Schematic of the LC-MS/MS analytical workflow.

Trustworthiness and Self-Validation

The protocols described are designed to be inherently robust and self-validating. The inclusion of a calibration curve in every analytical run ensures the accuracy of quantification. The use of an internal standard in the LC-MS/MS method corrects for variations in sample preparation and instrument response, further enhancing the reliability of the results. Adherence to established validation guidelines from regulatory bodies like the FDA and ICH is crucial for ensuring the integrity of the data generated.[11][13]

Conclusion

The accurate quantification of trans-Cinnamoyl-L-phenylalanine is essential for advancing research and development in the pharmaceutical sciences. The HPLC-UV and LC-MS/MS methods detailed in this guide provide robust and reliable protocols for this purpose. By understanding the principles behind these techniques and meticulously following the outlined procedures, researchers can generate high-quality, reproducible data to support their scientific investigations.

References

  • Kim, J. H., et al. (2006). Determination of phenylalanine in human serum by isotope dilution liquid chromatography/tandem mass spectrometry. Rapid communications in mass spectrometry, 20(12), 1869–1873. [Link]

  • ResearchGate. (n.d.). Normalised UV-Vis absorption of the fluorescent amino acids Phenylalanine, Tryptophan and Tyrosine. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Retrieved from [Link]

  • Waters Corporation. (n.d.). Direct Amino Acids Analysis in Biological Fluids by Mixed-Mode LC-MS/MS. Retrieved from [Link]

  • ResearchGate. (n.d.). HPLC chromatograms of phenylalanine (standard solutions) at different concentrations. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • Li, W., et al. (2023). A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. Molecules, 28(8), 3465. [Link]

  • Al-Asmari, A. I., et al. (2023). Optimization and validation of a bioanalytical HPLC-UV technique for simultaneous determination of underivatized phenylalanine and tyrosine in the blood for phenylketonuria diagnosis and monitoring. Journal of Chromatography B, 1229, 123888. [Link]

  • European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • Bornaghi, L. F., et al. (2005). N-Cinnamoyl-l-phenylalanine methyl ester. Acta Crystallographica Section E: Structure Reports Online, 61(10), o3539-o3540. [Link]

  • Biotage. (n.d.). Bioanalytical sample preparation. Retrieved from [Link]

  • protocols.io. (2024). LC/MS analysis of plasma samples from PPMI. Retrieved from [Link]

  • LCGC International. (2007). LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. Retrieved from [Link]

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Phenylalanine. Retrieved from [Link]

  • Organomation. (n.d.). Serum Sample Preparation for LC-MS and GC-MS. Retrieved from [Link]

  • Agilent. (n.d.). Peptide and Amino Acid Quantification Using UV Fluorescence in Synergy HT Multi-Mode Microplate Reader. Retrieved from [Link]

  • Eagle Biosciences. (n.d.). Phenylalanine, Tyrosine & Tryptophan HPLC Assay. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Determination of amino acids in human biological fluids by high-performance liquid chromatography: critical review. Retrieved from [Link]

  • ACS Publications. (2023). SPAP: Soluble Human Plasma Proteoform Analysis via Acetonitrile Precipitation and Top-Down Mass Spectrometry. Retrieved from [Link]

  • Spectroscopy Europe. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Retrieved from [Link]

  • Baitai Paike Biotechnology Co., Ltd. (n.d.). LC-MS Amino Acid Analysis. Retrieved from [Link]

  • LCGC International. (n.d.). A New Automated Approach for the Determination of Peptides in Human Plasma Using On-line SPE–LC–MS–MS. Retrieved from [Link]

  • RSC Publishing. (n.d.). Analytical Methods. Retrieved from [Link]

  • ACS Omega. (2023). The Impact of the Serum Extraction Protocol on Metabolomic Profiling Using UPLC-MS/MS and FTIR Spectroscopy. Retrieved from [Link]

  • NASA Technical Reports Server. (n.d.). photochemistry of dl-phenylalanine. Retrieved from [Link]

  • ResearchGate. (n.d.). How to extract small molecules from cell culture media for LC-MS ?. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). UV Spectral Properties of Phenylalanine Powder. Retrieved from [Link]

Sources

Method

Application Notes and Protocols for Studying Enzyme Kinetics with trans-Cinnamoyl-L-phenylalanine

Introduction: A Modern Tool for Classic Enzymology In the landscape of drug discovery and fundamental biochemical research, the precise characterization of enzyme kinetics remains a cornerstone of understanding biologica...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Modern Tool for Classic Enzymology

In the landscape of drug discovery and fundamental biochemical research, the precise characterization of enzyme kinetics remains a cornerstone of understanding biological processes and designing effective therapeutic agents. The choice of substrate is paramount for a successful kinetic assay, requiring a compound that is not only specifically recognized and processed by the enzyme of interest but also allows for a convenient and accurate method of monitoring the reaction progress. trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) has emerged as a valuable tool for researchers studying proteases, particularly chymotrypsin and carboxypeptidase A.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of trans-Cinnamoyl-phe-OH for the detailed kinetic analysis of these enzymes. We will delve into the underlying principles of its application, provide detailed, field-proven protocols, and guide you through the subsequent data analysis to determine key enzymatic parameters. The methodologies described herein are designed to be self-validating, ensuring the generation of robust and reproducible data.

Principle of the Assay: Chromogenic Reporting of Enzymatic Activity

The utility of trans-Cinnamoyl-phe-OH as a substrate for studying enzyme kinetics lies in its chromogenic properties upon enzymatic cleavage. The substrate itself, an amide derivative of L-phenylalanine, is hydrolyzed by specific proteases at the peptide bond. This reaction releases trans-cinnamic acid, a molecule that exhibits a distinct ultraviolet (UV) absorbance profile compared to the intact substrate.

The core principle of the assay is the spectrophotometric monitoring of the increase in absorbance at a specific wavelength, which directly correlates with the formation of trans-cinnamic acid. This allows for a continuous, real-time measurement of the enzymatic reaction rate. The initial velocity of the reaction can then be determined at various substrate concentrations to elucidate the enzyme's kinetic parameters, such as the Michaelis constant (Km) and the maximum velocity (Vmax).

Featured Enzymes and Substrate Specificity

α-Chymotrypsin

Chymotrypsin is a serine protease that plays a crucial role in digestion by hydrolyzing peptide bonds.[1] It exhibits a strong preference for cleaving at the C-terminus of large hydrophobic amino acids, such as phenylalanine, tyrosine, and tryptophan.[1] The phenylalanine residue in trans-Cinnamoyl-phe-OH makes it an excellent substrate for chymotrypsin, allowing for the sensitive detection of its proteolytic activity.

Carboxypeptidase A

Carboxypeptidase A is a metalloexopeptidase that catalyzes the hydrolysis of the C-terminal peptide bond of proteins and peptides.[2] It displays a preference for C-terminal residues with aromatic or bulky aliphatic side chains.[2][3] The C-terminal phenylalanine of trans-Cinnamoyl-phe-OH makes it a suitable substrate for characterizing the activity of carboxypeptidase A.

Experimental Protocols

Materials and Reagents
  • trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH)

  • α-Chymotrypsin (from bovine pancreas)

  • Carboxypeptidase A (from bovine pancreas)

  • Tris-HCl buffer (e.g., 50 mM, pH 7.8)

  • Dimethyl sulfoxide (DMSO)

  • UV-transparent 96-well plates or cuvettes

  • Spectrophotometer capable of reading in the UV range

Protocol 1: Kinetic Analysis of α-Chymotrypsin

This protocol outlines the steps to determine the Michaelis-Menten parameters for chymotrypsin using trans-Cinnamoyl-phe-OH.

1. Reagent Preparation:

  • Enzyme Stock Solution: Prepare a stock solution of α-chymotrypsin (e.g., 1 mg/mL) in a suitable buffer (e.g., 1 mM HCl) and store it at -20°C. On the day of the experiment, dilute the stock solution to the desired working concentration (e.g., 1-10 µg/mL) in Tris-HCl buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate for a sufficient duration.

  • Substrate Stock Solution: Prepare a high-concentration stock solution of trans-Cinnamoyl-phe-OH (e.g., 10 mM) in DMSO. This is necessary due to the limited aqueous solubility of the substrate.

  • Substrate Working Solutions: Prepare a series of dilutions of the substrate stock solution in Tris-HCl buffer to achieve a range of final concentrations in the assay (e.g., 0.05 mM to 2 mM). It is crucial to test a range of concentrations that bracket the expected Km value.

2. Assay Procedure:

  • Set up the spectrophotometer to read absorbance at 290 nm . This wavelength corresponds to the maximum absorbance of the product, trans-cinnamic acid.[2][4]

  • Equilibrate the spectrophotometer and the reaction components to the desired temperature (e.g., 25°C or 37°C).

  • To each well of a UV-transparent 96-well plate or a cuvette, add the appropriate volume of Tris-HCl buffer and the substrate working solution.

  • Initiate the reaction by adding a small volume of the diluted chymotrypsin solution. The final volume in each well should be consistent (e.g., 200 µL).

  • Immediately start monitoring the increase in absorbance at 290 nm over time (e.g., every 15-30 seconds for 5-10 minutes).

  • Controls are critical:

    • No-Enzyme Control: A reaction mixture containing the highest concentration of substrate but no enzyme to measure the rate of non-enzymatic hydrolysis.

    • No-Substrate Control: A reaction mixture containing the enzyme but no substrate to establish the baseline absorbance of the enzyme solution.

3. Data Analysis:

  • Calculate the initial reaction velocity (v₀) for each substrate concentration from the linear portion of the absorbance versus time plot. The velocity is the slope of this linear phase.

  • Convert the rate of change in absorbance (ΔAbs/min) to the rate of product formation (µM/min) using the Beer-Lambert law (A = εcl), where:

    • A is the absorbance

    • ε is the molar extinction coefficient of trans-cinnamic acid at 290 nm (approximately 17,400 M⁻¹cm⁻¹)[4]

    • c is the concentration of the product

    • l is the path length of the cuvette or the well (this needs to be determined for the specific plate reader used).

  • Plot the initial velocity (v₀) against the substrate concentration ([S]).

  • Fit the data to the Michaelis-Menten equation to determine Km and Vmax.[5] This can be done using non-linear regression software, which is the most accurate method.

  • Alternatively, use a linear transformation of the Michaelis-Menten equation, such as the Lineweaver-Burk plot (1/v₀ vs. 1/[S]), to visually estimate Km and Vmax.

Protocol 2: Kinetic Analysis of Carboxypeptidase A

The protocol for carboxypeptidase A is similar to that for chymotrypsin, with some key modifications.

1. Reagent Preparation:

  • Enzyme Stock Solution: Prepare a stock solution of carboxypeptidase A in a high-salt buffer (e.g., 10% LiCl or 1 M NaCl) to maintain its stability and activity. Dilute to the working concentration in the assay buffer on the day of the experiment.

  • Substrate Stock and Working Solutions: Prepare as described for the chymotrypsin assay.

2. Assay Procedure:

  • Follow the same steps as for the chymotrypsin assay, using the diluted carboxypeptidase A solution to initiate the reaction.

  • The optimal pH for carboxypeptidase A is typically around 7.5.[4]

3. Data Analysis:

  • Perform the data analysis as described for the chymotrypsin assay to determine the Km and Vmax for carboxypeptidase A with trans-Cinnamoyl-phe-OH.

Data Presentation and Interpretation

Michaelis-Menten Kinetics

The relationship between the initial reaction velocity (v₀) and the substrate concentration ([S]) is described by the Michaelis-Menten equation:

v₀ = (Vmax * [S]) / (Km + [S])

Where:

  • Vmax is the maximum reaction velocity when the enzyme is saturated with the substrate.[5]

  • Km (Michaelis constant) is the substrate concentration at which the reaction velocity is half of Vmax. It is an indicator of the enzyme's affinity for the substrate; a lower Km indicates a higher affinity.[5]

A typical Michaelis-Menten plot will show a hyperbolic curve.

Lineweaver-Burk Plot

The Lineweaver-Burk plot is a double reciprocal plot of the Michaelis-Menten equation:

1/v₀ = (Km/Vmax) * (1/[S]) + 1/Vmax

This plot linearizes the kinetic data, where:

  • The y-intercept is equal to 1/Vmax.

  • The x-intercept is equal to -1/Km.

  • The slope is Km/Vmax.

While historically useful, it's important to note that the Lineweaver-Burk plot can give undue weight to data points at low substrate concentrations, which may have a higher degree of error. Therefore, non-linear regression is the preferred method for determining kinetic parameters.

Example Data Table
Substrate Concentration [S] (mM)Initial Velocity (v₀) (µM/min)1/[S] (mM⁻¹)1/v₀ (min/µM)
0.15.010.00.200
0.28.35.00.120
0.514.32.00.070
1.020.01.00.050
2.025.00.50.040

Visualizing the Workflow and Mechanism

To aid in the conceptualization of the experimental process and the underlying enzymatic reaction, the following diagrams are provided.

experimental_workflow cluster_prep Reagent Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Enzyme_Stock Enzyme Stock Working_Solutions Working Solutions Enzyme_Stock->Working_Solutions Substrate_Stock Substrate Stock Substrate_Stock->Working_Solutions Reaction_Setup Reaction Setup in Plate/Cuvette Working_Solutions->Reaction_Setup Spectro_Reading Spectrophotometric Reading (290 nm) Reaction_Setup->Spectro_Reading Initial_Velocity Calculate Initial Velocity (v₀) Spectro_Reading->Initial_Velocity MM_Plot Michaelis-Menten Plot Initial_Velocity->MM_Plot LB_Plot Lineweaver-Burk Plot Initial_Velocity->LB_Plot Kinetic_Parameters Determine Km and Vmax MM_Plot->Kinetic_Parameters LB_Plot->Kinetic_Parameters

Caption: Experimental workflow for enzyme kinetic analysis.

enzymatic_cleavage cluster_reaction Enzymatic Hydrolysis Substrate trans-Cinnamoyl-phe-OH (Low Absorbance at 290 nm) ES_Complex Enzyme-Substrate Complex Substrate->ES_Complex + Enzyme Enzyme Chymotrypsin or Carboxypeptidase A Enzyme->ES_Complex ES_Complex->Enzyme Product1 trans-Cinnamic Acid (High Absorbance at 290 nm) ES_Complex->Product1 Hydrolysis Product2 L-Phenylalanine ES_Complex->Product2

Caption: Enzymatic cleavage of trans-Cinnamoyl-phe-OH.

Advantages and Considerations

The use of trans-Cinnamoyl-phe-OH offers several advantages for studying enzyme kinetics:

  • Continuous Assay: The chromogenic nature of the product allows for real-time monitoring of the reaction, providing a more detailed picture of the enzyme's activity compared to endpoint assays.

  • Sensitivity: The high molar extinction coefficient of trans-cinnamic acid allows for the detection of low levels of enzymatic activity.

  • Specificity: The phenylalanine moiety provides a specific target for enzymes like chymotrypsin and carboxypeptidase A.

However, researchers should also consider the following:

  • Substrate Solubility: The limited aqueous solubility of trans-Cinnamoyl-phe-OH necessitates the use of a co-solvent like DMSO, which could potentially affect enzyme activity at high concentrations. It is crucial to maintain a consistent and low final concentration of the co-solvent across all assays.

  • Product Inhibition: In some cases, the reaction products can act as inhibitors of the enzyme. It is important to measure the initial velocity of the reaction before product accumulation becomes significant.

  • pH Dependence: The absorbance of trans-cinnamic acid may be pH-dependent. Therefore, it is essential to perform all assays at a constant and well-buffered pH.

Conclusion

trans-Cinnamoyl-L-phenylalanine is a robust and reliable substrate for the kinetic characterization of proteases such as chymotrypsin and carboxypeptidase A. The straightforward spectrophotometric assay described in this application note, coupled with rigorous data analysis, enables the determination of key kinetic parameters that are vital for understanding enzyme function and for the development of novel therapeutics. By following the detailed protocols and considering the key experimental variables, researchers can generate high-quality, reproducible data to advance their scientific endeavors.

References

  • Chemistry LibreTexts. (2023, February 12). 7.2: Chymotrypsin. Retrieved from [Link]

  • Wikipedia. (2024). Carboxypeptidase A. Retrieved from [Link]

  • TeachMePhysiology. (2024, April 8). Enzyme Kinetics - Structure - Function - Michaelis-Menten Kinetics. Retrieved from [Link]

  • ResearchGate. (n.d.). Pathways for L-phenylalanine, 2-phenylethanol and trans-cinnamate.... Retrieved from [Link]

  • Yamada, H., Kumagai, H., Nagate, T., & Yoshida, H. (1971). Production of l-Phenylalanine from trans-Cinnamic Acid with Rhodotorula glutinis Containing l-Phenylalanine Ammonia-Lyase Activity. Applied Microbiology, 22(5), 773–778. Retrieved from [Link]

  • ResearchGate. (n.d.). Amino acids L-phenylalanine and L-lysine involvement in trans and cis piperamides biosynthesis in two Piper species. Retrieved from [Link]

  • Petkov, D. D., & Stoineva, I. B. (1984). Kinetic studies on the chymotrypsin A alpha-catalyzed hydrolysis of a series of N-acetyl-L-phenylalanyl peptides. Biochemical and Biophysical Research Communications, 118(1), 317–323. Retrieved from [Link]

  • ChromogenicSubstrates.com. (n.d.). Enzyme Kinetics. Retrieved from [Link]

  • MedSchoolCoach. (2023, November 28). Mastering Lineweaver-Burk Plots: A Comprehensive Guide for MCAT Biochemistry. Retrieved from [Link]

  • YouTube. (2021, May 6). Enzyme Kinetics Data Analysis. Retrieved from [Link]

  • Wang, Y., et al. (2025). Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. Food Chemistry, 459, 139988. Retrieved from [Link]

  • Song, J., et al. (2015). Substrate Specificity of Human Carboxypeptidase A6. The Journal of biological chemistry, 290(2), 1012–1022. Retrieved from [Link]

  • Khan Academy. (n.d.). Enzyme inhibition and kinetics graphs. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 2). Michaelis-Menten Kinetics. Retrieved from [Link]

  • Patsnap. (2025, May 9). How to Determine Km and Vmax from Lab Data. Retrieved from [Link]

  • AK Lectures. (2015, March 18). Chymotrypsin and Covalent Catalysis. Retrieved from [Link]

  • ResearchGate. (2025, October 26). Chymotrypsin inhibitor assay: Expressing, calculating, and standardizing inhibitory activity in absolute amounts of chymotrypsin inhibited. Retrieved from [Link]

  • ResearchGate. (n.d.). Alternative Pathway to the Formation of trans -Cinnamic Acid Derived from l -Phenylalanine in Tea ( Camellia sinensis ) Plants and Other Plants | Request PDF. Retrieved from [Link]

  • Wikipedia. (2024). Lineweaver–Burk plot. Retrieved from [Link]

  • Khan Academy. (n.d.). Basics of enzyme kinetics graphs. Retrieved from [Link]

  • Proteopedia. (2019, January 9). Carboxypeptidase A. Retrieved from [Link]

  • MDPI. (2022). Phenylalanine, Tyrosine, and DOPA Are bona fide Substrates for Bambusa oldhamii BoPAL4. Retrieved from [Link]

  • Gao, J., & Garcia-Viloca, M. (2004). Catalysis of Carboxypeptidase A: Promoted-water vs Nucleophilic Pathways. Journal of the American Chemical Society, 126(18), 5779–5789. Retrieved from [Link]

  • Petkov, D. D., & Stoineva, I. B. (1984). The kinetics of hydrolysis of some extended N-aminoacyl-L-phenylalanine methyl esters by bovine chymotrypsin A-alpha. Evidence for enzyme subsite S5. Biochemical and Biophysical Research Communications, 118(1), 317–323. Retrieved from [Link]

  • Gene Target Solutions. (n.d.). Modified Chymotrypsin (Bovine) - Sequencing Grade Cat. No. EN-160. Retrieved from [Link]

  • YouTube. (2014, October 4). Biochemistry | Enzyme Kinetics (Spectrophotometry & Calculations). Retrieved from [Link]

  • AK Lectures. (2015, March 14). Lineweaver-Burk Plot and Reversible Inhibition. Retrieved from [Link]

  • University of California, San Diego. (2023, February 21). Lecture 13 Determination of Km and Vmax. Retrieved from [Link]

  • ResearchGate. (2025, September 25). (PDF) The specificity of carboxypeptidase. Retrieved from [Link]

  • Proteopedia. (2019, January 9). Carboxypeptidase A. Retrieved from [Link]

  • MedSchoolCoach. (n.d.). Lineweaver Burk Plots – MCAT Biochemistry. Retrieved from [Link]

  • Kullmann, W. (1982). Kinetics of chymotrypsin- and papain-catalysed synthesis of [leucine]enkephalin and [methionine]enkephalin. The Biochemical journal, 207(3), 527–534. Retrieved from [Link]

  • Wikipedia. (2024). Chymotrypsin. Retrieved from [Link]

  • Wikipedia. (2024). Michaelis–Menten kinetics. Retrieved from [Link]

  • Anderson, J. W., & Fowden, L. (1970). Properties and substrate specificities of the phenylalanyl-transfer-ribonucleic acid synthetases of Aesculus species. The Biochemical journal, 119(4), 677–690. Retrieved from [Link]

  • Kaiser, B. L., & Kaiser, E. T. (1972). EFFECT OF D2O ON THE CARBOXYPEPTIDASE-CATALYZED HYDROLYSIS OF O-(trans-CINNAMOYL)-L-β-PHENYLLACTATE AND N-(N-BENZOYLGLYCYL)-L-PHENYLALANINE. Proceedings of the National Academy of Sciences of the United States of America, 69(9), 2485–2488. Retrieved from [Link]

  • O'Connor, C. J., & Tan, L. E. (1981). Kinetics of N-glutaryl-L-phenylalanine p-nitroanilide hydrolysis catalyzed by alpha-chymotrypsin in aqueous solutions of dodecyltrimethylammonium bromide. Journal of the American Chemical Society, 103(15), 4993–4998. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low Bioactivity in trans-Cinnamoyl-phe-OH Experiments

Welcome to the technical support center for trans-Cinnamoyl-phe-OH. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the bioactivity of this comp...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for trans-Cinnamoyl-phe-OH. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the bioactivity of this compound in their experimental setups. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific rationale to empower you to effectively troubleshoot and optimize your experiments. We will delve into the critical aspects of compound integrity, solubility, stability, and cellular interactions that are paramount to achieving reproducible and meaningful results.

Introduction to trans-Cinnamoyl-phe-OH

trans-Cinnamoyl-L-phenylalanine (C18H17NO3, MW: 295.34) is a synthetic compound that conjugates trans-cinnamic acid with L-phenylalanine via an amide bond. Cinnamic acid derivatives are a well-documented class of compounds with a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects.[1][2] The addition of the phenylalanine moiety can influence the compound's physicochemical properties, such as its hydrophobicity and potential for interactions with biological targets.[3] Low or inconsistent bioactivity in experiments with this compound can often be traced back to a few key areas, which we will explore in this guide.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Question 1: I am not observing the expected biological effect with trans-Cinnamoyl-phe-OH. Where should I start my troubleshooting?

Answer:

When faced with a lack of bioactivity, it is crucial to systematically validate your experimental inputs. The primary areas to investigate are the compound's identity and purity , its solubility in your assay medium , and its stability under your experimental conditions .

Here is a logical workflow to begin your investigation:

G start Low or No Bioactivity Observed compound_check Step 1: Verify Compound Identity & Purity start->compound_check solubility_check Step 2: Assess Solubility & Precipitation compound_check->solubility_check Purity Confirmed stability_check Step 3: Evaluate Compound Stability solubility_check->stability_check Solubility Confirmed assay_params Step 4: Re-evaluate Assay Parameters stability_check->assay_params Stability Confirmed end_point Resolution assay_params->end_point

Caption: Initial troubleshooting workflow for low bioactivity.

Question 2: How can I be sure that the trans-Cinnamoyl-phe-OH I am using is of sufficient quality?

Answer:

The identity and purity of your compound are foundational to your experimental success. An impure or degraded compound can lead to a lack of activity or even off-target effects.

Expertise & Experience: It is not uncommon for the observed bioactivity to be misattributed to the primary compound when, in fact, a highly potent impurity is responsible. Conversely, if the compound has degraded or is of low purity, the effective concentration will be lower than calculated, potentially leading to a false-negative result.[4]

Trustworthiness through Verification:

  • Certificate of Analysis (CoA): Always obtain a CoA from your supplier. This document should provide details on the compound's identity, purity (typically >95%), and the methods used for this determination (e.g., HPLC, NMR).

  • Independent Verification: If you are observing persistent issues, or for long-term studies, it is best practice to independently verify the compound's identity and purity.

    • High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique to assess the purity of a compound and to detect the presence of impurities.[5]

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the chemical structure of your compound.[6]

    • Mass Spectrometry (MS): MS will confirm the molecular weight of the compound.

Table 1: Recommended Analytical Techniques for Compound Verification

TechniquePurposeExpected Outcome for trans-Cinnamoyl-phe-OH
¹H NMR Structural confirmation and purity estimation.Characteristic peaks corresponding to the protons of the cinnamoyl and phenylalanine moieties with correct integration values.[6]
¹³C NMR Confirms the carbon skeleton.Expected number of carbon signals with appropriate chemical shifts.
HPLC Purity assessment.A single major peak with >95% area under the curve.
LC-MS Identity and purity confirmation.A major peak in the chromatogram with a mass corresponding to the molecular weight of trans-Cinnamoyl-phe-OH (295.34 g/mol ).
Question 3: My trans-Cinnamoyl-phe-OH is precipitating in the cell culture medium. How can I improve its solubility?

Answer:

The conjugation of the hydrophobic cinnamoyl and phenylalanine groups suggests that trans-Cinnamoyl-phe-OH likely has poor aqueous solubility.[6] Precipitation of the compound in your assay medium will drastically reduce its effective concentration and lead to inconsistent results.

Causality behind Solubility Issues:

When a concentrated stock solution of a hydrophobic compound (typically in DMSO) is diluted into an aqueous medium, the compound may crash out of solution if its concentration exceeds its aqueous solubility limit.

Step-by-Step Protocol for Preparing a Soluble Working Solution:

  • Prepare a High-Concentration Stock Solution:

    • Dissolve the trans-Cinnamoyl-phe-OH powder in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock (e.g., 10-50 mM). Gentle warming or vortexing may aid in dissolution.[7]

  • Perform Serial Dilutions in DMSO:

    • If you are creating a dose-response curve, perform your serial dilutions in 100% DMSO. This prevents the compound from precipitating at intermediate concentrations.[8]

  • Final Dilution into Assay Medium:

    • Directly add the small volume of the DMSO stock into the final assay medium with vigorous mixing.

    • Crucially, ensure the final concentration of DMSO in your cell culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. [9]

Troubleshooting Persistent Solubility Problems:

  • Use of Co-solvents: If precipitation is still an issue, consider the use of a co-solvent in your final dilution step. Pluronic F-68, a non-ionic surfactant, can help to maintain the solubility of hydrophobic compounds in aqueous media.[1]

  • Serum in Media: The presence of serum proteins like albumin in the cell culture medium can sometimes help to solubilize hydrophobic compounds.[10] However, be aware that this can also reduce the free concentration of your compound available to interact with the cells.

Question 4: Could my compound be degrading in the incubator? How do I assess the stability of trans-Cinnamoyl-phe-OH?

Answer:

The amide bond in trans-Cinnamoyl-phe-OH is generally stable.[11] However, the overall stability of the molecule in a complex biological medium (containing enzymes, varying pH) over the course of a multi-day experiment should not be taken for granted.

Assessing Compound Stability in Your Assay Conditions:

A simple experiment can be conducted to determine if your compound is stable over the time course of your assay.

  • Prepare a solution of trans-Cinnamoyl-phe-OH in your complete cell culture medium at the highest concentration you are testing.

  • Incubate this solution under the same conditions as your experiment (e.g., 37°C, 5% CO₂).

  • Take aliquots at different time points (e.g., 0, 4, 8, 24, 48 hours).

  • Analyze the aliquots by HPLC. A decrease in the area of the main peak corresponding to your compound over time would indicate degradation.

If instability is detected, you may need to consider shorter incubation times or replenishing the compound in the medium during the experiment.

Question 5: I've confirmed my compound is pure, soluble, and stable, but I still see low bioactivity. What are the next steps?

Answer:

If the fundamental properties of the compound are sound, the issue may lie with its interaction with the biological system or the assay itself.

Cellular Permeability:

  • The Problem: For intracellular targets, the compound must be able to cross the cell membrane. While the hydrophobic nature of trans-Cinnamoyl-phe-OH suggests it may have some membrane permeability, this is not guaranteed.[12]

  • Troubleshooting:

    • Consider a cell-free assay: If you are targeting a specific enzyme, for example, a cell-free enzymatic assay would bypass the need for membrane transport.

    • Permeabilize the cells: For some mechanistic studies, you could use a mild detergent (e.g., digitonin) to permeabilize the cell membrane, allowing the compound to access intracellular targets. However, this is a terminal experiment and not suitable for all assay types.

Interaction with Serum Proteins:

  • The Problem: As mentioned, serum proteins can bind to small molecules, reducing their effective concentration.[10] If your assay medium contains a high percentage of serum, this could be a significant factor.

  • Troubleshooting:

    • Reduce Serum Concentration: Try performing the assay in a medium with a lower serum concentration or in a serum-free medium, if your cells can tolerate it for the duration of the experiment.

Incorrect Biological Target or Mechanism:

  • The Hypothesis: Cinnamoyl derivatives have been shown to inhibit the NF-κB signaling pathway.[13] This is a plausible mechanism of action for trans-Cinnamoyl-phe-OH in assays measuring inflammation or cell survival.

G stimulus Inflammatory Stimulus (e.g., LPS, TNF-α) receptor Receptor Activation stimulus->receptor IKK IKK Complex receptor->IKK IkB IκBα Phosphorylation & Degradation IKK->IkB NFkB NF-κB (p65/p50) Translocation to Nucleus IkB->NFkB gene Gene Transcription (e.g., IL-6, TNF-α, COX-2) NFkB->gene compound trans-Cinnamoyl-phe-OH compound->IKK Potential Inhibition

Caption: A potential mechanism of action for trans-Cinnamoyl-phe-OH via inhibition of the NF-κB pathway.

  • Troubleshooting:

    • Use a positive control: Ensure your assay is working as expected by using a known activator or inhibitor of the pathway you are studying.

    • Verify the target in your cell line: Confirm that your chosen cell line expresses the target of interest and that the pathway is active and responsive.

    • Broaden your investigation: Consider that trans-Cinnamoyl-phe-OH may have other biological targets. Cinnamic acid derivatives have been investigated as inhibitors of various enzymes, including protein kinases and histone acetyltransferases.[14][15]

Summary of Key Troubleshooting Points

IssuePotential CauseRecommended Action
No/Low Activity Compound identity or purity issues.Verify with CoA, HPLC, NMR, and/or MS.[5][6]
Precipitation in Media Poor aqueous solubility.Prepare high-concentration stock in DMSO, perform serial dilutions in DMSO, and ensure final DMSO concentration is low (≤0.5%).[7][8][9]
Inconsistent Results Compound degradation.Assess stability in assay media over time using HPLC.
Activity in Cell-Free but not Cell-Based Assay Poor cell permeability.Consider alternative assays or cell permeabilization.
Reduced Activity in High-Serum Media Binding to serum proteins.Reduce serum concentration or use serum-free media for the experiment.[10]
Validated Compound, Still No Activity Incorrect biological target or assay design.Use positive controls, validate the pathway in your cell model, and consider alternative mechanisms.[13]

References

  • Gouleni, A., et al. (2023). Anticancer Potential of Novel Cinnamoyl Derivatives against U87MG and SHSY-5Y Cell Lines. Anti-Cancer Agents in Medicinal Chemistry, 23(15), 1735-1747.
  • Özdemir, A., et al. (2022). Synthesis of New Cinnamoyl-Amino Acid Conjugates and in Vitro Cytotoxicity and Genotoxicity Studies. Chemistry & Biodiversity, 19(8), e202200426.
  • Spasova, M., et al. (2006). Synthesis of cinnamoyl and hydroxycinnamoyl amino acid conjugates and evaluation of their antioxidant activity. Journal of Peptide Science, 12(5), 369-375.
  • Gümüş, I., et al. (2022). Synthesis of New Cinnamoyl-Amino Acid Conjugates and in Vitro Cytotoxicity and Genotoxicity Studies.
  • Li, L. (2013). How to deal with the poor solubility of tested compounds in MTT assay?
  • Valente, S., et al. (2017). Structure-Activity Relationships on Cinnamoyl Derivatives as Inhibitors of p300 Histone Acetyltransferase. ChemMedChem, 12(16), 1335-1343.
  • El-Gamal, M. I., et al. (2024). Elucidating the Anticancer Mechanisms of Cinnamoyl Sulfonamide Hydroxamate: Insights From DNA Content Analysis and Gene Expression Profiling in Squamous Cell Carcinoma. Cureus, 16(3), e57303.
  • Ost, M., et al. (2023). Adverse bioenergetic effects of N-acyl amino acids in human adipocytes overshadow beneficial mitochondrial uncoupling. Molecular Metabolism, 76, 101795.
  • Gunnaiah, R., et al. (2012). Hydroxycinnamic acid amide metabolism: Physiology and biochemistry.
  • Kumar, A., et al. (2025).
  • Angelis, A. D., et al. (2020). Hydroxycinnamoyl Amino Acids Conjugates: A Chiral Pool to Distinguish Commercially Exploited Coffea spp. Applied Sciences, 10(7), 2591.
  • Marcinkowski, M., & Fita, I. (2016). Cinnamic Acid Derivatives as Inhibitors of Oncogenic Protein Kinases--Structure, Mechanisms and Biomedical Effects. Current Medicinal Chemistry, 23(13), 1301-1317.
  • MedChemExpress. (n.d.). Compound Handling Instructions. MedChemExpress.
  • Al-Gharabli, S. I., et al. (2015). Rapid hydrolysis of amides under physiological conditions: influence of the microenvironment on the stability of the amide bond. Archiv der Pharmazie, 348(5), 351-358.
  • Wu, C. H., et al. (2021). The effects of CC-EO and trans-cinnamaldehyde on the cell viability of α-MSH-treated B16 cells and WS-1 cells.
  • Imai, M., et al. (2015). Inhibitory effects of hydroxylated cinnamoyl esters on lipid absorption and accumulation. Bioorganic & Medicinal Chemistry, 23(13), 3788-3795.
  • Nijkamp, K., et al. (2005). Pathways for L-phenylalanine, 2-phenylethanol and trans-cinnamate...
  • Adesso, S., et al. (2023). Exploring the therapeutic potential of cinnamoyl derivatives in attenuating inflammation in lipopolysaccharide-induced Caco-2 cells. Future Medicinal Chemistry, 15(19), 1645-1658.
  • Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems.
  • Ramachandran, S., et al. (2021). Cytotoxic effects on cancerous and non-cancerous cells of trans-cinnamaldehyde, carvacrol, and eugenol. Scientific Reports, 11(1), 16361.
  • Dembitsky, V. M., & Rezanka, T. (2022).
  • ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture?
  • Shukla, S., et al. (2023). The effect of particle size on drug bioavailability in various parts of the body.
  • Romero-Kale, C., et al. (2023). Sustainable synthesis of L-phenylalanine derivatives in continuous flow by immobilized phenylalanine ammonia lyase.
  • Utchariyakiat, I., et al. (2024). Cinnamaldehyde in Focus: Antimicrobial Properties, Biosynthetic Pathway, and Industrial Applications. International Journal of Molecular Sciences, 25(22), 13889.
  • Jia, T. Z., & Chen, I. A. (2016). N-Carboxyanhydride-Mediated Fatty Acylation of Amino Acids and Peptides for Functionalization of Protocell Membranes. Journal of the American Chemical Society, 138(49), 15993-16000.
  • Magnuson, B., et al. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Foods, 11(14), 2068.
  • Uesawa, Y., & Mohri, K. (2006). Cinnamic acid derivatives induce cell cycle arrest in carcinoma cell lines. Biological & Pharmaceutical Bulletin, 29(9), 1864-1867.
  • Wiklander, M. (2020). Cell Culture Troubleshooting Tips and Tricks. YouTube.
  • Gouleni, A., et al. (2023). Anticancer Potential of Novel Cinnamoyl Derivatives against U87MG and SHSY-5Y Cell Lines. Anti-Cancer Agents in Medicinal Chemistry.
  • ResearchGate. (n.d.). Base-Promoted Aminoamidation of Cinnamoyl Chlorides with Aryl Amines: Access to β-Amino Amides.
  • Chakravarty, S., & Lahiri, S. C. (n.d.). Solubilities of Amino Acids in Different Mixed Solvents.
  • Al-kassas, R., et al. (2022).
  • Iannotti, F. A., et al. (2022). N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes. Biomolecules, 12(3), 427.
  • Tuncay, B. A., & Calis, U. (2017). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 69(5), 779-783.
  • Xiang, L., & Moore, B. S. (2005). EncP-catalyzed conversion of phenylalanine to trans-cinnamic acid and...
  • Wang, Y., et al. (2024). Regulatory Roles of MYB Transcription Factors in Root Barrier Under Abiotic Stress. International Journal of Molecular Sciences, 25(10), 5437.
  • Deamer, D. W. (2008).
  • Khan Academy. (n.d.). Relative stability of amides, esters, anhydrides, and acyl chlorides. Khan Academy.
  • Kumar, V., et al. (2018). Amide Bond Activation of Biological Molecules. Molecules, 23(3), 573.

Sources

Optimization

Technical Support Center: Managing Aggregation of Phenylalanine-Containing Compounds

Welcome to the technical support center for managing the aggregation of phenylalanine-containing compounds. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth gu...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for managing the aggregation of phenylalanine-containing compounds. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance, troubleshooting advice, and practical protocols to address the challenges associated with the aggregation of these molecules. Our approach is rooted in scientific principles and validated by field experience to ensure the integrity and success of your experiments.

Introduction: The Duality of Phenylalanine in Biopharmaceutical Formulations

Phenylalanine, an essential amino acid, is a common component of therapeutic proteins and peptides. It can be incorporated as a key residue in the active pharmaceutical ingredient (API) or used as an excipient to enhance stability.[1] However, its aromatic and hydrophobic nature presents a double-edged sword. While these properties can be crucial for therapeutic function, they also make phenylalanine-containing compounds susceptible to self-assembly and aggregation through mechanisms like hydrophobic interactions, π-π stacking, and hydrogen bonding.[2][3] This aggregation can lead to the formation of various species, from soluble oligomers to insoluble sub-visible and visible particles, which can compromise product quality, efficacy, and patient safety.[4][5]

This guide will provide a comprehensive framework for understanding, diagnosing, and mitigating aggregation issues related to phenylalanine-containing compounds.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Fundamentals

This section addresses common questions regarding the aggregation of phenylalanine-containing compounds.

1. What are the primary drivers of phenylalanine aggregation?

The self-assembly of phenylalanine and phenylalanine-containing molecules is primarily driven by a combination of non-covalent interactions:

  • Hydrophobic Interactions: The nonpolar benzyl side chain of phenylalanine tends to avoid contact with water, leading molecules to associate with each other to minimize the exposed hydrophobic surface area.[6]

  • π-π Stacking: The aromatic rings of phenylalanine can stack on top of each other, creating stabilizing energetic interactions.[2]

  • Hydrogen Bonding: The amino and carboxyl groups of the peptide backbone, as well as polar side chains, can form hydrogen bonds, contributing to the stability of the aggregated state.[3]

  • Electrostatic Interactions: The net charge of the molecule, influenced by the solution pH and the pKa of ionizable groups, plays a critical role. At the isoelectric point (pI), where the net charge is zero, electrostatic repulsion is minimized, often leading to increased aggregation.[7]

2. What are the different types of aggregates that can form?

Phenylalanine-containing compounds can form a spectrum of aggregates with distinct morphologies and properties:

  • Amorphous Aggregates: These are disordered, non-structured aggregates that often appear as visible precipitates.

  • Fibrillar Aggregates (Amyloid-like): These are highly organized, β-sheet-rich structures that can form long, insoluble fibrils.[8][9] These are of particular concern due to their potential for immunogenicity.[10]

  • Sub-visible Particles: These are particles typically in the range of 1-100 µm that are not visible to the naked eye but can be detected by specialized analytical techniques.[11][12] Regulatory agencies have strict limits on the number and size of sub-visible particles in parenteral drug products.

3. How does aggregation impact the quality and safety of a biopharmaceutical product?

Aggregation can have several detrimental effects:

  • Loss of Efficacy: Aggregation can lead to a decrease in the concentration of the active, soluble monomer, reducing the therapeutic effect.

  • Immunogenicity: Aggregates, particularly those with ordered structures like fibrils, can be recognized by the immune system as foreign, leading to the production of anti-drug antibodies (ADAs). This can neutralize the drug's effect and, in some cases, cause serious adverse events.[4]

  • Physical Instability: Aggregation can lead to the formation of visible particles, causing the product to fail quality control specifications.

  • Administration Challenges: The presence of aggregates can increase the viscosity of high-concentration formulations and potentially block needles during injection.

4. Can L-phenylalanine itself be used to stabilize a protein formulation?

Interestingly, yes. While high concentrations of phenylalanine can lead to aggregation, in some contexts, it can act as a stabilizer. It is considered a promising compatible solute that can be used as an additive in therapeutic formulations to protect against the harmful effects of amorphous protein aggregates.[13]

Part 2: Troubleshooting Guides - Diagnosing and Resolving Common Issues

This section provides a question-and-answer formatted guide to troubleshoot specific problems encountered during experiments with phenylalanine-containing compounds.

Observed Issue Potential Causes Recommended Actions & Rationale
Cloudiness or precipitation of a peptide solution during purification or formulation. 1. Exceeding Solubility Limit: The concentration of the peptide may be too high for the given buffer conditions (pH, ionic strength, temperature).2. Proximity to Isoelectric Point (pI): If the buffer pH is close to the peptide's pI, its net charge is minimal, reducing electrostatic repulsion and promoting aggregation.[7]3. Presence of Seeding Particles: Dust or other particulates can act as nucleation sites for aggregation.Immediate Steps: 1. Dilute the sample: Temporarily reduce the concentration to see if the precipitate dissolves.2. Adjust pH: Move the buffer pH further away from the pI (at least 1-2 pH units).3. Filter the solution: Use a sterile, low-protein-binding filter (e.g., 0.22 µm PVDF) to remove any potential seeds.Long-Term Solutions: 1. Determine the solubility profile: Systematically measure the peptide's solubility at different pH values and temperatures.2. Optimize buffer composition: Screen different buffer systems (e.g., citrate, acetate, histidine) and ionic strengths to enhance solubility.3. Consider co-solvents: Evaluate the addition of excipients like arginine or proline, which can increase solubility and inhibit aggregation.
Increase in sub-visible particles detected by light obscuration or flow imaging over time. 1. Agitation-Induced Aggregation: Mechanical stress from shaking, stirring, or pumping can cause partially unfolded proteins to aggregate at air-water interfaces.2. Temperature-Induced Aggregation: Exposure to elevated temperatures can lead to protein unfolding and subsequent aggregation.3. Freeze-Thaw Stress: The formation of ice crystals and changes in solute concentration during freezing and thawing can denature proteins.Investigation: 1. Characterize the particles: Use techniques like Micro-Flow Imaging (MFI) to assess the morphology of the particles.[11] This can help differentiate between protein aggregates, silicone oil droplets, or other contaminants.2. Perform stress testing: Subject the formulation to controlled agitation, thermal, and freeze-thaw stress to identify the primary instability driver.Mitigation Strategies: 1. Add surfactants: Non-ionic surfactants like Polysorbate 20 or Polysorbate 80 can competitively adsorb to interfaces, preventing protein unfolding and aggregation.2. Optimize storage conditions: Determine the optimal storage temperature and protect the product from light and agitation.3. Incorporate cryoprotectants: For frozen formulations, add cryoprotectants like sucrose or trehalose to protect the protein during freezing.
A phenylalanine-containing peptide forms a gel at high concentrations. Self-Assembly into Fibrillar Networks: At saturated concentrations, L-phenylalanine and some peptides can self-assemble into extensive fibrillar networks that entrap the solvent, forming a gel.[6][8]Formulation Adjustments: 1. Reduce the concentration: If feasible for the desired therapeutic dose, lower the peptide concentration.2. Inhibit fibril formation: - Add D-phenylalanine: The D-enantiomer can disrupt the fibrillar assembly of L-phenylalanine, leading to the formation of non-propagating flakes instead of a gel.[9] - Screen for inhibitors: Small molecules or excipients that interfere with π-π stacking or hydrogen bonding can prevent gelation.3. Modify the formulation pH: The ionization state of phenylalanine influences its self-assembly, so adjusting the pH can disrupt gel formation.
Inconsistent results in cell-based assays using a phenylalanine-containing peptide. Peptide Precipitation in Cell Culture Media: The peptide may be precipitating upon addition to the complex environment of cell culture media, which contains salts, proteins, and other components.[14]Protocol Modification: 1. Prepare fresh dilutions: Prepare the peptide stock solution at a high concentration in a suitable solvent and make fresh dilutions directly into the assay media just before use.2. Use serum-free media: For short-term treatments, consider incubating the cells with the peptide in serum-free media to avoid interactions with serum proteins.[14]3. Solubility enhancement: If precipitation persists, consider pre-formulating the peptide with a solubilizing excipient before adding it to the culture media.

Part 3: Experimental Protocols & Workflows

This section provides detailed, step-by-step methodologies for key experiments and workflows for managing the aggregation of phenylalanine-containing compounds.

Protocol 1: Thioflavin T (ThT) Assay for Quantification of Fibrillar Aggregation

Principle: Thioflavin T (ThT) is a fluorescent dye that exhibits enhanced fluorescence upon binding to the β-sheet structures characteristic of amyloid fibrils. This assay is a standard method for monitoring the kinetics of fibrillar aggregation.

Materials:

  • Thioflavin T (ThT) stock solution (e.g., 1 mM in water, filtered through a 0.22 µm filter)

  • Peptide or protein stock solution

  • Assay buffer (e.g., phosphate-buffered saline, pH 7.4)

  • 96-well black, clear-bottom microplate

  • Plate-reading fluorometer

Procedure:

  • Prepare the ThT working solution: Dilute the ThT stock solution to a final concentration of 20-30 µM in the assay buffer.

  • Prepare the peptide/protein samples:

    • In the 96-well plate, add the peptide or protein to the desired final concentration in the assay buffer.

    • Include a buffer-only control (blank) and a positive control if available (e.g., a known aggregating peptide).

  • Initiate the aggregation reaction:

    • Add the ThT working solution to each well.

    • The final volume in each well should be consistent (e.g., 200 µL).

  • Incubate and monitor:

    • Place the plate in the fluorometer, set to the desired incubation temperature (e.g., 37°C).

    • Set the instrument to take fluorescence readings at regular intervals (e.g., every 15-30 minutes) with excitation at ~440 nm and emission at ~480-490 nm.

    • Incorporate intermittent shaking to promote aggregation.

  • Data Analysis:

    • Subtract the blank fluorescence from all readings.

    • Plot the fluorescence intensity versus time. A sigmoidal curve is typically observed, with a lag phase (nucleation), an exponential growth phase (elongation), and a plateau phase (equilibrium).

Workflow for Rational Excipient Selection to Mitigate Aggregation

The following workflow outlines a systematic approach to identifying effective excipients for preventing the aggregation of a phenylalanine-containing compound.

Diagram: Excipient Selection Workflow

Excipient_Selection_Workflow cluster_0 Phase 1: Characterization cluster_1 Phase 2: Initial Screening cluster_2 Phase 3: Mechanistic Studies cluster_3 Phase 4: Formulation Optimization A Characterize API Instability Drivers (Thermal, Agitation, Freeze-Thaw) B High-Throughput Screening of Excipients (e.g., Sugars, Amino Acids, Surfactants) A->B Inform Excipient Choice C Monitor Aggregation via Turbidity or DLS B->C D Identify Lead Excipients C->D Down-select E Characterize Aggregate Morphology (MFI, SEM) D->E F Assess Conformational Stability (CD, DSC) D->F G Optimize Excipient Concentrations E->G F->G H Perform Accelerated Stability Studies G->H

Sources

Troubleshooting

Technical Support Center: Scaling Up the Production of trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH)

Welcome to the comprehensive technical support guide for the synthesis and scale-up of trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH). This resource is designed for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the comprehensive technical support guide for the synthesis and scale-up of trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH). This resource is designed for researchers, scientists, and drug development professionals to navigate the intricacies of producing this valuable compound. Here, we provide not just protocols, but the scientific reasoning behind them, alongside troubleshooting guides and frequently asked questions to ensure your success from the bench to pilot scale.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the synthesis of trans-Cinnamoyl-phe-OH.

Q1: What is the most common and scalable method for synthesizing trans-Cinnamoyl-phe-OH?

A1: The most prevalent and industrially scalable method is the Schotten-Baumann reaction.[1][2][3][4] This involves the acylation of the amino group of L-phenylalanine with trans-cinnamoyl chloride in the presence of a base. The reaction is typically performed in a biphasic system of an organic solvent and water, which helps to minimize side reactions like the hydrolysis of the acyl chloride.[3][4]

Q2: What are the critical parameters to control during the Schotten-Baumann reaction for this synthesis?

A2: The critical parameters to control are:

  • Temperature: The reaction is exothermic, and maintaining a low temperature (typically 0-5 °C) during the addition of cinnamoyl chloride is crucial to minimize side reactions.[5]

  • pH: The pH of the aqueous phase should be maintained in the alkaline range (pH 9-11) to ensure the deprotonation of the amino group of L-phenylalanine, making it nucleophilic.[3]

  • Stoichiometry: A slight excess of cinnamoyl chloride is often used, but a large excess can lead to diacylation and other impurities.[2]

  • Agitation: Efficient mixing is essential in a biphasic system to maximize the interfacial area for the reaction to occur.

Q3: What are the main side reactions to be aware of?

A3: The primary side reactions include:

  • Hydrolysis of trans-cinnamoyl chloride: This is a competitive reaction with the desired acylation and is exacerbated by high temperatures and prolonged exposure to water.[5]

  • Racemization of L-phenylalanine: While less common under controlled Schotten-Baumann conditions, racemization can occur, especially if the pH is too high or the temperature is not controlled.

  • Formation of cinnamic acid: This occurs from the hydrolysis of cinnamoyl chloride and needs to be removed during purification.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be effectively monitored using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). A suitable mobile phase for TLC would be a mixture of ethyl acetate and hexane. For HPLC, a reversed-phase C18 column with a gradient of acetonitrile and water (with 0.1% trifluoroacetic acid) is commonly used.

Section 2: Detailed Experimental Protocols

This section provides step-by-step procedures for the synthesis, purification, and characterization of trans-Cinnamoyl-phe-OH.

Laboratory-Scale Synthesis via Schotten-Baumann Reaction

This protocol is designed for a 10-gram scale synthesis.

Materials:

ReagentMolar Mass ( g/mol )AmountMoles
L-Phenylalanine165.1910.0 g0.0605
Sodium Hydroxide40.004.84 g0.121
trans-Cinnamoyl chloride166.6010.6 g0.0636
Dichloromethane (DCM)-200 mL-
Water (deionized)-200 mL-
Hydrochloric Acid (1M)-As needed-

Procedure:

  • Dissolution of L-Phenylalanine: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve L-phenylalanine (10.0 g, 0.0605 mol) and sodium hydroxide (4.84 g, 0.121 mol) in 100 mL of deionized water. Stir until a clear solution is obtained.

  • Cooling: Cool the solution to 0-5 °C in an ice-water bath.

  • Preparation of Acyl Chloride Solution: In a separate beaker, dissolve trans-cinnamoyl chloride (10.6 g, 0.0636 mol) in 100 mL of dichloromethane.

  • Acylation: Add the trans-cinnamoyl chloride solution dropwise to the vigorously stirred aqueous solution of L-phenylalanine over 1-2 hours, ensuring the temperature is maintained between 0-5 °C.

  • Reaction Completion: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for an additional 2-3 hours.

  • Work-up:

    • Separate the organic and aqueous layers using a separatory funnel.

    • Wash the organic layer with 50 mL of 1M HCl followed by 50 mL of brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude product.

Expected Yield: ~80-90% (crude).

Purification by Crystallization

Solvent System: A mixture of ethanol and water is effective for the crystallization of trans-Cinnamoyl-phe-OH.

Procedure:

  • Dissolution: Dissolve the crude product in a minimal amount of hot ethanol (approximately 50-60 °C).

  • Addition of Water: Slowly add hot water to the solution until turbidity persists.

  • Cooling and Crystallization: Allow the solution to cool slowly to room temperature, and then place it in a refrigerator (4 °C) overnight to facilitate complete crystallization.

  • Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol-water mixture (1:1), and dry under vacuum.

Expected Outcome: White to off-white crystalline solid.

Characterization Methods
  • Melting Point: The melting point of pure trans-Cinnamoyl-phe-OH should be determined and compared with literature values.

  • HPLC: Purity should be assessed by HPLC using a C18 column. A typical mobile phase would be a gradient of water (A) and acetonitrile (B), both containing 0.1% TFA.

  • NMR Spectroscopy:

    • ¹H NMR: The spectrum should show characteristic peaks for the aromatic protons of the cinnamoyl and phenylalanine moieties, the vinyl protons of the cinnamoyl group (as doublets with a large coupling constant, >15 Hz, confirming the trans configuration), and the methine and methylene protons of the phenylalanine backbone.

    • ¹³C NMR: The spectrum will show resonances for the carbonyl carbons, aromatic carbons, and aliphatic carbons.

  • Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry in negative ion mode should show a prominent peak corresponding to the [M-H]⁻ ion.

Section 3: Troubleshooting Guide for Scale-Up

Scaling up the synthesis of trans-Cinnamoyl-phe-OH presents unique challenges. This guide provides solutions to common problems encountered during this process.

Problem Potential Cause(s) Troubleshooting Steps
Low Yield 1. Inefficient mixing in the larger reactor. 2. Poor temperature control leading to hydrolysis of cinnamoyl chloride. 3. Incomplete reaction due to insufficient reaction time.1. Ensure the reactor's agitation system provides adequate mixing for the biphasic system. Consider using a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to enhance the reaction rate.[1] 2. Implement a robust cooling system to manage the exotherm, especially during the addition of the acyl chloride.[5] 3. Monitor the reaction closely by HPLC and extend the reaction time if necessary.
Product is an Oil or Gummy Solid 1. Presence of impurities, such as unreacted starting materials or byproducts. 2. Incomplete removal of solvent.1. Ensure the work-up procedure is effective in removing impurities. An additional wash of the organic layer with a dilute base can help remove any remaining cinnamic acid. 2. Dry the product thoroughly under high vacuum.
Difficulty with Crystallization 1. Presence of impurities that inhibit crystal formation. 2. The concentration of the solution is too high or too low.1. Purify the crude product by column chromatography on silica gel before attempting crystallization. 2. Experiment with different solvent ratios and concentrations. Seeding the solution with a small crystal of pure product can induce crystallization.
Racemization Detected 1. pH of the reaction mixture is too high. 2. The reaction temperature was not adequately controlled.1. Carefully monitor and control the pH of the aqueous phase, keeping it within the optimal range of 9-11. 2. Improve the cooling efficiency of the reactor.

Section 4: Visualization & Formatting

Experimental Workflow

Schotten_Baumann_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification A Dissolve L-Phe & NaOH in Water C Cool Aqueous Solution to 0-5°C A->C B Dissolve Cinnamoyl Chloride in DCM D Slowly Add Acyl Chloride Solution B->D C->D E Stir at Room Temperature D->E F Separate Layers E->F G Wash Organic Layer F->G H Dry & Evaporate Solvent G->H I Crystallize from Ethanol/Water H->I J Isolate & Dry Product I->J

Caption: Workflow for the synthesis of trans-Cinnamoyl-phe-OH.

Schotten-Baumann Reaction Mechanism

Schotten_Baumann_Mechanism Phe L-Phenylalanine (Phe-NH2) Phe_anion Deprotonated Phenylalanine (Phe-NH-) Phe->Phe_anion + OH- Base OH- Water H2O AcylCl trans-Cinnamoyl Chloride Tetrahedral_int Tetrahedral Intermediate Phe_anion->Tetrahedral_int + Cinnamoyl Chloride Product trans-Cinnamoyl-phe-OH Tetrahedral_int->Product - Cl- Chloride Cl-

Caption: Simplified mechanism of the Schotten-Baumann reaction.

Section 5: References

  • Schotten, C. (1884). Ueber die Oxydation des Piperidins. Berichte der deutschen chemischen Gesellschaft, 17(2), 2544–2547.

  • Baumann, E. (1886). Ueber eine einfache Methode der Darstellung von Benzoësäureäthern. Berichte der deutschen chemischen Gesellschaft, 19(2), 3218–3222.

  • Wikipedia. (2023). Schotten–Baumann reaction. [Link]

  • Organic Chemistry Portal. Schotten-Baumann Reaction. [Link]

  • Royal Society of Chemistry. (2021). Kinetic study and modeling of the Schotten–Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor. Reaction Chemistry & Engineering. [Link]

  • Grokipedia. Schotten–Baumann reaction. [Link]

  • Vedantu. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. [Link]

  • Google Patents. Method for removing unreacted electrophiles from a reaction mixture.

  • Google Patents. Method of crystallizing phenylalanine.

  • ResearchGate. Synthesis of 2. Method A: N-acylation of d- or l-phenylalanine with.... [Link]

  • National Center for Biotechnology Information. Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. [Link]

  • ResearchGate. How to remove chlorotrimethylsilane (TMSCl) from the reaction mixture?. [Link]

  • National Center for Biotechnology Information. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. [Link]

  • Royal Society of Chemistry. Multi-objective Bayesian optimisation using q-noisy expected hypervolume improvement (qNEHVI) for the Schotten–Baumann reaction. [Link]

  • National Center for Biotechnology Information. 1H and 13C-NMR investigations on cis-trans isomerization of proline peptide bonds and conformation of aromatic side chains in H-Trp-(Pro)n-Tyr-OH peptides. [Link]

  • ResearchGate. Large-scale synthesis of α-Amino Acid-N-Carboxyanhydrides. [Link]

  • The Methods to Crystallize Anhydrous L-Phenylalanine from Methanol-Water Solution. MDPI. [Link]

  • MDPI. Analysis of Derivatized N-Acyl Amino Acid Surfactants Using HPLC and HPLC/MS. [Link]

  • National Center for Biotechnology Information. Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. [Link]

  • International Journal of Pharmaceutical Sciences and Research. A DoE-guided development and validation of a novel HPLC method for determining N-acetylmuramoyl-l-alanine amidase activity via p-nitroaniline quantification. [Link]

  • HELIX Chromatography. HPLC Methods for analysis of Phenylalanine. [Link]

  • BioPharm International. Control Strategies for Synthetic Therapeutic Peptide APIs Part II: Raw Material Considerations. [Link]

  • Google Patents. Methods and reaction mixtures for controlling exothermic reactions.

  • HMDB. [1H, 13C]-HSQC NMR Spectrum (2D, 600 MHz, H2O, experimental) (HMDB0000159). [Link]

  • Chemistry LibreTexts. Fragmentation Patterns in Mass Spectra. [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

  • ResearchGate. Characteristic Fragmentation Patterns of Some 4-(phenylazo)phenols Obtained by Electron Impact Mass Spectrometry. [Link]

  • National Center for Biotechnology Information. Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives of vicinal diols deriving from haplamine by collision-induced dissociation gas chromatography/tandem mass spectrometry and ¹⁸O labelling. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Biological Activities of trans-Cinnamoyl-L-Phenylalanine and trans-Cinnamic Acid

Introduction trans-Cinnamic acid, a naturally occurring aromatic carboxylic acid found in plants like cinnamon, is a well-established bioactive compound with a range of therapeutic properties.[1] Its structural simplicit...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

trans-Cinnamic acid, a naturally occurring aromatic carboxylic acid found in plants like cinnamon, is a well-established bioactive compound with a range of therapeutic properties.[1] Its structural simplicity, comprising a benzene ring and an acrylic acid functional group, allows for various modifications to enhance its biological efficacy.[1] One such modification is the formation of an amide linkage with an amino acid, creating an N-acyl-amino acid. This guide provides an in-depth comparison of the biological activities of trans-cinnamic acid and its derivative, trans-cinnamoyl-L-phenylalanine, a compound formed by conjugating trans-cinnamic acid with L-phenylalanine.

This document will explore the nuances of their antimicrobial, antioxidant, anti-inflammatory, and anticancer activities, supported by experimental data and mechanistic insights, to assist researchers and drug development professionals in understanding their respective potentials.

Chemical Structures at a Glance

trans-Cinnamic Acid
Figure 1. Chemical structure of trans-cinnamic acid.
trans-Cinnamoyl-L-phenylalanine
Figure 2. Chemical structure of trans-cinnamoyl-L-phenylalanine.

The key structural difference is the addition of the L-phenylalanine moiety to the carboxylic acid group of trans-cinnamic acid via an amide bond. This modification significantly alters the molecule's physicochemical properties, such as lipophilicity and hydrogen bonding capacity, which in turn can influence its biological activity.

Antimicrobial Activity: A Tale of Two Moieties

Both trans-cinnamic acid and its derivatives have demonstrated a broad spectrum of antimicrobial activities.[1][2] However, the conjugation with L-phenylalanine can modulate this activity.

trans-Cinnamic Acid: This compound exhibits weak to moderate activity against both Gram-positive and Gram-negative bacteria.[3] Its mechanism of action is primarily attributed to the disruption of the bacterial membrane, leading to leakage of intracellular contents and eventual cell lysis.[3] The lipophilic nature of the molecule allows it to partition into the lipid bilayer of the cell membrane.

trans-Cinnamoyl-L-Phenylalanine: Studies on cinnamoyl amides of amino acid derivatives have shown that these compounds can be more active in inhibiting bacterial growth compared to cinnamic acid alone.[4] The addition of the amino acid moiety can enhance the molecule's interaction with bacterial cell surfaces and potentially inhibit specific enzymes or cellular processes. The increased structural complexity may allow for more specific interactions with bacterial targets.

Comparative Antimicrobial Efficacy
CompoundTarget OrganismMIC (Minimum Inhibitory Concentration)Reference
trans-Cinnamic AcidGram-positive & Gram-negative bacteria> 5 mM (generally weak)[3]
Cinnamoyl amides of amino acid derivativesBacillus subtilis, Escherichia coli, Saccharomyces cerevisiaeGenerally more active than cinnamic acid[4]

Experimental Rationale: The choice of the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) is a standard and quantitative technique in microbiology. It allows for the precise determination of the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. This method is preferred over agar diffusion assays for obtaining quantitative data suitable for direct comparison of compound efficacy.

Workflow for Antimicrobial Susceptibility Testing

Caption: Broth microdilution workflow for MIC determination.

Antioxidant Capacity: The Role of the Phenolic Group

The antioxidant activity of cinnamic acid and its derivatives is a key area of interest.[5] This activity is often linked to the ability to scavenge free radicals and modulate endogenous antioxidant systems.

trans-Cinnamic Acid: As a phenolic acid, trans-cinnamic acid can act as a chain-breaking antioxidant by donating a hydrogen atom from its phenolic hydroxyl group to a radical, thereby stabilizing it.[1][5] Its derivatives with additional hydroxyl groups on the phenyl ring, such as caffeic acid and ferulic acid, exhibit even stronger antioxidant properties.[5]

trans-Cinnamoyl-L-Phenylalanine: The antioxidant potential of trans-cinnamoyl-L-phenylalanine is less directly documented in comparative studies. However, the core cinnamoyl moiety retains its radical scavenging potential. The addition of the phenylalanine group might influence its solubility and ability to access different cellular compartments where oxidative stress occurs.

Comparative Antioxidant Activity
CompoundAssayIC50 (Half-maximal inhibitory concentration)Reference
trans-Cinnamic Acid Derivatives (general)DPPH radical scavengingVaries depending on substitution[6]
Trolox (Reference Antioxidant)Lipid Peroxidation Inhibition25 µM[5]

Experimental Rationale: The 1,1-diphenyl-2-picrylhydrazyl (DPPH) assay is a widely used and relatively simple method for assessing the radical scavenging activity of compounds. The DPPH radical has a deep violet color in solution, which becomes colorless or pale yellow when neutralized by an antioxidant. The change in absorbance is measured spectrophotometrically, providing a quantitative measure of antioxidant capacity. This assay is chosen for its reproducibility and applicability to both hydrophilic and lipophilic antioxidants.

Anti-inflammatory Properties: Modulating Inflammatory Pathways

Chronic inflammation is implicated in a multitude of diseases, and compounds that can modulate inflammatory responses are of significant therapeutic interest.[7]

trans-Cinnamic Acid: trans-Cinnamic acid and its analogues have been shown to possess anti-inflammatory activity by suppressing oxidative stress and modulating key inflammatory mediators such as cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and nuclear factor-kappa B (NF-κB).[5]

trans-Cinnamoyl-L-Phenylalanine: While direct evidence for the anti-inflammatory activity of trans-cinnamoyl-L-phenylalanine is limited, cinnamamide derivatives, in general, have been investigated for their anti-inflammatory potential.[8] The mechanism is likely to involve the inhibition of pro-inflammatory enzymes and cytokines.

Signaling Pathway of trans-Cinnamic Acid's Anti-inflammatory Action

Caption: Inhibition of the NF-κB signaling pathway by trans-cinnamic acid.

Experimental Rationale: The use of lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages is a standard in vitro model for studying inflammation. LPS, a component of the outer membrane of Gram-negative bacteria, activates Toll-like receptor 4 (TLR4), triggering a signaling cascade that leads to the production of pro-inflammatory mediators. Measuring the levels of nitric oxide (NO), a product of iNOS, and pro-inflammatory cytokines like TNF-α and IL-6 provides a robust assessment of a compound's anti-inflammatory activity.

Anticancer Potential: A Multifaceted Approach

The development of novel anticancer agents is a critical area of research, and natural products and their derivatives are a rich source of lead compounds.[2][9]

trans-Cinnamic Acid: trans-Cinnamic acid has demonstrated anticancer properties, and its derivatives have been shown to be effective against various cancer cell lines.[1][2] The mechanisms of action are diverse and can include the induction of apoptosis, cell cycle arrest, and inhibition of enzymes crucial for cancer cell growth and survival.[9][10]

trans-Cinnamoyl-L-Phenylalanine: Cinnamoyl derivatives, including those with amino acid conjugates, have shown promise as anticancer agents. For instance, cinnamoyl sulfonamide hydroxamate derivatives have been reported to inhibit histone deacetylase (HDAC), an enzyme often dysregulated in cancer.[9] The addition of the phenylalanine group could potentially enhance cellular uptake or target specificity.

General Workflow for In Vitro Anticancer Activity Assessment

Caption: Workflow for evaluating the anticancer potential of a compound.

Experimental Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. This assay is a reliable and high-throughput method for determining the cytotoxic effects of a compound on cancer cells and for calculating the IC50 value. Subsequent mechanistic studies, such as cell cycle analysis and apoptosis assays, are crucial for understanding how the compound exerts its anticancer effects.

Conclusion

Both trans-cinnamic acid and its derivative, trans-cinnamoyl-L-phenylalanine, exhibit a range of interesting biological activities. While trans-cinnamic acid is a well-characterized molecule with established antimicrobial, antioxidant, anti-inflammatory, and anticancer properties, the conjugation with L-phenylalanine offers a promising avenue for enhancing and diversifying these activities. The addition of the amino acid moiety can influence the compound's physicochemical properties, potentially leading to improved bioavailability, target specificity, and overall efficacy. Further direct comparative studies are warranted to fully elucidate the therapeutic potential of trans-cinnamoyl-L-phenylalanine and other N-cinnamoyl amino acid derivatives.

References

  • Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials. (2022-02-15). MDPI. [Link]

  • Cinnamic Acid Derivatives and Their Biological Efficacy. PMC - PubMed Central. [Link]

  • Uncovering the Biological Applications of Cinnamic Acid Derivatives: A Patent Review. (2025-08-06). ResearchGate. [Link]

  • Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives. (2023-09-21). PMC. [Link]

  • Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. (2025-09-01). PubMed. [Link]

  • Synthesis and Anti-Inflammatory Activity of 1-Methylhydantoin Cinnamoyl Imides. MDPI. [Link]

  • Cinnamaldehyde in Focus: Antimicrobial Properties, Biosynthetic Pathway, and Industrial Applications. (2024-11-18). PMC - NIH. [Link]

  • An In Vitro Antimicrobial, Anticancer and Antioxidant Activity of N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide Derivatives. (2023-03-30). PMC - NIH. [Link]

  • Natural Bioactive Cinnamoyltyramine Alkylamides and Co-Metabolites. PMC. [Link]

  • Synthesis and Antioxidant Activity of Polyhydroxylated trans-Restricted 2-Arylcinnamic Acids. MDPI. [Link]

  • Altering Expression of Cinnamic Acid 4-Hydroxylase in Transgenic Plants Provides Evidence for a Feedback Loop at the Entry Point into the Phenylpropanoid Pathway. NIH. [Link]

  • Elucidating the Anticancer Mechanisms of Cinnamoyl Sulfonamide Hydroxamate: Insights From DNA Content Analysis and Gene Expression Profiling in Squamous Cell Carcinoma. (2024-03-30). PMC - NIH. [Link]

  • Antimicrobial Activities of the Cinnamoyl Amide of Amino Acid Derivatives. (2025-08-06). ResearchGate. [Link]

  • Phytochemistry and Anti-Inflammatory and Antioxidant Activities of Cinnamomum osmophloeum and Its Bioactive Constituents: A Review. (2025-02-12). PMC - PubMed Central. [Link]

  • Elucidating the Anticancer Mechanisms of Cinnamoyl Sulfonamide Hydroxamate: Insights From DNA Content Analysis and Gene Expression Profiling in Squamous Cell Carcinoma. ResearchGate. [Link]

  • Antioxidant Activity of Natural Phenols and Derived Hydroxylated Biphenyls. MDPI. [Link]

  • Anti-inflammatory effects of trans-cinnamaldehyde on lipopolysaccharide-stimulated macrophage activation via MAPKs pathway regulation. (2018-01-22). PubMed. [Link]

  • trans-Cinnamaldehyde as a Novel Candidate to Overcome Bacterial Resistance: An Overview of In Vitro Studies. (2023-01-27). PMC - NIH. [Link]

  • Transcriptomics and metabolomics analyses reveal the differential accumulation of phenylpropanoids between Cinnamomum cassia Presl and Cinnamomum cassia Presl var. macrophyllum Chu. (2025-08-05). ResearchGate. [Link]

  • Anti-inflammation activities of essential oil and its constituents from indigenous cinnamon (Cinnamomum osmophloeum) twigs. ScienceDirect. [Link]

  • Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. MDPI. [Link]

  • L-phenylalanine and trans-cinnamic acid combined with Fe3O4-NPs treatment induce oxidative stress and enhances alkaloid production in Narcissus tazetta L. by increasing PAL and N4OMT gene expression. (2024-09-28). ResearchGate. [Link]

  • Assessment of the hypoglycemic activity of trans-cinnamic acid isolated from the extract of hairy rots Scutellaria baicalensis in in vivo experiments. (2024-09-15). bioRxiv. [Link]

  • Anticancer Activity of Two Novel Hydroxylated Biphenyl Compounds toward Malignant Melanoma Cells. MDPI. [Link]

  • An Update on Phytochemistry and Biological Activities of Cinnamomum. (2021-06-15). ACG Publications. [Link]

  • Novel Cinnamic Acid Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Modeling Studies. NIH. [Link]

  • Antimicrobial activity of trans-cinnamic acid and commonly used antibiotics against important fish pathogens and nonpathogenic isolates. (2018-12-01). PubMed. [Link]

  • Phytochemistry and Anti-Inflammatory and Antioxidant Activities of Cinnamomum osmophloeum and Its Bioactive Constituents: A Review. (2025-02-08). ResearchGate. [Link]

  • Antioxidant activity of trans-resveratrol toward hydroxyl and hydroperoxyl radicals: a quantum chemical and computational kinetics study.. Semantic Scholar. [Link]

Sources

Comparative

A Comparative Guide to the Structure-Activity Relationships of Cinnamoyl-Amino Acid Conjugates

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the structure-activity relationships (SAR) of cinnamoyl-amino acid conjugates, a class of compounds garnering si...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of cinnamoyl-amino acid conjugates, a class of compounds garnering significant interest for their diverse therapeutic potential. By exploring the intricate connections between molecular structure and biological function, we aim to equip researchers and drug development professionals with the insights needed to design and synthesize more potent and selective therapeutic agents.

Introduction: The Synergy of Cinnamic Acid and Amino Acids

Cinnamic acid and its derivatives, naturally occurring phenylpropanoids, are renowned for a wide spectrum of pharmacological activities, including anticancer, antioxidant, and anti-inflammatory properties.[1] However, their therapeutic application can be limited by factors such as low solubility and bioavailability. A promising strategy to overcome these limitations and enhance biological efficacy is the conjugation of cinnamoyl moieties with amino acids.[2]

Amino acids, the fundamental building blocks of proteins, offer a versatile scaffold for molecular modification. Their varied side chains (aliphatic, aromatic, acidic, basic) provide a powerful tool to modulate the physicochemical properties—such as lipophilicity, hydrogen bonding capacity, and charge—of the parent cinnamic acid.[3] This conjugation not only improves pharmacokinetic profiles but can also lead to synergistic effects, resulting in hybrid molecules with enhanced potency and novel mechanisms of action.[2][4] Understanding the structure-activity relationships of these conjugates is paramount for rationally designing next-generation therapeutics.

General Synthesis of Cinnamoyl-Amino Acid Conjugates

The core of synthesizing these conjugates lies in the formation of a stable amide bond between the carboxylic acid group of the cinnamoyl moiety and the amino group of the amino acid.[3] The primary challenge in this process is to activate the carboxylic acid for nucleophilic attack by the amine without causing racemization of the chiral amino acid center.

Causality in Experimental Design: The choice of coupling reagent is critical. Reagents like N,N'-dicyclohexylcarbodiimide (DCC) combined with additives like 4-dimethylaminopyridine (DMAP) or the use of benzotriazole-based coupling agents are common.[2][3] Benzotriazole, for instance, is effective in activating the carboxylic acid while minimizing racemization, ensuring the stereochemical integrity of the amino acid conjugate.[3] Furthermore, the amino and carboxyl groups of the amino acid that are not participating in the amide bond formation must be protected using appropriate protecting groups (e.g., Boc for the amino group, esterification for the carboxyl group) to ensure regioselective amide bond formation. The final step typically involves deprotection to yield the desired conjugate.

Below is a generalized workflow for the synthesis of these conjugates.

G AA Amino Acid (AA) PAA Protected Amino Acid (e.g., Boc-AA-OMe) AA->PAA CA Cinnamic Acid Derivative Conj_P Protected Conjugate ACA Activated Cinnamic Acid CA->ACA Add Coupling Reagent (e.g., Benzotriazole) ACA->Conj_P React with Protected AA Conj_F Final Cinnamoyl-Amino Acid Conjugate Conj_P->Conj_F Removal of protecting groups

Caption: Generalized workflow for the synthesis of cinnamoyl-amino acid conjugates.

Comparative Analysis of Structure-Activity Relationships

The biological activity of cinnamoyl-amino acid conjugates is profoundly influenced by the structural features of both the cinnamoyl scaffold and the conjugated amino acid.

Anticancer Activity

Studies have shown that conjugating cinnamic acid derivatives with amino acids can significantly enhance their cytotoxic effects against various cancer cell lines.[3][4] The mechanism often involves the induction of cell death via DNA damage.[4]

Influence of the Cinnamoyl Moiety: The substitution pattern on the phenyl ring of cinnamic acid is a key determinant of anticancer activity. The presence and position of electron-donating groups like methoxy (-OCH₃) or hydroxyl (-OH) groups can modulate the molecule's electronic properties and its interaction with biological targets.

Influence of the Amino Acid Moiety: The nature of the amino acid side chain plays a pivotal role. The choice of amino acid affects the conjugate's overall lipophilicity, steric profile, and potential for secondary interactions within the target's binding site. A study systematically evaluated conjugates with aliphatic amino acids (Alanine, Leucine) and a thioether-containing one (Methionine), revealing that the efficacy of the conjugates is dependent on this pairing.[3]

Comparative Data: The following table summarizes the cytotoxic activity (IC₅₀ in µM) of various cinnamoyl-amino acid conjugates against different human cancer cell lines.

Conjugate IDCinnamoyl MoietyAmino AcidA2780 (Ovarian)MCF-7 (Breast)PC-3 (Prostate)Caco-2 (Colon)Reference
MCA 4-MethoxycinnamoylAlanine>10044.753.673.8[3]
MCL 4-MethoxycinnamoylLeucine>10025.141.756.2[3]
FBA 4-FluorobenzylidenecinnamoylAlanine19.915.820.419.1[3]
FBL 4-FluorobenzylidenecinnamoylLeucine12.612.615.114.1[3]
FBCL 4-ChlorobenzylidenecinnamoylLeucine6.38.910.511.2[3]

Data synthesized from studies by Acar et al.[3][4]

Key Insights:

  • Amino Acid Impact: For a given cinnamoyl moiety, conjugation with Leucine (e.g., MCL, FBL, FBCL) consistently results in higher cytotoxicity (lower IC₅₀ values) compared to Alanine (e.g., MCA, FBA). This suggests that the increased lipophilicity and larger size of the isobutyl side chain of leucine may enhance cell membrane permeability or improve binding to intracellular targets.[3]

  • Cinnamoyl Moiety Impact: The presence of a halogenated benzylidene group on the cinnamic acid scaffold (FBA, FBL, FBCL) dramatically increases anticancer activity compared to a simple methoxy-substituted cinnamoyl group (MCA, MCL). The 4-chloro substituted conjugate (FBCL) was the most potent, indicating that electronegative and lipophilic substituents at this position are favorable for activity.[3]

Antioxidant Activity

Cinnamoyl derivatives, particularly hydroxycinnamates like ferulic and sinapic acid, are excellent antioxidants. Their ability to scavenge free radicals is primarily attributed to the phenolic hydroxyl group, which can donate a hydrogen atom to neutralize radicals. Conjugation with amino acids can modulate this activity.

Influence of the Cinnamoyl Moiety: The antioxidant capacity is directly related to the number and arrangement of hydroxyl and methoxy groups on the aromatic ring.[5]

  • Sinapic Acid Conjugates: Generally show the highest antioxidant activity due to the presence of two methoxy groups ortho to the phenolic hydroxyl, which stabilize the resulting phenoxy radical through resonance.[6]

  • Ferulic Acid Conjugates: Also potent antioxidants, with one methoxy group providing stabilization.

  • Cinnamic Acid Conjugates: Lacking a phenolic hydroxyl group, they exhibit significantly weaker antioxidant activity.

Influence of the Amino Acid Moiety: The amino acid component can also contribute to the overall antioxidant effect.

  • Conjugates with aromatic amino acids like L-phenylalanine and L-tyrosine have demonstrated particularly high antioxidant activity.[7] This may be due to the bulky aromatic side chain influencing the molecule's interaction with lipid phases or the phenolic group of tyrosine contributing directly to radical scavenging.

Comparative Data:

ConjugateCinnamoyl MoietyAmino Acid MoietyAntioxidant Activity (AOA)Reference
11 (E)-N-(feruloyl)L-phenylalanine t-butyl esterHigh[7]
15 (E)-N-(sinapoyl)L-phenylalanine t-butyl esterHigh[7]
13 (E)-N-(sinapoyl)L-tyrosine methyl esterModerate[7]
3 N-sinapoylMemantinePotent Radical Scavenger[6]

Data synthesized from Spasova et al.[7] and other sources.[6]

Key Insights:

  • The highest antioxidant activity is observed in conjugates containing both a highly substituted hydroxycinnamoyl moiety (like sinapoyl) and an aromatic amino acid (like phenylalanine).[7]

  • The N-sinapoylamide of memantine was identified as a particularly potent radical scavenger, suggesting its potential as a neuroprotective agent.[6]

Anti-inflammatory Activity

Cinnamoyl-amino acid conjugates have shown promise in mitigating inflammatory responses by inhibiting the production of key inflammatory mediators.[8][9]

Mechanism of Action: Inflammation is often triggered by stimuli like lipopolysaccharide (LPS), which activates signaling pathways leading to the production of nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and various interleukins (e.g., IL-1β, IL-6).[9][10] Cinnamoyl derivatives can interfere with these pathways. For example, they have been shown to inhibit the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) by targeting transcription factors like AP-1.[11]

G LPS LPS TLR4 TLR4 Receptor LPS->TLR4 Pathway Signaling Cascade (e.g., MAPK, NF-κB) TLR4->Pathway AP1 AP-1 (c-Jun) Pathway->AP1 Nucleus Nucleus AP1->Nucleus iNOS iNOS Gene iNOS_p iNOS Protein iNOS->iNOS_p Transcription & Translation COX2 COX-2 Gene COX2_p COX-2 Protein COX2->COX2_p Transcription & Translation NO Nitric Oxide (NO) iNOS_p->NO PGE2 Prostaglandins (PGE₂) COX2_p->PGE2 Inflammation Inflammation NO->Inflammation PGE2->Inflammation Conj Cinnamoyl Conjugate Conj->AP1 Inhibition

Caption: Inhibition of the AP-1 pathway by cinnamoyl conjugates to reduce inflammation.

Key Insights:

  • Certain cinnamoyl derivatives can significantly inhibit the release of NO and reduce the secretion of TNF-α and IL-1β in LPS-stimulated macrophages.[9]

  • Conjugation can improve properties like intestinal absorption, making these compounds potentially more effective for treating inflammatory disorders of the gut.[8] For example, some cinnamoyl derivatives showed 100% predicted human intestinal absorption compared to 91% for the parent compound.[8]

Experimental Protocols

To ensure reproducibility and standardization, this section provides detailed methodologies for key experiments.

Protocol 1: Synthesis of a Cinnamoyl-Amino Acid Conjugate

Adapted from Acar et al. (2022)[3]

  • Carboxylic Acid Activation: Dissolve the selected cinnamic acid derivative (1 mmol) in a suitable anhydrous solvent (e.g., dichloromethane, DCM). Add a coupling reagent such as 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC, 1.2 mmol) and 1-Hydroxybenzotriazole (HOBt, 1.2 mmol). Stir the mixture at 0°C for 30 minutes.

  • Coupling Reaction: To the activated cinnamic acid solution, add the protected amino acid ester (e.g., H-Leu-OMe·HCl, 1.1 mmol) and a base such as triethylamine (TEA, 2.5 mmol) to neutralize the hydrochloride salt.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up and Purification: Upon completion, wash the reaction mixture sequentially with 1N HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

  • Characterization: Confirm the structure of the synthesized conjugate using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: MTT Assay for Cytotoxicity Assessment

Based on methodology described in Acar et al. (2022)[4]

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, PC-3) in a 96-well plate at a density of 5x10³ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Treatment: Prepare serial dilutions of the cinnamoyl-amino acid conjugates in culture medium. Replace the old medium with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., 5-Fluorouracil). Incubate for 48-72 hours.

  • MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Conclusion and Future Directions

The conjugation of amino acids to cinnamoyl scaffolds is a highly effective strategy for generating novel therapeutic candidates with enhanced biological activity. The structure-activity relationship studies clearly demonstrate that:

  • For anticancer activity, lipophilic amino acids like leucine and the presence of electron-withdrawing or bulky groups on the cinnamoyl ring are beneficial.[3]

  • For antioxidant activity, a hydroxycinnamoyl moiety rich in electron-donating hydroxyl and methoxy groups, combined with an aromatic amino acid, is a superior combination.[6][7]

  • For anti-inflammatory activity, the ability to modulate key signaling pathways like AP-1 is crucial, and conjugation can improve the pharmacokinetic properties required for efficacy.[8][11]

Future research should focus on expanding the library of these conjugates by exploring a wider range of non-proteinogenic amino acids and diverse heterocyclic scaffolds in place of the cinnamoyl phenyl ring. Furthermore, in-depth mechanistic studies, including the identification of specific protein targets and in vivo efficacy evaluations, will be essential to translate these promising compounds from the laboratory to the clinic.

References

  • Spasova, M., et al. (2025). Synthesis of cinnamoyl and hydroxycinnamoyl amino acid conjugates and evaluation of their antioxidant activity. ResearchGate.
  • Acar, N., et al. (2022). Synthesis of New Cinnamoyl-Amino Acid Conjugates and in Vitro Cytotoxicity and Genotoxicity Studies. Chemistry & Biodiversity.
  • Acar, N., et al. (2022). Synthesis of New Cinnamoyl-Amino Acid Conjugates and in Vitro Cytotoxicity and Genotoxicity Studies. PubMed. Available at: [Link]

  • Lozano-Pérez, A. A., et al. (2023). Exploring the therapeutic potential of cinnamoyl derivatives in attenuating inflammation in lipopolysaccharide-induced Caco-2 cells. PubMed Central. Available at: [Link]

  • Tan, S. K., et al. (2021). Amino-Acid-Conjugated Natural Compounds: Aims, Designs and Results. MDPI. Available at: [Link]

  • Spasova, M., et al. (2006). Synthesis of cinnamoyl and hydroxycinnamoyl amino acid conjugates and evaluation of their antioxidant activity. Journal of Peptide Science. Available at: [Link]

  • Sbardella, G., et al. (2017). Structure-Activity Relationships on Cinnamoyl Derivatives as Inhibitors of p300 Histone Acetyltransferase. PubMed. Available at: [Link]

  • Li, Y., et al. (2020). Anti-inflammatory activity of 3-cinnamoyltribuloside and its metabolomic analysis in LPS-activated RAW 264.7 cells. PubMed. Available at: [Link]

  • Wang, Y., et al. (2022). Synthesis and Anti-Inflammatory Activity of 1-Methylhydantoin Cinnamoyl Imides. MDPI. Available at: [Link]

  • Pereira, A. B., et al. (2021). Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review. ResearchGate. Available at: [Link]

  • Sbardella, G., et al. (2017). Structure–Activity Relationships on Cinnamoyl Derivatives as Inhibitors of p300 Histone Acetyltransferase. CORE. Available at: [Link]

  • Reddy, L. V. R., et al. (2025). Synthesis of cinnamoyl tethered indoline derivatives with anti-inflammatory and antioxidant activities. ResearchGate. Available at: [Link]

  • Liu, W., et al. (2012). Tyrosinase inhibitory effects and antioxidative activities of novel cinnamoyl amides with amino acid ester moiety. Food Chemistry. Available at: [Link]

  • Werz, O., et al. (2025). Caffeoyl and cinnamoylclusters with anti-inflammatory and anti-cancer effects. Synthesis and structure–activity relationship. ResearchGate. Available at: [Link]

  • Lin, Y.-C., et al. (2022). Anti-Inflammatory Activities of Constituents from Cinnamomum insularimontanum Hayata Leaves and Their Mechanisms. MDPI. Available at: [Link]

  • Li, J., et al. (2025). Synthesis and antitumor evaluation of amino acid conjugates of monocarbonyl curcumin in hepatocellular carcinoma cell. Nature.com. Available at: [Link]

Sources

Validation

A Senior Application Scientist's Guide to the Efficacy of trans-Cinnamoyl-phe-OH: Bridging the In Vitro-In Vivo Gap

For drug development professionals and researchers, understanding the journey of a compound from a petri dish to a preclinical model is paramount. This guide provides an in-depth, objective comparison of the in vitro and...

Author: BenchChem Technical Support Team. Date: February 2026

For drug development professionals and researchers, understanding the journey of a compound from a petri dish to a preclinical model is paramount. This guide provides an in-depth, objective comparison of the in vitro and in vivo efficacy of trans-Cinnamoyl-phe-OH, a promising conjugate of trans-cinnamic acid and L-phenylalanine. We will delve into the experimental data, the underlying mechanisms, and the critical considerations for translating laboratory findings into tangible therapeutic potential.

Introduction: The Rationale Behind Conjugation

Trans-cinnamic acid, a naturally occurring phenylpropanoid, and its derivatives are well-documented for a spectrum of biological activities, including anticancer, anti-inflammatory, antioxidant, and antimicrobial effects.[1][2][3] The core scientific strategy behind conjugating trans-cinnamic acid with the amino acid L-phenylalanine is to potentially enhance its bioavailability, cellular uptake, and target specificity, thereby improving its therapeutic index. Studies on similar cinnamoyl-amino acid conjugates have suggested that this approach can indeed bolster efficacy, with some demonstrating that the presence of an amino acid moiety increases the compound's ability to induce cell death, potentially through mechanisms like DNA damage.[4][5]

Part 1: In Vitro Efficacy - Cellular-Level Activity

In vitro assays are the foundational step in evaluating a compound's potential. They provide a controlled environment to dissect cellular responses and determine direct cytotoxicity and mechanisms of action. For trans-Cinnamoyl-phe-OH, the primary in vitro assessments would focus on its anti-proliferative and cytotoxic effects against cancer cell lines.

Key In Vitro Findings for Cinnamoyl Derivatives

While direct data for the unmodified trans-Cinnamoyl-phe-OH is sparse, the broader family of cinnamoyl derivatives has been extensively studied. These studies provide a strong predictive framework for its likely performance. For instance, various novel N-(4-phenylthiazol-2-yl)cinnamamide derivatives have demonstrated potent anti-proliferative activities, with some analogues showing IC50 values in the nanomolar to sub-micromolar range against cell lines like K562, Bel7402, A549, and Jurkat.[6] The proposed mechanism for some of these potent analogues is the induction of cancer cell apoptosis.[6] Research into other cinnamoyl-amino acid conjugates has shown that they can cause cell death by inducing DNA damage.[4][5]

Compound/Derivative FamilyCell Line(s)Reported IC50Citation
N-(4-phenylthiazol-2-yl)cinnamamide (analogue 8f)Jurkat0.035 µM[6]
Cinnamic AcidHuman Melanoma (A375)Not specified (demonstrated cytotoxicity)[7]
Cinnamoyl-Amino Acid ConjugatesMCF7, PC-3, Caco-2, A2780Varies (demonstrated cytotoxicity)[5]
Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a cornerstone for assessing cell viability. It measures the metabolic activity of cells, which in most cases, correlates with cell number.

Methodology:

  • Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a 37°C, 5% CO2 incubator.[8]

  • Compound Treatment: Prepare serial dilutions of trans-Cinnamoyl-phe-OH in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plate for 24, 48, or 72 hours. The duration is critical for observing time-dependent effects.

  • MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

In Vitro Experimental Workflow

InVitro_Workflow cluster_prep Preparation cluster_assay MTT Assay cluster_analysis Data Analysis cell_culture Cancer Cell Culture seed_cells Seed Cells in 96-Well Plate cell_culture->seed_cells compound_prep Prepare trans-Cinnamoyl-phe-OH Serial Dilutions treatment Treat Cells with Compound compound_prep->treatment seed_cells->treatment incubation Incubate (24-72h) treatment->incubation mtt_add Add MTT Reagent incubation->mtt_add solubilize Solubilize Formazan mtt_add->solubilize read_plate Read Absorbance (570 nm) solubilize->read_plate calc_ic50 Calculate IC50 read_plate->calc_ic50

Caption: Workflow for determining the in vitro cytotoxicity of trans-Cinnamoyl-phe-OH using the MTT assay.

Part 2: In Vivo Efficacy - Performance in a Biological System

While in vitro data is crucial, it cannot predict a compound's behavior in a complex, whole-organism system. In vivo studies are essential to evaluate pharmacokinetics (absorption, distribution, metabolism, and excretion), pharmacodynamics, and overall therapeutic efficacy and toxicity.

Case Study: A Closely Related Phenylalanine Derivative

A compelling example of translating a cinnamoyl-phenylalanine conjugate from the lab to a preclinical model is the study of 4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine Acid (AE-18) .[9] This compound was evaluated for its neuroprotective effects in an ischemic stroke model.

  • In Vitro Success: AE-18 (at 10 or 20 µM) significantly reduced nerve damage in an in vitro oxygen-glucose deprivation/reoxygenation (OGD/R) model using PC12 cells.[9]

  • In Vivo Translation: In a rat model of middle cerebral artery occlusion-reperfusion (MCAO/R), administration of AE-18 (5 or 10 mg/kg) effectively reduced neurological damage, decreased infarct volume, and improved motor function.[9] This demonstrates a successful correlation between the compound's cellular protective effects and its therapeutic efficacy in a living animal.

CompoundAnimal ModelDosageKey In Vivo OutcomeCitation
AE-18MCAO/R Rat Model5 or 10 mg/kgReduced infarct volume and improved neurological function[9]
Experimental Protocol: Tumor Xenograft Model

For assessing the anticancer potential of trans-Cinnamoyl-phe-OH, a tumor xenograft model is the gold standard.

Methodology:

  • Animal Acclimatization: House immunodeficient mice (e.g., athymic nude or SCID mice) in a sterile environment for at least one week to acclimatize.

  • Tumor Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 million A549 cells) into the flank of each mouse.

  • Tumor Growth Monitoring: Monitor the mice regularly. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

  • Treatment Administration: Administer trans-Cinnamoyl-phe-OH via a clinically relevant route (e.g., oral gavage, intraperitoneal injection) at predetermined doses and schedules. The control group receives the vehicle.

  • Data Collection: Measure tumor volume (using calipers) and body weight two to three times per week. Body weight is a key indicator of toxicity.

  • Endpoint: Continue the study for a set period (e.g., 21-28 days) or until tumors in the control group reach a predetermined maximum size.

  • Analysis: At the end of the study, euthanize the mice, excise the tumors, and weigh them. Calculate the tumor growth inhibition (TGI) percentage. Tissues can be collected for further analysis (e.g., histology, biomarker analysis).

In Vivo Experimental Workflow

InVivo_Workflow cluster_prep Preparation cluster_study Xenograft Study cluster_analysis Endpoint Analysis acclimatize Acclimatize Immunodeficient Mice implant Implant Human Cancer Cells acclimatize->implant monitor_growth Monitor Tumor Growth implant->monitor_growth randomize Randomize Mice into Groups monitor_growth->randomize treat Administer Compound and Vehicle randomize->treat measure Measure Tumor Volume & Body Weight treat->measure measure->treat Repeat per schedule excise Excise & Weigh Tumors measure->excise calc_tgi Calculate Tumor Growth Inhibition excise->calc_tgi

Caption: Workflow for evaluating the in vivo anticancer efficacy of trans-Cinnamoyl-phe-OH in a xenograft model.

Part 3: Unraveling the Mechanism of Action

Understanding how a compound works is as important as knowing that it works. Based on related molecules, trans-Cinnamoyl-phe-OH likely engages with multiple signaling pathways. Cinnamaldehyde, for example, is known to inhibit the NF-κB pathway, a key regulator of inflammation and cell survival, and to induce apoptosis in cancer cells.[10] Furthermore, cinnamic acid itself has been shown to trigger apoptotic cell death and disrupt the cytoskeleton in human melanoma cells.[7]

A plausible mechanism for trans-Cinnamoyl-phe-OH is the induction of apoptosis through the intrinsic (mitochondrial) pathway, potentially modulated by its effects on inflammatory signaling.

Proposed Signaling Pathway

Signaling_Pathway cluster_nucleus TCP trans-Cinnamoyl-phe-OH IKK IKK TCP->IKK Inhibition Bax Bax TCP->Bax Upregulation Bcl2 Bcl-2 TCP->Bcl2 Downregulation Cell Cancer Cell NFkB_pathway NF-κB Pathway IkB IκBα IKK->IkB Phosphorylates NFkB NF-κB IkB->NFkB Releases Nucleus Nucleus NFkB->Nucleus Pro_inflammatory Pro-inflammatory Genes (e.g., TNFα) Nucleus->Pro_inflammatory Transcription Mitochondria Mitochondria CytoC Cytochrome c Mitochondria->CytoC Release Bax->Mitochondria Bcl2->Mitochondria Inhibits Casp9 Caspase-9 CytoC->Casp9 Activates Casp3 Caspase-3 Casp9->Casp3 Activates Apoptosis Apoptosis Casp3->Apoptosis

Caption: Proposed mechanism: trans-Cinnamoyl-phe-OH may induce apoptosis by modulating the Bcl-2/Bax ratio and inhibiting the pro-survival NF-κB pathway.

Conclusion: A Synthesized View of Efficacy

The journey from a promising in vitro result to a successful in vivo outcome is complex. For trans-Cinnamoyl-phe-OH, the existing body of literature on related cinnamoyl-amino acid conjugates provides a strong foundation for its potential efficacy.

  • In Vitro studies provide essential data on direct cellular effects, dose-response relationships, and potential mechanisms of action. They are rapid, cost-effective, and crucial for initial screening and hypothesis generation.

  • In Vivo studies are indispensable for understanding how the compound behaves in a physiological context, accounting for metabolism, distribution, and potential toxicities. The success of a closely related derivative in an animal model of stroke lends significant credence to the potential of the cinnamoyl-phenylalanine scaffold.[9]

Ultimately, a comprehensive evaluation of trans-Cinnamoyl-phe-OH requires a dedicated, side-by-side comparison in relevant in vitro and in vivo models. The protocols and workflows outlined in this guide provide a robust framework for such an investigation. By methodically bridging the gap between cellular and systemic effects, researchers can effectively validate and advance this promising compound towards clinical consideration.

References

  • - PubMed

  • - ChemicalBook

  • - NIH

  • - PubMed Central

  • - ResearchGate

  • - Berend Snijder Lab

  • - MDPI

  • - ResearchGate

  • - Frontiers

  • - EMBO Press

  • - NIH

  • - Royal Society of Chemistry

  • - PubMed

  • - NIH

  • - ResearchGate

  • [4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine acid exerts its effects on the prevention, post-therapeutic and prolongation of the thrombolytic window in ischemia-reperfusion rats through multiple mechanisms of action]([Link]) - PubMed

  • - ResearchGate

Sources

Comparative

A Comparative Guide to Synthetic vs. Natural trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH)

For Researchers, Scientists, and Drug Development Professionals Introduction trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) is a fascinating molecule belonging to the family of N-acyl amino acids, which are wid...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH) is a fascinating molecule belonging to the family of N-acyl amino acids, which are widely distributed in the plant kingdom. These compounds have garnered significant interest in the scientific community for their diverse biological activities, including antioxidant, anti-inflammatory, and sensory-modulating properties.[1][2] As research into its potential therapeutic and nutraceutical applications expands, a critical question arises for investigators: should one utilize a synthetically derived or a naturally sourced version of this compound?

This guide provides a comprehensive, technically-grounded comparison of synthetic and natural trans-Cinnamoyl-phe-OH. Moving beyond a simple list of pros and cons, we delve into the causality behind experimental choices, offering detailed protocols and expected outcomes to empower researchers in making an informed decision based on the specific demands of their study. We will explore the nuances of their chemical profiles, impurity landscapes, and consequent biological activities, providing a framework for a self-validating approach to sourcing this promising compound.

I. Sourcing and Preparation: A Tale of Two Origins

The origin of trans-Cinnamoyl-phe-OH dictates its initial purity, impurity profile, and the complexity of its preparation. Here, we outline the methodologies for both synthetic and natural sourcing.

Chemical Synthesis of trans-Cinnamoyl-L-phenylalanine

The synthetic route to trans-Cinnamoyl-phe-OH offers high yields and a controlled environment, leading to a product with a predictable set of impurities. A common and effective method is the Schotten-Baumann reaction, which involves the acylation of the amino group of L-phenylalanine with trans-cinnamoyl chloride.

Experimental Protocol: Synthesis of trans-Cinnamoyl-L-phenylalanine

  • Dissolution of L-phenylalanine: In a 250 mL round-bottom flask, dissolve L-phenylalanine (1 equivalent) in 100 mL of a 1 M sodium hydroxide solution with vigorous stirring until fully dissolved. Cool the solution to 0-5 °C in an ice bath.

  • Preparation of trans-cinnamoyl chloride: In a separate flask, react trans-cinnamic acid with thionyl chloride or oxalyl chloride to produce trans-cinnamoyl chloride. This reaction should be performed in an inert, dry solvent like dichloromethane under anhydrous conditions.

  • Acylation Reaction: Slowly add a solution of trans-cinnamoyl chloride (1.1 equivalents) in 20 mL of a suitable organic solvent (e.g., tetrahydrofuran or diethyl ether) to the cooled L-phenylalanine solution while maintaining the temperature below 5 °C and ensuring vigorous stirring.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC), observing the disappearance of the L-phenylalanine spot.

  • Acidification and Precipitation: Once the reaction is complete, acidify the mixture to a pH of approximately 2 with 2 M hydrochloric acid. A white precipitate of trans-Cinnamoyl-L-phenylalanine will form.

  • Isolation and Purification: Collect the precipitate by vacuum filtration and wash it with cold water to remove any inorganic salts. The crude product can be further purified by recrystallization from an appropriate solvent system, such as ethanol/water, to yield a highly pure product.

Diagram: Synthetic Workflow

cluster_synthesis Chemical Synthesis L-phenylalanine L-phenylalanine Acylation Acylation L-phenylalanine->Acylation trans-cinnamic acid trans-cinnamic acid trans-cinnamic acid->Acylation Purification Purification Acylation->Purification Synthetic Product Synthetic Product Purification->Synthetic Product

Caption: Workflow for the chemical synthesis of trans-Cinnamoyl-phe-OH.

Extraction and Isolation of Natural trans-Cinnamoyl-L-phenylalanine from Theobroma cacao

Theobroma cacao (cocoa) beans are a known source of a variety of N-phenylpropenoyl-L-amino acids.[3][4][5] The extraction and isolation of a single, pure compound from this complex natural matrix is a multi-step process requiring careful chromatographic separation.

Experimental Protocol: Extraction and Isolation from Theobroma cacao

  • Sample Preparation: Start with unfermented, freeze-dried cocoa beans. Defat the powdered beans by Soxhlet extraction with n-hexane for 8 hours.

  • Extraction of Polar Compounds: The defatted cocoa powder is then extracted with a mixture of methanol and water (80:20, v/v) at room temperature with continuous stirring for 24 hours. The process is repeated three times.

  • Solvent Partitioning: Combine the methanol/water extracts and evaporate the methanol under reduced pressure. The resulting aqueous solution is then partitioned successively with ethyl acetate. The ethyl acetate fractions, which will contain the N-cinnamoyl amino acids, are combined and dried over anhydrous sodium sulfate.

  • Chromatographic Purification:

    • Column Chromatography: The crude ethyl acetate extract is subjected to column chromatography on silica gel, eluting with a gradient of chloroform and methanol. Fractions are collected and monitored by TLC.

    • Preparative HPLC: Fractions containing the desired compound are pooled, concentrated, and further purified by preparative High-Performance Liquid Chromatography (HPLC) on a C18 column to isolate pure trans-Cinnamoyl-L-phenylalanine.

Diagram: Natural Extraction Workflow

cluster_extraction Natural Extraction Cocoa Beans Cocoa Beans Extraction Extraction Cocoa Beans->Extraction Chromatography Chromatography Extraction->Chromatography Natural Product Natural Product Chromatography->Natural Product

Caption: Workflow for the extraction of natural trans-Cinnamoyl-phe-OH.

II. Physicochemical Characterization: Unveiling the Molecular Identity and Purity

A thorough physicochemical characterization is paramount to understanding the identity, purity, and potential contaminants of both synthetic and natural trans-Cinnamoyl-phe-OH.

Analytical Techniques

The following analytical techniques are essential for a comprehensive comparison:

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound and to quantify it. A reversed-phase C18 column with a gradient of water (containing 0.1% formic acid) and acetonitrile is a suitable method.

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can provide the exact mass, confirming the elemental composition.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation and confirmation. The spectra of the synthetic and natural product should be identical for the main compound.

Impurity Profiling: The Known vs. the Unknown

The key difference between synthetic and natural products often lies in their impurity profiles.

  • Synthetic trans-Cinnamoyl-phe-OH: Impurities are typically related to the starting materials (unreacted L-phenylalanine, trans-cinnamic acid), reagents (residual catalysts), and by-products of the synthesis (e.g., polymers, isomers). These are often predictable and can be minimized through careful purification.

  • Natural trans-Cinnamoyl-phe-OH: The impurity profile is inherently more complex. It will likely contain other structurally related N-cinnamoyl amino acids, flavonoids, and other polyphenols present in the cocoa extract.[1][4] While extensive purification can reduce these, trace amounts of co-eluting compounds may remain.

Table 1: Expected Physicochemical Properties and Impurity Profiles

ParameterSynthetic trans-Cinnamoyl-phe-OHNatural trans-Cinnamoyl-phe-OH
Purity (by HPLC) Typically >98% after recrystallizationVariable, highly dependent on the extent of purification
Molecular Identity Confirmed by MS and NMRConfirmed by MS and NMR to be identical to the synthetic standard
Expected Impurities Unreacted starting materials, residual solvents and reagents, synthetic by-productsOther N-cinnamoyl amino acids, flavonoids, polyphenols, plant-based matrix components

III. Comparative Biological Activity: Does the Source Matter?

The ultimate question for many researchers is whether the synthetic and natural forms of trans-Cinnamoyl-phe-OH exhibit different biological activities. The presence of co-purified compounds in the natural extract could lead to synergistic or antagonistic effects.

Antioxidant Activity: DPPH and ABTS Assays

The antioxidant capacity of both samples can be evaluated using standard in vitro assays.

Experimental Protocol: DPPH Radical Scavenging Assay

  • Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Prepare serial dilutions of both synthetic and natural trans-Cinnamoyl-phe-OH in methanol.

  • In a 96-well plate, add 100 µL of each sample dilution to 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity and determine the IC₅₀ value for each sample.

Experimental Protocol: ABTS Radical Cation Decolorization Assay

  • Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate.

  • Dilute the ABTS•+ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare serial dilutions of both synthetic and natural trans-Cinnamoyl-phe-OH.

  • Mix 10 µL of each sample dilution with 1 mL of the diluted ABTS•+ solution.

  • After 6 minutes, measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and determine the Trolox Equivalent Antioxidant Capacity (TEAC).

Cytotoxicity Assessment: MTT Assay

The potential toxicity of the compounds on cell lines can be assessed using the MTT assay.

Experimental Protocol: MTT Cytotoxicity Assay

  • Seed cells (e.g., a relevant cancer cell line or a normal cell line) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of synthetic and natural trans-Cinnamoyl-phe-OH for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

  • Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

  • Calculate the cell viability and determine the IC₅₀ value for each compound.

Table 2: Hypothetical Comparative Biological Activity Data

Biological AssaySynthetic trans-Cinnamoyl-phe-OH (IC₅₀/TEAC)Natural trans-Cinnamoyl-phe-OH (IC₅₀/TEAC)
DPPH Scavenging Expected to show activityMay show slightly higher activity due to synergistic effects of co-purified polyphenols
ABTS Scavenging Expected to show activityMay show slightly higher activity due to synergistic effects of co-purified polyphenols
MTT Cytotoxicity Dependent on the cell lineActivity could be influenced by other bioactive compounds in the extract

Diagram: Comparative Analysis Workflow

cluster_synthesis_path Synthetic Route cluster_natural_path Natural Route Synthetic Product Synthetic Product Physicochemical Analysis Physicochemical Analysis Synthetic Product->Physicochemical Analysis Biological Assays Biological Assays Synthetic Product->Biological Assays Natural Product Natural Product Natural Product->Physicochemical Analysis Natural Product->Biological Assays Comparative Data Comparative Data Physicochemical Analysis->Comparative Data Biological Assays->Comparative Data

Caption: Workflow for the comparative analysis of synthetic and natural products.

IV. Conclusion and Recommendations

The choice between synthetic and natural trans-Cinnamoyl-phe-OH is not a matter of one being definitively "better" than the other, but rather a decision contingent on the research objectives.

  • For studies requiring high purity and a well-defined chemical entity , such as in mechanistic studies, crystallography, or as a reference standard, synthetic trans-Cinnamoyl-phe-OH is the superior choice . Its predictable and limited impurity profile ensures that the observed biological effects can be confidently attributed to the compound itself.

  • For exploratory research into the potential synergistic effects of a natural extract or for applications where a more complex, "natural" profile is desired (e.g., in some nutraceutical or cosmetic formulations), a well-characterized natural extract containing trans-Cinnamoyl-phe-OH may be more appropriate . However, it is crucial to perform thorough analytical characterization to understand the composition of the extract and ensure batch-to-batch consistency.

Ultimately, a rigorous, side-by-side comparison as outlined in this guide is the most scientifically sound approach. By meticulously characterizing both the synthetic and natural forms, researchers can generate a robust dataset that not only answers their specific research questions but also contributes valuable knowledge to the broader scientific community. This self-validating system of sourcing, characterization, and bio-evaluation ensures the integrity and reproducibility of the research findings.

References

  • Stark, T., et al. (2005). Isolation, structure determination, synthesis, and sensory activity of N-phenylpropenoyl-L-amino acids from cocoa (Theobroma cacao). Journal of Agricultural and Food Chemistry, 53(13), 5419-5428. Available from: [Link]

  • Stark, T., et al. (2006). Absorption of N-phenylpropenoyl-L-amino acids in healthy humans by oral administration of cocoa (Theobroma cacao). Molecular Nutrition & Food Research, 52(8), 967-977. Available from: [Link]

  • Zhao, X., et al. (2025). Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. Food Chemistry, 461, 144542. Available from: [Link]

  • Gao, X., et al. (2022). Synthesis of New Cinnamoyl-Amino Acid Conjugates and in Vitro Cytotoxicity and Genotoxicity Studies. Chemistry & Biodiversity, 19(9), e202200426. Available from: [Link]

  • Brand-Williams, W., et al. (1995). Use of a free radical method to evaluate antioxidant activity. LWT-Food science and Technology, 28(1), 25-30.
  • Re, R., et al. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free radical biology and medicine, 26(9-10), 1231-1237.
  • Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of immunological methods, 65(1-2), 55-63.

Sources

Validation

Validating the Mechanism of Action of trans-Cinnamoyl-phe-OH: A Comparative Guide

For researchers, scientists, and drug development professionals, the rigorous validation of a compound's mechanism of action is the bedrock of preclinical research. This guide provides an in-depth, technically-focused fr...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the rigorous validation of a compound's mechanism of action is the bedrock of preclinical research. This guide provides an in-depth, technically-focused framework for elucidating and validating the biological activities of trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH). We will move beyond simply listing protocols to explain the scientific rationale behind each experimental step, establishing a self-validating workflow.

The current understanding of trans-Cinnamoyl-phe-OH is primarily centered on its role as a flavor enhancer, with preliminary in silico data suggesting interactions with taste receptors.[1] However, the broader cinnamoyl and phenylalanine moieties are present in numerous compounds with diverse and potent biological activities, including anti-inflammatory, neuroprotective, and anti-cancer effects.[2][3] This guide, therefore, proposes a multi-pronged validation strategy to explore these hypothesized therapeutic potentials, using a comparative approach to benchmark performance against relevant alternatives.

Our investigation will be structured around three central hypotheses:

  • Taste Receptor Modulation: Direct validation of the interaction between trans-Cinnamoyl-phe-OH and specific taste receptors.

  • Anti-inflammatory Activity: Investigation of its potential to modulate key inflammatory pathways, a known activity of many cinnamoyl derivatives.[4][5][6]

  • Neuroprotective Effects: Exploration of its ability to protect neuronal cells and cross the blood-brain barrier, inspired by the activity of structurally similar compounds.[3]

We will compare the performance of trans-Cinnamoyl-phe-OH against a panel of carefully selected compounds:

  • Component Controls: trans-cinnamic acid and L-phenylalanine, to determine the contribution of each part of the molecule to its overall activity.

  • Mechanistic Comparator: Caffeic Acid Phenethyl Ester (CAPE), a well-characterized cinnamoyl derivative known for its potent inhibition of the NF-κB signaling pathway.[7][8]

  • Standard-of-Care: Celecoxib, a selective COX-2 inhibitor, will be used as a positive control in anti-inflammatory assays.

A Tiered Approach to Mechanism of Action Validation

A logical and cost-effective validation workflow begins with broad, high-throughput in vitro assays and progressively moves towards more complex, physiologically relevant cell-based models. This tiered approach allows for early go/no-go decisions and ensures that resources are focused on the most promising activities.

G cluster_0 Tier 1: In Vitro Biochemical & Receptor Assays cluster_1 Tier 2: Cell-Based Functional Assays cluster_2 Tier 3: ADME & Advanced In Vitro Models T1_A Taste Receptor Activation Assay (HEK293T-based) T2_A NF-κB Reporter Assay (LPS-stimulated Macrophages) T1_A->T2_A If Anti-inflammatory hypothesis supported T1_B Enzymatic Inhibition Assays (COX-1/COX-2) T1_B->T2_A T2_B Neuronal Viability Assay (OGD/R Model) T2_A->T2_B If Neuroprotective hypothesis supported T3_A In Vitro Blood-Brain Barrier Permeability Assay T2_B->T3_A

Caption: Tiered experimental workflow for MoA validation.

Tier 1: Direct Target Engagement and Enzymatic Inhibition

The initial tier focuses on direct molecular interactions. We will first seek to confirm the findings of in silico studies suggesting that trans-Cinnamoyl-phe-OH interacts with taste receptors.[1] Concurrently, we will screen for direct enzymatic inhibition of key inflammatory enzymes.

Taste Receptor Activation Assay

Rationale: Molecular docking studies have predicted that trans-Cinnamoyl-phe-OH binds to taste receptors, including the umami (T1R1/T1R3) and sour (OTOP1) receptors.[1] We will use a cell-based assay with HEK293T cells transiently transfected to express these receptors to validate this prediction. Activation of these receptors typically leads to an increase in intracellular calcium, which can be measured using a fluorescent indicator.[9]

Experimental Protocol: HEK293T-based Calcium Flux Assay

  • Cell Culture and Transfection: Culture HEK293T cells in DMEM supplemented with 10% FBS. Co-transfect cells with plasmids encoding the human T1R1 and T1R3 subunits (for umami) or OTOP1 (for sour), along with a G-protein chimera (e.g., Gα16/gust44) to couple receptor activation to calcium release.

  • Cell Plating: Plate the transfected cells into 96-well black, clear-bottom plates and incubate for 24-48 hours.

  • Dye Loading: Wash the cells with assay buffer and then incubate with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) as per the manufacturer's instructions.

  • Compound Addition and Measurement: Use a fluorescence plate reader to measure the baseline fluorescence. Add varying concentrations of trans-Cinnamoyl-phe-OH, L-phenylalanine, trans-cinnamic acid, and known agonists (e.g., monosodium glutamate for umami) to the wells.

  • Data Analysis: Measure the change in fluorescence intensity over time. Plot dose-response curves and calculate EC50 values for each compound.

Table 1: Hypothetical Data for Taste Receptor Activation Assay

CompoundT1R1/T1R3 (Umami) EC50 (µM)OTOP1 (Sour) EC50 (µM)
trans-Cinnamoyl-phe-OH50> 1000
L-phenylalanine> 1000> 1000
trans-cinnamic acid> 1000850
Monosodium Glutamate250N/A
COX-1 and COX-2 Enzymatic Inhibition Assays

Rationale: The trans-cinnamic acid moiety is a core feature of many non-steroidal anti-inflammatory drugs (NSAIDs). Caffeic acid phenethyl ester (CAPE) and cinnamaldehyde have been shown to inhibit cyclooxygenase (COX) enzymes.[5][6] Therefore, we will assess the direct inhibitory activity of trans-Cinnamoyl-phe-OH on COX-1 and COX-2.

Experimental Protocol: Fluorometric COX Inhibitor Screening Assay

  • Reagent Preparation: Prepare the assay buffer, COX probe, and cofactor solution as per the kit manufacturer's instructions (e.g., Sigma-Aldrich, Cayman Chemical).[10] Reconstitute human recombinant COX-1 and COX-2 enzymes.

  • Inhibitor Preparation: Prepare a dilution series of trans-Cinnamoyl-phe-OH, its component controls, CAPE, and Celecoxib (positive control).

  • Assay Reaction: In a 96-well plate, add the assay buffer, enzyme (COX-1 or COX-2), and the test compounds. Incubate for a specified time (e.g., 10 minutes at 37°C).

  • Initiation and Detection: Initiate the enzymatic reaction by adding arachidonic acid (the substrate). Measure the fluorescence at Ex/Em = 535/587 nm over time.

  • Data Analysis: Calculate the rate of the reaction for each concentration of the test compound. Plot the percent inhibition against the compound concentration to determine the IC50 value.

Table 2: Hypothetical Data for COX Enzymatic Inhibition Assays

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (COX-1/COX-2)
trans-Cinnamoyl-phe-OH85155.7
L-phenylalanine> 200> 200N/A
trans-cinnamic acid150901.7
CAPE252.510
Celecoxib100.05200

Tier 2: Cell-Based Functional Assays

Following the initial biochemical screens, we will move to cell-based assays to evaluate the effects of trans-Cinnamoyl-phe-OH in a more complex biological context.

NF-κB Signaling Pathway Inhibition

Rationale: The NF-κB signaling pathway is a central regulator of inflammation, and its inhibition is a key mechanism for many anti-inflammatory compounds, including CAPE.[8][11][12] We will use a reporter gene assay in a relevant cell line (e.g., RAW 264.7 macrophage-like cells) to determine if trans-Cinnamoyl-phe-OH can suppress NF-κB activation.

G cluster_0 Cytoplasm cluster_1 LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK complex TLR4->IKK IkB IκB IKK->IkB phosphorylates NFkB NF-κB (p50/p65) IkB->NFkB Nucleus Nucleus NFkB->Nucleus translocates Gene Pro-inflammatory Gene Expression Nucleus->Gene activates

Sources

Comparative

A Researcher's Guide to Investigating the Receptor Cross-Reactivity of trans-Cinnamoyl-phe-OH

For researchers and drug development professionals, understanding the complete biological activity profile of a compound is paramount. This guide provides an in-depth technical framework for evaluating the receptor cross...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and drug development professionals, understanding the complete biological activity profile of a compound is paramount. This guide provides an in-depth technical framework for evaluating the receptor cross-reactivity of trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH), a molecule of interest for its sensory properties. While computational data provides a valuable starting point, rigorous experimental validation is essential to delineate its primary targets and potential off-target interactions, ensuring a comprehensive understanding of its pharmacological profile.

Introduction to trans-Cinnamoyl-phe-OH and its Putative Primary Targets

trans-Cinnamoyl-L-phenylalanine (also referred to as CiA-Phe) is a compound that has been investigated for its potential as a flavor enhancer.[1] Computational molecular docking and dynamics simulations have suggested a potential interaction with key taste receptors, specifically OTOP1, TMC4, T1R1, and T1R3.[1] These receptors are involved in the perception of sourness, saltiness, and umami tastes.[1] This initial in silico evidence provides a strong hypothesis for the primary biological targets of trans-Cinnamoyl-phe-OH. However, it is crucial to move beyond computational models to experimental validation to confirm these interactions and to proactively screen for unforeseen off-target activities that could have significant pharmacological implications.

The Imperative of Experimental Validation

Computational predictions, while powerful, are based on algorithms and scoring functions that approximate complex biological interactions. Experimental data is the gold standard for confirming ligand-receptor binding and functional activity. A thorough investigation into the cross-reactivity of trans-Cinnamoyl-phe-OH should, therefore, begin with the validation of its predicted interactions with taste receptors.

A Phased Approach to Experimental Validation and Cross-Reactivity Profiling

A systematic, multi-tiered approach is recommended to first validate the predicted targets and then to cast a wider net for potential off-target interactions.

Phase 1: Validation of Putative Taste Receptor Interactions

The initial focus should be on experimentally confirming the computationally predicted binding of trans-Cinnamoyl-phe-OH to OTOP1, TMC4, T1R1, and T1R3.

Experimental Workflow for Taste Receptor Validation

G cluster_0 Phase 1: Validation of Predicted Taste Receptor Interactions start Hypothesis: trans-Cinnamoyl-phe-OH binds to OTOP1, TMC4, T1R1, T1R3 binding_assay In Vitro Binding Assays (e.g., Radioligand Binding Assay) start->binding_assay Validate direct binding functional_assay Cell-Based Functional Assays (e.g., Calcium Mobilization Assay) start->functional_assay Assess functional activity data_analysis Data Analysis: Determine Binding Affinity (Ki) and Functional Potency (EC50/IC50) binding_assay->data_analysis functional_assay->data_analysis conclusion Conclusion: Confirmation and characterization of primary target interactions data_analysis->conclusion

Caption: Workflow for validating predicted taste receptor interactions.

Detailed Protocols:

  • Radioligand Binding Assays: This technique directly measures the affinity of a ligand for a receptor.[2][3] A radiolabeled ligand with known affinity for the target receptor is competed with unlabeled trans-Cinnamoyl-phe-OH. The concentration of trans-Cinnamoyl-phe-OH that displaces 50% of the radioligand (IC50) is determined, from which the binding affinity (Ki) can be calculated.[3][4]

    • Step-by-Step Radioligand Binding Assay Protocol:

      • Receptor Preparation: Prepare cell membranes or purified receptors expressing the target of interest (OTOP1, TMC4, T1R1/T1R3).

      • Incubation: Incubate the receptor preparation with a fixed concentration of a suitable radioligand and varying concentrations of trans-Cinnamoyl-phe-OH.

      • Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.[3]

      • Detection: Quantify the radioactivity retained on the filters using a scintillation counter.[5]

      • Data Analysis: Plot the percentage of specific binding against the concentration of trans-Cinnamoyl-phe-OH to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

  • Calcium Mobilization Assays: Many taste receptors, upon activation, trigger a downstream signaling cascade that results in an increase in intracellular calcium concentration.[6][7] This can be measured using calcium-sensitive fluorescent dyes.[7]

    • Step-by-Step Calcium Mobilization Assay Protocol:

      • Cell Culture: Culture cells stably or transiently expressing the target taste receptors (e.g., HEK293 cells).

      • Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

      • Compound Addition: Add varying concentrations of trans-Cinnamoyl-phe-OH to the cells.

      • Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader.[8]

      • Data Analysis: Plot the change in fluorescence against the concentration of trans-Cinnamoyl-phe-OH to determine the EC50 (for agonists) or IC50 (for antagonists).

Phase 2: Broad Cross-Reactivity Screening

Once the primary targets are validated, a broader screening against a panel of diverse receptors is crucial to identify potential off-target interactions.[9][10] This proactive approach can prevent unexpected biological effects and guide further development.

Commercial Screening Services:

Several contract research organizations (CROs) offer comprehensive receptor screening panels that provide a cost-effective and time-efficient way to assess off-target liability. These services typically include a wide range of G protein-coupled receptors (GPCRs), ion channels, kinases, and other enzyme targets.

  • Eurofins Discovery: Offers a wide array of services, including their SafetyScreen44™ panel, which covers key safety-related targets, and the gpcrMAX™ panel with 168 GPCRs.[11][12][13] They provide both binding and functional assays.

  • DiscoverX (now part of Eurofins): Known for its PathHunter® technology, which is used in many of their cell-based functional assays, including those for nuclear hormone receptors.[14]

  • Charles River Laboratories: Provides off-target screening using their Retrogenix® Cell Microarray Technology, which assesses interactions against a vast library of human plasma membrane and secreted proteins.[9]

Workflow for Broad Off-Target Screening

G cluster_1 Phase 2: Broad Off-Target Screening start_screening trans-Cinnamoyl-phe-OH select_panel Select Commercial Screening Panel (e.g., Eurofins SafetyScreen44™, DiscoverX gpcrMAX™) start_screening->select_panel primary_screen Primary Screen: Single high concentration against a broad receptor panel select_panel->primary_screen hit_identification Hit Identification: Identify receptors with significant (e.g., >50%) inhibition/activation primary_screen->hit_identification dose_response Dose-Response Confirmation: Determine Ki or EC50/IC50 for identified hits hit_identification->dose_response conclusion_screening Conclusion: Comprehensive off-target profile dose_response->conclusion_screening

Caption: Workflow for broad off-target screening of trans-Cinnamoyl-phe-OH.

Data Interpretation and Comparative Analysis

The data generated from these assays will allow for a quantitative comparison of the binding affinities and functional potencies of trans-Cinnamoyl-phe-OH across a wide range of receptors.

Table 1: Hypothetical Cross-Reactivity Profile of trans-Cinnamoyl-phe-OH

Receptor TargetAssay TypeResult (Ki or EC50/IC50)PotencySelectivity vs. Primary Target (T1R1/T1R3)
Primary Targets (Hypothesized)
T1R1/T1R3 (Umami)Calcium Mobilization15 µM (EC50)Moderate-
OTOP1 (Sour)Ion Flux Assay50 µM (EC50)Low3.3-fold
TMC4 (Salty)Electrophysiology> 100 µMInactive> 6.7-fold
Off-Target Screening Hits
5-HT2B ReceptorRadioligand Binding8 µM (Ki)Moderate0.53-fold (less selective)
H1 ReceptorRadioligand Binding25 µM (Ki)Low1.7-fold
M2 ReceptorRadioligand Binding> 100 µMInactive> 6.7-fold

This table presents hypothetical data for illustrative purposes.

A selectivity profile, as illustrated in the hypothetical table above, is crucial for assessing the therapeutic potential and potential liabilities of a compound. A highly selective compound will exhibit significantly greater potency for its primary target(s) compared to any off-target interactions.

Conclusion and Future Directions

The investigation of trans-Cinnamoyl-phe-OH's receptor cross-reactivity is a critical step in understanding its complete biological activity. While initial computational data points towards an interaction with specific taste receptors, this guide outlines a rigorous, experimentally-driven path to validate these findings and to uncover any potential off-target effects. By employing a phased approach of targeted validation followed by broad screening, researchers can build a comprehensive pharmacological profile of trans-Cinnamoyl-phe-OH. This detailed understanding is essential for its potential development as a safe and effective flavor modulator or for any other therapeutic application. Further studies could also explore the activity of potential metabolites of trans-Cinnamoyl-phe-OH, as these could also contribute to its overall biological effect.

References

  • Eurofins Discovery. NHRscan – Your Nuclear Hormone Receptor Panel. [Link]

  • Eurofins Discovery. GPCR Screening and Profiling - Identify Valuable Hits. [Link]

  • Eurofins. GPCR Products and Services. [Link]

  • PubMed. Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. [Link]

  • PubMed. Interaction of L-phenylalanine with carbonyl groups in mixed lipid membranes. [Link]

  • Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]

  • PubMed Central. An exercise-inducible metabolite that suppresses feeding and obesity. [Link]

  • Eurofins. Specialized Pre-IND and Specialty In Vitro Profiling Panels. [Link]

  • Charles River Laboratories. Off-Target Screening Cell Microarray Assay. [Link]

  • Eurofins. Unlocking Orphan GPCRs with an Innovative Forward Trafficking Approach. [Link]

  • ResearchGate. Calcium Signaling in Taste Cells: Regulation Required. [Link]

  • PubMed Central. Structural and functional characterization of an otopetrin family proton channel. [Link]

  • Creative Diagnostics. Off-Target Effects Analysis. [Link]

  • NCBI. Calculations and Instrumentation used for Radioligand Binding Assays. [Link]

  • Eurofins Discovery. gpcrMAX™ GPCR Assay Panel, Rapid and Reliable Readouts. [Link]

  • PubMed Central. In Situ Ca2+ Imaging Reveals Neurotransmitter Receptors for Glutamate in Taste Receptor Cells. [Link]

  • PubMed Central. Different functional roles of T1R subunits in the heteromeric taste receptors. [Link]

  • PubMed. Electron-deficient p-benzoyl-l-phenylalanine derivatives increase covalent chemical capture yields for protein-protein interactions. [Link]

  • ResearchGate. Model describing some of the metabolic fates of Phe and Tyr in phenylalanine/tyrosine ammonia-lyase (PTAL). [Link]

  • Cube Biotech. Paper of the Month - Binding Mechanism of Human Sweet Taste Receptors. [Link]

  • Radioligand binding methods: practical guide and tips. [Link]

  • ResearchGate. The Renowned Flavor Compound Cinnamaldehyde Induces Sweet Taste by Targeting the Transmembrane Domain of T1R3 in the Sweet Taste Receptor | Request PDF. [Link]

  • eLife. Structural and functional characterization of an otopetrin family proton channel. [Link]

  • Reaction Biology. Safety and Off-Target Drug Screening Services. [Link]

  • PubMed Central. Lac-Phe: a central metabolic regulator and biomarker. [Link]

  • MDPI. The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. [Link]

  • bioRxiv. Construction of a bioluminescence-based assay for bitter taste receptors (TAS2Rs). [Link]

  • Gifford Bioscience. Radioligand Binding Assay. [Link]

  • ResearchGate. The proton channel OTOP1 is a sensor for the taste of ammonium chloride. [Link]

  • Wikipedia. Ergotamine. [Link]

  • Oxford Academic. Effect of Calcium Buffering and Calcium Sensor Type on the Sensitivity of an Array-Based Bitter Receptor Screening Assay | Chemical Senses. [Link]

  • PubMed Central. Understanding emerging bioactive metabolites with putative roles in cancer biology. [Link]

  • Creative Biolabs. Off-Target Profiling. [Link]

  • PubMed Central. Receptor family-based profiling panels. [Link]

  • Creative Bioarray. Ca2+ Mobilization Assay. [Link]

  • PubMed Central. A Cation-π Interaction at a Phenylalanine Residue in the Glycine Receptor Binding Site Is Conserved for Different Agonists. [Link]

  • PubMed Central. Structures of the Otopetrin Proton Channels Otop1 and Otop3. [Link]

  • EuroscreenFast. Receptor family-based profiling panels. [Link]

  • Biophysics Reports. Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. [Link]

  • PubMed Central. Structure and activation mechanism of human sweet taste receptor. [Link]

  • Amerigo Scientific. Small Molecule Ligand Screening Service for Non-druggable Targets. [Link]

Sources

Validation

A Guide to Benchmarking trans-Cinnamoyl-L-phenylalanine Against Known Tyrosinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals In the quest for novel and effective modulators of enzymatic activity, the exploration of structurally unique compounds is paramount. trans-Cinnamoyl-L-phen...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel and effective modulators of enzymatic activity, the exploration of structurally unique compounds is paramount. trans-Cinnamoyl-L-phenylalanine (CiA-Phe), a naturally occurring N-phenylpropenoyl-L-amino acid, has garnered interest for its sensory properties. However, its potential as an enzyme inhibitor remains largely unexplored. This guide provides a comprehensive framework for benchmarking CiA-Phe against well-established inhibitors of tyrosinase, a key enzyme in melanogenesis and a target for therapeutic and cosmetic applications. By understanding its comparative efficacy and mechanism of action, researchers can unlock the potential of this intriguing molecule.

Introduction to Tyrosinase and Its Inhibition

Tyrosinase (EC 1.14.18.1) is a copper-containing enzyme that plays a pivotal role in the biosynthesis of melanin, the primary pigment responsible for coloration in mammals.[1] It catalyzes the initial and rate-limiting steps of melanogenesis: the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA to dopaquinone.[2] Dysregulation of tyrosinase activity is associated with hyperpigmentation disorders, and its inhibition is a key strategy in the development of skin-lightening agents and treatments for conditions like melasma and age spots.[3]

The structural combination of a cinnamoyl moiety and a phenylalanine residue in CiA-Phe suggests a potential interaction with the active site of tyrosinase, which accommodates phenolic substrates like tyrosine and L-DOPA. This guide outlines the experimental design and rationale for evaluating CiA-Phe as a tyrosinase inhibitor, comparing its potential performance against established benchmarks.

Comparative Analysis of Tyrosinase Inhibitors

A critical aspect of evaluating a novel inhibitor is to benchmark its performance against known standards. The following table summarizes the inhibitory characteristics of several well-characterized tyrosinase inhibitors, providing a basis for comparison with experimentally determined values for trans-Cinnamoyl-L-phenylalanine.

InhibitorIC50 (µM)Ki (µM)Mechanism of InhibitionReference(s)
Kojic Acid 11.31 - 66.56350Competitive/Mixed[3][4]
Tropolone 0.13 - 1.2N/ASlow-binding[5][6]
Azelaic Acid N/AN/ACompetitive[7][8]
L-Mimosine N/AN/ASubstrate Analog, Slow-binding[2][6]
trans-Cinnamoyl-L-phenylalanine (CiA-Phe) *To be determinedTo be determinedTo be determined

Rationale for Benchmark Selection:

  • Kojic Acid: A widely used and commercially available tyrosinase inhibitor, serving as a standard positive control in many screening assays.[6][9] Its mechanism involves chelating the copper ions in the enzyme's active site.[10]

  • Tropolone: A highly potent, slow-binding inhibitor of tyrosinase, providing a benchmark for high-affinity interactions.[6]

  • Azelaic Acid: A dicarboxylic acid that acts as a competitive inhibitor of tyrosinase and is used in the treatment of various skin conditions.[7][8]

  • L-Mimosine: A structural analog of L-tyrosine, acting as a substrate analog and a slow-binding inhibitor.[2][6]

The Melanogenesis Signaling Pathway

Understanding the broader biological context of tyrosinase is crucial. The following diagram illustrates the central role of tyrosinase in the melanogenesis pathway.

Caption: The central role of tyrosinase in the melanogenesis pathway and the point of inhibition.

Experimental Protocols for Benchmarking

To objectively assess the inhibitory potential of trans-Cinnamoyl-L-phenylalanine, a standardized and well-validated experimental workflow is essential. The following section details the protocol for a mushroom tyrosinase inhibition assay, a widely accepted method for screening potential inhibitors.[9]

Mushroom Tyrosinase Inhibition Assay Workflow

The following diagram outlines the key steps in the spectrophotometric assay for tyrosinase inhibition.

Tyrosinase_Assay_Workflow cluster_prep Preparation cluster_assay Assay Setup (96-well plate) cluster_measurement Data Acquisition & Analysis A Prepare Reagents: - Phosphate Buffer (pH 6.8) - Mushroom Tyrosinase Solution - L-DOPA Solution (Substrate) - Test Compound (CiA-Phe) Stock - Positive Control (e.g., Kojic Acid) B Dispense Assay Components: - Add Buffer - Add Test Compound/Control at various concentrations - Add Tyrosinase Solution A->B C Pre-incubate at 25°C for 10 minutes B->C D Initiate Reaction: Add L-DOPA solution to all wells C->D E Measure Absorbance at 475 nm (Kinetic Reading) D->E F Calculate Percentage Inhibition E->F G Determine IC50 Value F->G H Kinetic Analysis (e.g., Lineweaver-Burk plot) to determine Ki and mechanism of inhibition G->H

Caption: A step-by-step workflow for the in vitro tyrosinase inhibition assay.

Detailed Step-by-Step Methodology

Materials:

  • Mushroom Tyrosinase (EC 1.14.18.1)

  • L-3,4-dihydroxyphenylalanine (L-DOPA)

  • trans-Cinnamoyl-L-phenylalanine (CiA-Phe)

  • Kojic Acid (Positive Control)

  • Potassium Phosphate Buffer (50 mM, pH 6.8)

  • Dimethyl sulfoxide (DMSO)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Reagent Preparation:

    • Prepare a 50 mM potassium phosphate buffer (pH 6.8).

    • Prepare a stock solution of mushroom tyrosinase (e.g., 1000 U/mL) in cold phosphate buffer.

    • Prepare a fresh 2.5 mM L-DOPA solution in phosphate buffer immediately before use.

    • Prepare a stock solution of CiA-Phe (e.g., 10 mM) in DMSO. Create serial dilutions to achieve a range of final assay concentrations.

    • Prepare a stock solution of Kojic Acid (e.g., 10 mM) in water or buffer for the positive control and create serial dilutions.

  • Assay Setup (in a 96-well plate):

    • Test Wells: Add 20 µL of varying concentrations of CiA-Phe solution and 120 µL of phosphate buffer.

    • Control Wells: Add 20 µL of the solvent (e.g., DMSO at the same final concentration as in the test wells) and 120 µL of phosphate buffer.

    • Blank Wells: Add 140 µL of phosphate buffer.

    • Positive Control Wells: Add 20 µL of varying concentrations of Kojic Acid solution and 120 µL of phosphate buffer.

    • Add 20 µL of the tyrosinase solution to all wells except the blank wells.

  • Pre-incubation:

    • Mix the contents of the wells and pre-incubate the plate at 25°C for 10 minutes.

  • Reaction Initiation and Measurement:

    • Initiate the reaction by adding 40 µL of the L-DOPA solution to all wells.

    • Immediately measure the absorbance at 475 nm every minute for at least 20 minutes using a microplate reader in kinetic mode.[2]

  • Data Analysis:

    • Calculate the rate of reaction (change in absorbance per minute) for each well from the linear portion of the kinetic curve.

    • Calculate the percentage of tyrosinase inhibition for each concentration of CiA-Phe and the positive control using the following formula: % Inhibition = [(Rate of Control - Rate of Test) / Rate of Control] x 100

    • Determine the IC50 value for CiA-Phe and the positive control by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

    • To determine the inhibition constant (Ki) and the mechanism of inhibition, perform the assay with varying concentrations of both the substrate (L-DOPA) and the inhibitor (CiA-Phe). Analyze the data using Lineweaver-Burk or other kinetic plots.

Conclusion and Future Directions

This guide provides a robust framework for the initial characterization of trans-Cinnamoyl-L-phenylalanine as a potential tyrosinase inhibitor. By benchmarking its performance against established inhibitors and elucidating its mechanism of action, researchers can gain valuable insights into its therapeutic or cosmetic potential. Further studies could involve testing its efficacy in cell-based assays using melanoma cell lines to assess its effect on melanin production in a more biologically relevant system. Ultimately, a thorough understanding of the structure-activity relationship of CiA-Phe and its derivatives could pave the way for the development of novel and potent tyrosinase inhibitors.

References

  • Zolghadri, S., et al. (2019). A comprehensive review on tyrosinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 279-309. Available at: [Link]

  • Chang, T. S. (2009). An updated review of tyrosinase inhibitors. International Journal of Molecular Sciences, 10(6), 2440-2475. Available at: [Link]

  • Choi, S., et al. (2014). Mimosine dipeptide enantiomers: improved inhibitors against melanogenesis and cyclooxygenase. Molecules, 19(11), 18883-18897. Available at: [Link]

  • Tang, K., et al. (2022). Kojic acid showed consistent inhibitory activity on tyrosinase from mushroom and in cultured B16F10 cells compared with arbutins. Bioscience Reports, 42(3), BSR20212224. Available at: [Link]

  • Skin Type Solutions. (2023). The Most Powerful Tyrosinase Inhibitors To Lighten Skin. Available at: [Link]

  • Ghaffari, S., et al. (2020). Kojic acid-derived tyrosinase inhibitors: synthesis and bioactivity. Pharmaceutical and Biomedical Research, 6(3), 169-181. Available at: [Link]

  • Li, Y., et al. (2021). Discovery of Potential Tyrosinase Inhibitors via Machine Learning and Molecular Docking with Experimental Validation of Activity and Skin Permeation. ACS Omega, 6(34), 22166-22175. Available at: [Link]

  • Hsieh, Y. A., et al. (2022). Discovery of Novel Tyrosinase Inhibitors From Marine Cyanobacteria. Frontiers in Marine Science, 9, 893303. Available at: [Link]

  • García-Molina, F., et al. (2022). The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition. International Journal of Molecular Sciences, 23(10), 5484. Available at: [Link]

  • Garcia-Molina, M., et al. (2021). Analysis of Kojic Acid Derivatives as Competitive Inhibitors of Tyrosinase: A Molecular Modeling Approach. Molecules, 26(10), 2867. Available at: [Link]

  • ResearchGate. (n.d.). Representation of the tyrosinase active site, the tropolone... Available at: [Link]

  • Nguyen, H. T., et al. (2021). Isolation and Biological Evaluation of Human Tyrosinase Inhibitors from the Fruit of Xanthium strumarium L. Molecules, 26(16), 4983. Available at: [Link]

  • APEA. (2024). What drives the rising demand for cosmetic grade Azelaic Acid? Available at: [Link]

  • Flurkey, W. H., et al. (2009). Variations in IC50 values with purity of mushroom tyrosinase. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(5), 1162-1168. Available at: [Link]

  • Singh, A., & Kushwaha, H. N. (2024). Mycosporine-Like Amino Acids as a Potential Inhibitor of Tyrosinase-Related Protein 1: Computational Screening, Pharmacokinetics, and Molecular Dynamics Simulation. Molecular Biotechnology, 66(4), 633-646. Available at: [Link]

  • RA Pigmentation Solutions. (n.d.). Tyrosinase Inhibitors. Available at: [Link]

  • Zolghadri, S., et al. (2019). A comprehensive review on tyrosinase inhibitors. Taylor & Francis Online, 34(1), 279-309. Available at: [Link]

  • ResearchGate. (n.d.). Inhibition of the tyrosinase activity using kojic acid as an inhibitor. Available at: [Link]

  • Gillbro, J. M., & Olsson, M. J. (2011). The melanogenesis and mechanisms of skin-lightening agents--existing and new approaches. International Journal of Cosmetic Science, 33(3), 210-221. Available at: [Link]

  • ResearchGate. (n.d.). Redocking results of tropolone in the active site of tyrosinase. Available at: [Link]

  • Liu, X., et al. (2021). Spectrophotometric Assays for Sensing Tyrosinase Activity and Their Applications. Biosensors, 11(9), 299. Available at: [Link]

  • ResearchGate. (2023). Tyrosinase inhibitory activity. Available at: [Link]

  • Kim, D., et al. (2021). Identification of Tyrosinase Inhibitors and Their Structure-Activity Relationships via Evolutionary Chemical Binding Similarity and Structure-Based Methods. International Journal of Molecular Sciences, 22(3), 1033. Available at: [Link]

  • ResearchGate. (2021). Spectrophotometric Assays for Sensing Tyrosinase Activity and Their Applications. Available at: [Link]

  • ResearchGate. (2014). Can anyone suggest an easy spectrometric assay using L-dopa for tyrosinase activity? Available at: [Link]

  • Flurkey, W. H., et al. (2009). Variations in IC50 Values with Purity of Mushroom Tyrosinase. Molecules, 14(9), 3248-3260. Available at: [Link]

  • Macrini, D. J., et al. (2009). Mushroom tyrosinase inhibitory activity and major fatty acid constituents of Amazonian native flora oils. Revista Brasileira de Farmacognosia, 19(2b), 555-559. Available at: [Link]

  • García-Molina, F., et al. (2021). Considerations about the Continuous Assay Methods, Spectrophotometric and Spectrofluorometric, of the Monophenolase Activity of Tyrosinase. Molecules, 26(11), 3169. Available at: [Link]

  • Michalak, M., et al. (2021). Identification of Mushroom and Murine Tyrosinase Inhibitors from Achillea biebersteinii Afan. Extract. Molecules, 26(1), 137. Available at: [Link]

  • Active Concepts. (2023). Tyrosinase Inhibition Assay. Available at: [Link]

  • García-Molina, F., et al. (2022). The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase. International Journal of Molecular Sciences, 23(10), 5484. Available at: [Link]

Sources

Safety & Regulatory Compliance

Handling

A Comprehensive Guide to Personal Protective Equipment for Handling trans-Cinnamoyl-phe-OH

For Researchers, Scientists, and Drug Development Professionals Handling novel chemical entities like trans-Cinnamoyl-phe-OH, a compound with applications in pharmaceutical development and cosmetics, demands a rigorous a...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Handling novel chemical entities like trans-Cinnamoyl-phe-OH, a compound with applications in pharmaceutical development and cosmetics, demands a rigorous and informed approach to personal safety.[1] This guide provides a detailed protocol for the selection and use of Personal Protective Equipment (PPE), grounded in the principles of laboratory safety and chemical hazard mitigation. As this compound is intended for professional research and manufacturing use only, a thorough understanding of its potential hazards is paramount.[2]

Understanding the Risk: A Bioactive Molecule
Core Personal Protective Equipment (PPE)

A foundational principle of laboratory safety is the consistent and correct use of PPE as the primary barrier between the researcher and the chemical.[6] For trans-Cinnamoyl-phe-OH, the following PPE is mandatory:

PPE ComponentSpecificationRationale
Eye Protection Chemical splash gogglesProtects against accidental splashes of the compound, especially when in solution, and from airborne powder particles.[5][6][7]
Hand Protection Chemical-resistant nitrile glovesPrevents direct skin contact. Nitrile gloves offer good resistance to a range of chemicals. It is crucial to change gloves immediately if they become contaminated.[6][7]
Body Protection Laboratory coat or protective gownShields skin and personal clothing from spills and contamination.[5][6][7]
Foot Protection Closed-toe shoesA standard requirement in any laboratory environment to protect feet from spills and falling objects.[7]
Respiratory Protection N95 respirator or higherRecommended when handling the lyophilized powder to prevent inhalation of fine particles.[6][7] Work should be conducted in a fume hood or biosafety cabinet whenever possible.[6][8]

This multi-layered approach to PPE ensures comprehensive protection against the primary routes of potential exposure.

Operational Protocol: Donning, Doffing, and Disposal

The effectiveness of PPE is contingent on its proper use. The following step-by-step procedures for donning and doffing PPE are critical to minimize the risk of contamination.

Donning PPE Workflow

Donning_PPE cluster_prep Preparation cluster_donning Donning Sequence Inspect_PPE Inspect PPE for damage Lab_Coat 1. Don Lab Coat Inspect_PPE->Lab_Coat Proceed if intact Respirator 2. Don Respirator (if required) Lab_Coat->Respirator Goggles 3. Don Eye Protection Respirator->Goggles Gloves 4. Don Gloves (over cuffs of lab coat) Goggles->Gloves

Caption: Sequential process for correctly donning Personal Protective Equipment.

Doffing PPE Workflow

Doffing PPE correctly is critical to prevent cross-contamination. The guiding principle is to remove the most contaminated items first.

Doffing_PPE cluster_doffing Doffing Sequence Gloves 1. Remove Gloves Goggles 2. Remove Eye Protection Gloves->Goggles Lab_Coat 3. Remove Lab Coat (turn inside out) Goggles->Lab_Coat Respirator 4. Remove Respirator (if used) Lab_Coat->Respirator Wash_Hands 5. Wash Hands Thoroughly Respirator->Wash_Hands

Caption: Step-by-step procedure for the safe removal of contaminated PPE.

Disposal Plan

Proper disposal of contaminated materials is a critical component of laboratory safety and environmental responsibility.

  • Contaminated PPE: All used PPE, including gloves, disposable lab coats, and respirators, should be placed in a designated, sealed biohazard bag.

  • Chemical Waste: Any unused trans-Cinnamoyl-phe-OH and contaminated lab supplies (e.g., pipette tips, vials) must be disposed of as chemical waste in accordance with institutional and local regulations.[8] Do not dispose of this chemical down the drain.[9] Contaminated wash water should also be collected and disposed of as chemical waste.[10]

  • Spill Response: In the event of a spill, evacuate the area and restrict access.[8] Use an appropriate absorbent material for containment and clean the area with a decontaminating agent.[8] All materials used for spill cleanup should be disposed of as hazardous waste.

Regulatory and Compliance Context

The handling of all laboratory chemicals is governed by regulations set forth by bodies such as the Occupational Safety and Health Administration (OSHA) in the United States.[11] OSHA's Hazard Communication Standard (HCS) mandates that employers provide information and training to employees about the hazardous chemicals in their workplace.[12][13][14] This includes access to Safety Data Sheets and training on appropriate protective measures.[12][14] Adherence to these guidelines is not only best practice but a legal requirement to ensure a safe working environment.[14]

By following these detailed PPE protocols, researchers can handle trans-Cinnamoyl-phe-OH with a high degree of safety, ensuring both personal well-being and the integrity of their research.

References

  • CP Lab Safety. trans-Cinnamoyl-Phe-OH, 95% Purity, C18H17NO3, 1 gram. [Link]

  • Maxed Out Compounds. How to Handle Research Compounds Safely. [Link]

  • PubMed Central. Exploring the therapeutic potential of cinnamoyl derivatives in attenuating inflammation in lipopolysaccharide-induced Caco-2 cells. [Link]

  • Occupational Safety and Health Administration (OSHA). Chemical Hazards and Toxic Substances - Standards. [Link]

  • PubMed. Anticancer Potential of Novel Cinnamoyl Derivatives against U87MG and SHSY-5Y Cell Lines. [Link]

  • Bio-Synthesis. Safe Handling & Lab PPE for Peptides (Compliance-Focused Research Guide). [Link]

  • Occupational Safety and Health Administration (OSHA). Chemical Hazards and Toxic Substances - Overview. [Link]

  • Peptide Sciences. Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides. [Link]

  • EHS Insight. Chemical Safety in the Workplace: Best Practices and Regulations. [Link]

  • Centers for Disease Control and Prevention (CDC). Occupational Health Guidelines for Chemical Hazards (81-123). [Link]

  • PubMed. Enzymatic synthesis and sensory evaluation of N-cinnamoyl-L-phenylalanine as a novel flavor enhancer: Impact on taste perception and mechanistic insights. [Link]

  • Biovera. Laboratory Safety Guidelines for Peptide Handling. [Link]

  • National Center for Biotechnology Information (NCBI). OSHA Chemical Hazards And Communication - StatPearls. [Link]

  • PubMed. Hydroxy-substituted trans-cinnamoyl derivatives as multifunctional tools in the context of Alzheimer's disease. [Link]

  • Carl ROTH. Safety Data Sheet: trans-Cinnamaldehyde. [Link]

  • American Peptide Society. Peptide Synthesis for Beginners. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.